o-Phenetidine

• CAS: 94-70-2

Core Science & Biosynthesis

An In-depth Technical Guide to o-Phenetidine (CAS 94-70-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Phenetidine (B74808), with the CAS number 94-70-2 and the systematic IUPAC name 2-ethoxyaniline, is an aromatic organic compound belonging to the aniline (B41778) and aromatic ether classes.[1][2] It presents as a colorless to reddish-brown oily liquid that tends to darken upon exposure to air and light.[1][3] This compound is a crucial intermediate in the chemical industry, primarily serving as a building block for the synthesis of dyes, pigments, and various pharmaceutical agents.[4][5] Its bifunctional nature, containing both an amino group and an ethoxy group on a benzene (B151609) ring, allows for a wide range of chemical transformations, making it a versatile precursor in organic synthesis.[4]

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of o-phenetidine.

Identifier	Value	Reference
CAS Number	94-70-2	[3]
Molecular Formula	C8H11NO	[3]
Molecular Weight	137.18 g/mol
IUPAC Name	2-ethoxyaniline	[3]
Synonyms	2-Aminophenetole, o-Ethoxyaniline, 2-Ethoxybenzenamine	[3][6]

Physical Property	Value	Reference
Appearance	Colorless to reddish-brown oily liquid	[1][3]
Melting Point	-4 °C
Boiling Point	231-233 °C	[1]
Density	1.051 g/mL at 25 °C	[1]
Solubility	Insoluble in water; soluble in alcohol and ether	[1]
Vapor Pressure	1 mmHg at 67 °C	[7]
Flash Point	110 °C (closed cup)	[7]
Refractive Index	n20/D 1.555	[1]
Autoignition Temperature	425 °C

Synthesis of o-Phenetidine

The primary industrial synthesis of o-phenetidine involves the reduction of 2-ethoxynitrobenzene.[1] This transformation can be achieved through various reducing agents, with catalytic hydrogenation or reduction with iron in an acidic medium being the most common methods.

Experimental Protocol: Catalytic Hydrogenation of 2-Ethoxynitrobenzene

This protocol describes a general procedure for the synthesis of o-phenetidine via catalytic hydrogenation.

Materials:

• 2-Ethoxynitrobenzene

• Palladium on carbon (5% Pd/C) catalyst

• Ethanol (or other suitable solvent)

• Hydrogen gas source

• Filter aid (e.g., Celite)

• Rotary evaporator

Procedure:

• In a hydrogenation vessel, dissolve 2-ethoxynitrobenzene in a suitable solvent such as ethanol.

• Carefully add a catalytic amount of 5% Palladium on Carbon (Pd/C) to the solution. The catalyst loading is typically 1-5% by weight of the starting material.

• Seal the vessel and purge it with an inert gas, such as nitrogen or argon, to remove any air.

• Introduce hydrogen gas into the vessel, typically at a pressure of 1-5 atm.

• Stir the reaction mixture vigorously at room temperature or with gentle heating to ensure efficient contact between the reactants and the catalyst.

• Monitor the progress of the reaction by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is fully consumed.

• Once the reaction is complete, carefully vent the excess hydrogen gas and purge the vessel again with an inert gas.

• Filter the reaction mixture through a pad of filter aid (e.g., Celite) to remove the palladium catalyst. Wash the filter cake with a small amount of the solvent to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

• The resulting crude o-phenetidine can be purified further by vacuum distillation if necessary.

Caption: Workflow for the synthesis of o-phenetidine.

Applications in Synthesis

o-Phenetidine is a key intermediate in the synthesis of a variety of organic compounds, particularly in the dye and pharmaceutical industries.

Use in Azo Dye Synthesis

A significant application of o-phenetidine is in the production of azo dyes. The amino group of o-phenetidine can be diazotized and then coupled with a suitable coupling agent to form a highly colored azo compound.

Caption: Synthesis of an azo dye from o-phenetidine.

Precursor in Pharmaceutical Synthesis

o-Phenetidine serves as a starting material for the synthesis of various pharmaceuticals. For instance, it can be acylated to produce phenacetin (B1679774), an analgesic and antipyretic, although the use of phenacetin is now restricted in many countries due to its adverse effects.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of o-phenetidine.

Experimental Workflow: GC-MS Analysis

Sample Preparation:

• Prepare a stock solution of o-phenetidine in a suitable solvent (e.g., methanol (B129727) or dichloromethane).

• Create a series of calibration standards by diluting the stock solution to known concentrations.

• For unknown samples, dissolve a known weight of the sample in the chosen solvent.

GC-MS Parameters (Typical):

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Oven Program: A temperature gradient program, for example, starting at 50 °C, holding for 2 minutes, then ramping at 10 °C/min to 250 °C and holding for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-300.

Data Analysis:

• Identify the o-phenetidine peak in the chromatogram based on its retention time.

• Confirm the identity by comparing the mass spectrum of the peak with a reference spectrum.

• Quantify the amount of o-phenetidine in the sample by constructing a calibration curve from the peak areas of the standards.

Caption: Workflow for GC-MS analysis of o-phenetidine.

Toxicology and Safety

o-Phenetidine is classified as a toxic substance and should be handled with appropriate safety precautions.

Toxicity Data	Value	Species	Route	Reference
LD50	600 mg/kg	Rabbit	Oral	[2]
LDLo	600 mg/kg	Mouse	Oral	[2]

Hazard Statements:

• H301: Toxic if swallowed.

• H311: Toxic in contact with skin.

• H331: Toxic if inhaled.

• H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

• P405: Store locked up.

Handling and Storage:

o-Phenetidine should be handled in a well-ventilated area, preferably in a fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It is sensitive to air and light and should be stored in a tightly closed container under an inert atmosphere in a cool, dry, and dark place.[1][7]

Conclusion

o-Phenetidine is a valuable and versatile chemical intermediate with significant applications in the synthesis of dyes and pharmaceuticals. Its synthesis, primarily through the reduction of 2-ethoxynitrobenzene, is a well-established chemical transformation. Due to its toxicity, strict adherence to safety protocols is essential when handling this compound. The analytical methods outlined, such as GC-MS, provide reliable means for its identification and quantification. This guide provides a comprehensive overview for researchers and professionals working with o-phenetidine.

References

• 1. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 2. o-Phenetidine | CAS#:94-70-2 | Chemsrc [chemsrc.com]
• 3. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. researchgate.net [researchgate.net]
• 6. o-Phenetidine 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 7. o-Phenetidine = 97.0 GC 94-70-2 [sigmaaldrich.com]

o-Phenetidine molecular weight and formula

O-phenetidine (B74808), also known as 2-ethoxyaniline, is a substituted aniline (B41778) and an aromatic ether.[1][2] It is primarily used in the manufacturing of dyes.[1][3] This technical brief outlines the core molecular properties of o-phenetidine.

Core Molecular Data

The fundamental molecular characteristics of o-phenetidine are summarized below. This data is essential for stoichiometric calculations, analytical characterization, and chemical synthesis workflows.

Parameter	Value	Reference
Molecular Formula	C8H11NO	[2][3][4][5]
Molecular Weight	137.18 g/mol	[2][4][5][6]
Alternate Names	2-Ethoxyaniline, 2-Aminophenetole	[5]
CAS Number	94-70-2	[3][5][6]

Experimental Protocols

This document focuses on the fundamental molecular properties of o-phenetidine, which are established and widely cited in chemical literature. As such, detailed experimental protocols for the determination of molecular weight and formula (e.g., via mass spectrometry or elemental analysis) are beyond the scope of this specific guide. The provided data is based on referenced chemical databases.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's identity to its molecular properties. The chemical formula is the determinant of the molecular weight.

Caption: Logical flow from compound identity to molecular properties.

References

• 1. o-Phenetidine | 94-70-2 [chemicalbook.com]
• 2. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 4. o-Phenetidine | CAS#:94-70-2 | Chemsrc [chemsrc.com]
• 5. scbt.com [scbt.com]
• 6. o-Phenetidine = 97.0 GC 94-70-2 [sigmaaldrich.com]

Chemical and physical properties of 2-ethoxyaniline

An In-Depth Technical Guide to the Chemical and Physical Properties of 2-Ethoxyaniline

Introduction

2-Ethoxyaniline, also known by its synonym o-phenetidine, is an aromatic organic compound with the chemical formula C₈H₁₁NO.[1][2] It is classified as a substituted aniline (B41778) and an aromatic ether.[3] Structurally, it consists of a benzene (B151609) ring substituted with an ethoxy group (-OCH₂CH₃) and an amino group (-NH₂) at adjacent (ortho) positions.[3][4] At room temperature, it presents as a colorless to pale yellow or reddish-brown oily liquid.[2][3][4] This compound is a significant intermediate in the synthesis of various industrial products, including dyes, pigments, and pharmaceuticals.[1][4] For instance, it is a precursor for certain azo dyes and has been used in the production of analgesics and anti-inflammatory drugs.[1] Due to its chemical nature, 2-ethoxyaniline is sensitive to air and light, often darkening upon exposure.[2][4]

Chemical and Physical Properties

The following tables summarize the key identifiers and physicochemical properties of 2-ethoxyaniline.

Table 1: Identifiers and Chemical Structure

Identifier	Value
IUPAC Name	2-ethoxyaniline[3][5]
Synonyms	o-Phenetidine, 2-Aminophenetole, o-Ethoxyaniline, 1-Amino-2-ethoxybenzene[1][3][6]
CAS Number	94-70-2[1][2][5][7]
Molecular Formula	C₈H₁₁NO[1][2][5][7]
Molecular Weight	137.18 g/mol [2][3][6]
SMILES	CCOC1=CC=CC=C1N[3][5]
InChI Key	ULHFFAFDSSHFDA-UHFFFAOYSA-N[5][6]

Table 2: Physical Properties

Property	Value
Appearance	Colorless to yellow or reddish-brown oily liquid[1][2][3]
Melting Point	-20 °C to -4 °C[2][6][8]
Boiling Point	228 °C to 233 °C at 760 mmHg[2][3][6]
Density	1.051 g/mL at 25 °C[2]
Flash Point	177 °F (80.5 °C)[2]
Vapor Pressure	1 mmHg at 67 °C[2]
Refractive Index	n20/D 1.555[2]
pKa	4.43 at 28 °C[2]

Table 3: Solubility Profile

Solvent	Solubility
Water	Slightly soluble to insoluble (0.5-1.0 g/100 mL at 24.5 °C)[1][2][4][8]
Organic Solvents	Soluble in ethanol, ether, acetone, and dilute acid[1][2][4]

The solubility of 2-ethoxyaniline in aqueous solutions is pH-dependent; it becomes more soluble in acidic conditions due to the protonation of the amino group.[4]

Reactivity and Stability

2-Ethoxyaniline exhibits reactivity typical of an aromatic amine. The amino group can be diazotized and then coupled with other aromatic compounds to form azo dyes.[1] It neutralizes acids in exothermic reactions to form salts.[3] The compound is sensitive to air and light, which can cause it to darken and potentially polymerize.[2][9] It is also known to react vigorously with strong oxidizing agents.

Experimental Protocols

Detailed experimental procedures for determining the physical properties of 2-ethoxyaniline are based on standard laboratory techniques.

Determination of Boiling Point

The boiling point of liquid 2-ethoxyaniline can be determined using a distillation apparatus.

• Apparatus Setup: A small quantity of the sample (e.g., 5-10 mL) is placed in a round-bottom flask. A thermometer is positioned such that the top of the bulb is level with the side arm of the distillation head. The flask is connected to a condenser.

• Heating: The flask is gently heated using a heating mantle. Anti-bumping granules are added to ensure smooth boiling.

• Observation: The temperature is recorded when the liquid begins to boil and a stable ring of condensate is observed rising into the distillation head. The boiling point is the temperature at which the vapor and liquid are in equilibrium, indicated by a constant temperature reading on the thermometer as the distillate is collected.

• Pressure Correction: Since boiling point is pressure-dependent, the atmospheric pressure should be recorded. If the pressure is not 760 mmHg, a nomograph can be used to correct the observed boiling point to the normal boiling point.

Determination of Density

The density of liquid 2-ethoxyaniline can be measured using a pycnometer.

• Preparation: The pycnometer is cleaned, dried, and its empty weight is accurately measured (m₁).

• Sample Measurement: The pycnometer is filled with 2-ethoxyaniline, ensuring no air bubbles are trapped. The filled pycnometer is then weighed (m₂).

• Volume Calibration: The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at a specific temperature (e.g., deionized water). The weight is recorded (m₃). The volume (V) of the pycnometer is calculated using the formula V = (m₃ - m₁) / ρ_water.

• Calculation: The density of 2-ethoxyaniline (ρ_sample) is calculated using the formula: ρ_sample = (m₂ - m₁) / V. The measurement should be performed at a constant temperature, typically 25 °C.

Determination of Solubility

A qualitative and semi-quantitative assessment of solubility can be performed as follows.

• Solvent Selection: A range of solvents, including water, ethanol, ether, and dilute HCl, are selected.

• Procedure: A small, measured amount of 2-ethoxyaniline (e.g., 0.1 g) is added to a test tube containing a measured volume of the solvent (e.g., 3 mL).

• Observation: The mixture is agitated and observed for dissolution. If the substance dissolves completely, it is considered soluble. If it partially dissolves, it is slightly soluble. If no significant dissolution occurs, it is considered insoluble.

• pH Effect: To observe the effect of pH, the solubility in dilute aqueous HCl and dilute aqueous NaOH is compared to its solubility in neutral water. Increased solubility in dilute acid is indicative of the basic nature of the amino group.[4]

Synthesis Pathway

2-Ethoxyaniline is commonly synthesized through the reduction of 2-nitrophenetole. An alternative industrial method involves the catalytic hydrogenation of nitroethylbenzene.[1][10] The following diagram illustrates a general synthesis workflow.

Caption: Generalized workflow for the synthesis of 2-ethoxyaniline via reduction.

Safety Information

2-Ethoxyaniline is classified as toxic by inhalation, in contact with skin, and if swallowed.[2] It is harmful and may cause an allergic skin reaction, serious eye irritation, and is suspected of causing genetic defects. Absorption into the body can lead to the formation of methemoglobin, causing cyanosis. Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and respiratory protection, should be used when handling this chemical.[8] It should be stored in a tightly closed container in a well-ventilated area, away from light and air.[2]

References

• 1. nbinno.com [nbinno.com]
• 2. chembk.com [chembk.com]
• 3. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 2-ETHOXYANILINE | CAS 94-70-2 [matrix-fine-chemicals.com]
• 6. 2-ethoxyaniline [stenutz.eu]
• 7. 1stsci.com [1stsci.com]
• 8. labsolu.ca [labsolu.ca]
• 9. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CN103333072B - Preparation method of 2-ethylaniline - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of o-Phenetidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of o-phenetidine (B74808) in water and various organic solvents. The information is curated for professionals in research and development, particularly in the pharmaceutical industry, where understanding the solubility of chemical intermediates is crucial for process development, formulation, and safety.

Introduction to o-Phenetidine

o-Phenetidine, also known as 2-ethoxyaniline, is an organic compound with the chemical formula C₈H₁₁NO. It presents as a reddish-brown oily liquid and is a key intermediate in the synthesis of various dyes and pharmaceuticals.[1] Its molecular structure, featuring both a polar amino group and a nonpolar ethoxy and benzene (B151609) ring, dictates its solubility characteristics across different solvent systems.

Quantitative Solubility Data

Table 1: Solubility of o-Phenetidine in Water

Solvent	Temperature (°C)	Solubility
Water	24.5	0.5 - 1.0 g/100 mL[1][2][3][4]
Water	24.5	5 - 10 mg/mL[5][6]

Table 2: Qualitative Solubility of o-Phenetidine in Organic Solvents

Solvent	Qualitative Solubility
Alcohol (Ethanol)	Soluble[1][2][7][8][9][10]
Ether	Soluble[1][2][7][8][9][10]
Benzene	Soluble[8][10]
Chloroform	Soluble[8][10]

Experimental Protocols for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a liquid organic compound like o-phenetidine. This protocol is based on standard laboratory methods.

Objective: To determine the equilibrium solubility of o-phenetidine in a given solvent at a specified temperature.

Materials:

• o-Phenetidine (high purity)

• Selected solvents (e.g., water, ethanol, methanol, acetone, diethyl ether, chloroform, benzene, toluene, dimethyl sulfoxide)

• Analytical balance

• Thermostatic shaker or water bath

• Calibrated flasks

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Syringe filters (chemically resistant)

Procedure:

• Preparation of Solvent: Ensure the solvent is of high purity and degassed to avoid bubble formation.

• Addition of Solute: In a series of sealed, temperature-controlled vessels, add an excess amount of o-phenetidine to a known volume of the solvent. The excess is crucial to ensure that a saturated solution is formed.

• Equilibration: Place the vessels in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration should be determined experimentally.

• Phase Separation: After equilibration, allow the vessels to stand undisturbed at the constant temperature for a sufficient time to allow the undissolved o-phenetidine to settle. If necessary, centrifuge the samples to facilitate the separation of the liquid and solid phases.

• Sample Withdrawal and Dilution: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed/cooled syringe to avoid temperature-induced precipitation. The syringe should be fitted with a suitable filter to remove any suspended particles. Accurately dilute the collected sample with a known volume of an appropriate solvent to bring the concentration within the analytical range of the chosen analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of o-phenetidine.

• Calculation of Solubility: From the determined concentration and the dilution factor, calculate the solubility of o-phenetidine in the solvent, typically expressed in g/100 mL or mg/mL.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the experimental determination of o-phenetidine solubility.

Caption: A logical workflow for the experimental determination of o-phenetidine solubility.

Factors Influencing Solubility

The solubility of o-phenetidine is influenced by several factors inherent to its molecular structure:

• Polarity: The presence of the amino (-NH₂) group imparts some polarity to the molecule, allowing for limited solubility in polar solvents like water through hydrogen bonding.

• Nonpolar Character: The ethoxy (-OCH₂CH₃) group and the benzene ring are nonpolar, which contributes to its solubility in nonpolar organic solvents.

• pH: In acidic aqueous solutions, the amino group can be protonated to form a more soluble salt, thereby increasing its aqueous solubility.

Conclusion

This guide provides a summary of the known solubility of o-phenetidine in water and common organic solvents. While quantitative data in water is established, further experimental investigation is required to determine precise solubility values in a broader range of organic solvents, which is critical for its application in chemical synthesis and pharmaceutical development. The provided experimental protocol and workflow offer a foundational approach for such investigations.

References

• 1. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. o-Phenetidine price,buy o-Phenetidine - chemicalbook [chemicalbook.com]
• 4. o-Phenetidine | CAS#:94-70-2 | Chemsrc [chemsrc.com]
• 5. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. o-Phenetidine, 99% | Fisher Scientific [fishersci.ca]
• 8. o-Phenetidine Bulk Manufacturer, CAS NO 94-70-2 | Suze Chemical [suzehg.com]
• 9. o-Phenetidine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 10. chembk.com [chembk.com]

Synthesis of o-Phenetidine from 2-Ethoxynitrobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of o-phenetidine (B74808), a key intermediate in the pharmaceutical and dye industries, through the reduction of 2-ethoxynitrobenzene. The guide covers three primary synthetic methodologies: catalytic hydrogenation using palladium on carbon (Pd/C), catalytic hydrogenation with Raney nickel, and chemical reduction using iron. This document provides a comparative analysis of these methods, presenting quantitative data in structured tables, detailed experimental protocols, and visualizations of the chemical transformation and experimental workflow.

Executive Summary

The reduction of the nitro group in 2-ethoxynitrobenzene to an amine is the core transformation in the synthesis of o-phenetidine. This can be achieved with high efficiency using various reduction techniques. Catalytic hydrogenation methods, employing catalysts such as Pd/C and Raney nickel, are widely used due to their high yields and cleaner reaction profiles, with hydrogen gas as the reductant and water as the primary byproduct.[1] Chemical reduction, most commonly with iron powder in an acidic medium, offers a more traditional and often lower-cost alternative, though it can generate significant metal waste. The choice of method often depends on factors such as scale, cost, available equipment, and desired product purity.

Comparative Analysis of Synthetic Methods

The following tables summarize the quantitative data for the different methods of synthesizing o-phenetidine from 2-ethoxynitrobenzene.

Table 1: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)

Parameter	Value	Reference
Catalyst Loading	5-10 mol%	General Knowledge
Substrate Concentration	0.5 - 1.5 M in Ethanol (B145695)	General Knowledge
Temperature	25 - 80 °C	[2]
Hydrogen Pressure	1 - 10 atm	[3]
Reaction Time	2 - 8 hours	General Knowledge
Yield	>95%	[2]

Table 2: Catalytic Hydrogenation with Raney Nickel

Parameter	Value	Reference
Catalyst Loading	10-20 wt%	[4]
Substrate Concentration	0.5 - 2.0 M in Ethanol	[4]
Temperature	50 - 100 °C	[4]
Hydrogen Pressure	10 - 50 atm	[4]
Reaction Time	4 - 12 hours	[4]
Yield	90-98%	[4]

Table 3: Chemical Reduction with Iron

Parameter	Value	Reference
Reducing Agent	Iron Powder	[5]
Acidic Medium	Acetic Acid / HCl	[6]
Stoichiometry (Fe:Substrate)	3:1 to 5:1 molar ratio	General Knowledge
Temperature	80 - 100 °C	[6]
Reaction Time	3 - 6 hours	General Knowledge
Yield	85-95%	[6]

Chemical Transformation Pathway

The fundamental chemical transformation in all three methods is the reduction of the nitro group of 2-ethoxynitrobenzene to the amino group of o-phenetidine.

Figure 1: Chemical transformation pathway.

Experimental Protocols

Catalytic Hydrogenation with 10% Pd/C

Materials:

• 2-ethoxynitrobenzene

• 10% Palladium on Carbon (Pd/C)

• Ethanol (anhydrous)

• Hydrogen gas

• Nitrogen gas

• Filter aid (e.g., Celite)

Procedure:

• In a suitable hydrogenation reactor, dissolve 2-ethoxynitrobenzene (1.0 eq) in ethanol.

• Under an inert atmosphere of nitrogen, carefully add 10% Pd/C catalyst (typically 1-5 mol% of Pd relative to the substrate).

• Seal the reactor and purge the system with nitrogen gas three times to remove any oxygen.

• Evacuate the nitrogen and introduce hydrogen gas. Pressurize the reactor to the desired pressure (e.g., 5 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or by observing hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude o-phenetidine.

Catalytic Hydrogenation with Raney Nickel

Materials:

• 2-ethoxynitrobenzene

• Raney Nickel (activated slurry)

• Ethanol (anhydrous)

• Hydrogen gas

• Nitrogen gas

Procedure:

• In a high-pressure autoclave, add the activated Raney Nickel slurry (typically 10-20 wt% relative to the substrate).

• Add 2-ethoxynitrobenzene and ethanol.

• Seal the autoclave and purge with nitrogen several times.

• Introduce hydrogen gas and pressurize the autoclave to the desired pressure (e.g., 30 atm).

• Heat the mixture to the desired temperature (e.g., 70-90 °C) with vigorous stirring.

• Monitor the reaction by observing the pressure drop.

• After the reaction is complete, cool the autoclave, vent the hydrogen, and purge with nitrogen.

• Carefully filter the reaction mixture to remove the Raney Nickel.

• Concentrate the filtrate under reduced pressure to yield crude o-phenetidine.

Chemical Reduction with Iron

Materials:

• 2-ethoxynitrobenzene

• Iron powder (fine grade)

• Glacial acetic acid or concentrated hydrochloric acid

• Ethanol or water (as solvent)

• Sodium hydroxide (B78521) solution

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-ethoxynitrobenzene and a solvent (e.g., a mixture of ethanol and water).

• Add iron powder (3-5 molar equivalents).

• Heat the mixture to reflux and then add glacial acetic acid or concentrated hydrochloric acid dropwise.

• Maintain the reaction at reflux with vigorous stirring for 3-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and make it basic by the slow addition of a sodium hydroxide solution.

• Filter the mixture to remove the iron salts. Wash the filter cake with ethanol.

• The filtrate contains the crude o-phenetidine, which can be isolated by extraction with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) followed by removal of the solvent under reduced pressure.

General Experimental Workflow

The overall workflow for the synthesis and purification of o-phenetidine is depicted below.

Figure 2: General experimental workflow.

Purification of o-Phenetidine

Crude o-phenetidine obtained from any of the above methods is a reddish-brown oily liquid and can be purified by vacuum distillation.[5] o-Phenetidine has a boiling point of 231-233 °C at atmospheric pressure.[5] Distillation under reduced pressure is recommended to prevent decomposition at high temperatures.

Procedure for Vacuum Distillation:

• Assemble a vacuum distillation apparatus.

• Transfer the crude o-phenetidine to the distillation flask.

• Slowly reduce the pressure using a vacuum pump.

• Gently heat the distillation flask.

• Collect the fraction that distills at the expected boiling point under the applied vacuum.

• The purified o-phenetidine should be a colorless to pale yellow liquid.

Conclusion

The synthesis of o-phenetidine from 2-ethoxynitrobenzene can be effectively achieved through catalytic hydrogenation or chemical reduction. Catalytic hydrogenation with Pd/C generally offers high yields under mild conditions. Raney nickel is also a highly effective catalyst, though it may require higher pressures and temperatures. The iron reduction method provides a classical and cost-effective alternative. The choice of the optimal method will be dictated by the specific requirements of the synthesis, including scale, cost, safety considerations, and available equipment. Proper purification by vacuum distillation is crucial to obtain high-purity o-phenetidine suitable for further applications in drug development and other industries.

References

• 1. rsc.org [rsc.org]
• 2. journal.uctm.edu [journal.uctm.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. grokipedia.com [grokipedia.com]
• 5. o-Phenetidine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. The Reduction of Nitroarenes with Iron/Acetic Acid | Semantic Scholar [semanticscholar.org]

In-Depth Toxicological Profile of o-Phenetidine for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for o-phenetidine (B74808) (2-ethoxyaniline), a chemical intermediate used in the synthesis of dyes, pharmaceuticals, and other organic compounds. Due to its potential health hazards, a thorough understanding of its toxicological profile is essential for safe laboratory handling and for professionals in the field of drug development and chemical safety assessment. This document summarizes key toxicological endpoints, details relevant experimental methodologies, and visualizes known metabolic pathways.

Core Toxicological Data

The toxicological profile of o-phenetidine is characterized by its acute toxicity upon ingestion, dermal contact, or inhalation. It is also a suspected mutagen. The following sections and tables summarize the available quantitative and qualitative data.

Acute Toxicity

o-Phenetidine is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] Exposure can lead to symptoms such as cyanosis, headache, drowsiness, and vomiting.[2][3]

Table 1: Acute Toxicity Data for o-Phenetidine

Route of Exposure	Species	Test Type	Value	Reference
Oral	Rat	LD50	540 mg/kg	[4]
Oral	Rabbit	LD50	600 mg/kg	[1]
Oral	Mouse	LDLo	600 mg/kg	[5]
Dermal	Rabbit	LD50	2353 mg/kg	[6]
Inhalation	Rat	LC50 (4h)	> 5085 mg/m³	[7]

LD50: Lethal Dose, 50% kill; LDLo: Lowest Published Lethal Dose; LC50: Lethal Concentration, 50% kill.

Skin and Eye Irritation

o-Phenetidine is reported to cause skin and eye irritation.[2][3] In studies with rabbits, it produced very slight erythema.[4]

Sensitization

This compound may cause an allergic skin reaction.[4][6]

Genetic Toxicity

o-Phenetidine is suspected of causing genetic defects.[4] The Ames test, a bacterial reverse mutation assay, has yielded equivocal results for o-phenetidine.[8]

Table 2: Genetic Toxicity Data for o-Phenetidine

Test System	Result	Reference
Ames Test (Salmonella typhimurium)	Equivocal	[8]

Carcinogenicity, Chronic Toxicity, and Reproductive Toxicity

There is a lack of comprehensive data on the chronic toxicity, carcinogenicity, and reproductive and developmental toxicity of o-phenetidine. No ingredient of this product at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, or as a known or anticipated carcinogen by NTP.[4]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of o-phenetidine are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50) - General Protocol (Based on OECD Guideline 401)

• Test Animals: Healthy, young adult rodents (e.g., rats), fasted before administration.

• Dosage: The test substance is administered in graduated doses to several groups of animals, with one dose per group.

• Administration: The substance is typically administered by gavage.

• Observation Period: Animals are observed for at least 14 days for signs of toxicity and mortality.

• Data Analysis: The LD50 is calculated statistically from the dose-response data.

Acute Dermal Toxicity - General Protocol (Based on OECD Guideline 402)

• Test Animals: Rabbits are commonly used. A small area of skin on the back is clipped free of fur.

• Application: The test substance is applied to the prepared skin area and covered with a porous gauze patch. The trunk of the animal is wrapped to hold the patch in place.

• Exposure: The exposure period is typically 24 hours.

• Observation: After the exposure period, the patch is removed, and the skin is observed for signs of irritation (erythema and edema) at specified intervals (e.g., 1, 24, 48, and 72 hours).

• Systemic Toxicity: Animals are observed for signs of systemic toxicity and mortality over a 14-day period.

Bacterial Reverse Mutation Test (Ames Test) - General Protocol (Based on OECD Guideline 471)

• Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize it and require it for growth) are used.

• Principle: The test evaluates the ability of a chemical to cause mutations that restore the bacteria's ability to synthesize histidine, allowing them to grow on a histidine-free medium.

• Metabolic Activation: The test is conducted with and without a mammalian metabolic activation system (e.g., rat liver S9 fraction) to detect mutagens that require metabolic activation.

• Procedure: The test chemical, bacterial culture, and S9 mix (if used) are combined and plated on a minimal agar (B569324) medium.

• Scoring: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the control.

Signaling Pathways in Toxicity

The toxicity of many aromatic amines, including o-phenetidine, is linked to their metabolic activation into reactive intermediates that can bind to cellular macromolecules like DNA and proteins.

Metabolic Activation of Aromatic Amines

A primary pathway for the metabolic activation of aromatic amines is N-oxidation, which is catalyzed by cytochrome P450 enzymes in the liver. This initial step forms an N-hydroxylamine, a key intermediate in the toxic cascade. This intermediate can be further metabolized, leading to the formation of reactive species that can cause cellular damage and mutations.

Metabolic activation of aromatic amines.

Experimental Workflow for Acute Oral Toxicity Testing

The following diagram illustrates a typical workflow for determining the acute oral toxicity (LD50) of a substance like o-phenetidine.

Workflow for acute oral toxicity testing.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. Metabolic activation of phenacetin and phenetidine by several forms of cytochrome P-450 purified from liver microsomes of rats and hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Innovative screening for functional improved aromatic amine derivatives: Toxicokinetics, free radical oxidation pathway and carcinogenic adverse outcome pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. o-Phenetidine (94-70-2) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. Carcinogenicity of the aromatic amines: from structure-activity relationships to mechanisms of action and risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Reactivity profile of o-phenetidine with acids and other agents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the reactivity profile of o-phenetidine (B74808) (2-ethoxyaniline). As a key intermediate in the synthesis of dyes and pharmaceuticals, a thorough understanding of its chemical behavior is paramount.[1] This document details its reactions with acids, electrophiles, and other chemical agents, supported by reaction mechanisms, experimental protocols, and structured data for clarity. Key reactions such as acid-base neutralization, acylation, diazotization, and electrophilic aromatic substitution are explored.

Introduction to o-Phenetidine

o-Phenetidine, systematically named 2-ethoxyaniline, is an aromatic organic compound featuring an ethoxy (-OCH₂CH₃) group and an amino (-NH₂) group attached to a benzene (B151609) ring at ortho positions. It is a reddish-brown oily liquid that is sensitive to light and air.[2][3] The interplay between the electron-donating amino and ethoxy groups dictates its chemical character, rendering it a versatile nucleophile and a reactive substrate for electrophilic aromatic substitution. Its primary applications are in the manufacturing of dyes and other fine chemicals.[1]

Table 1: Physical and Chemical Properties of o-Phenetidine

Property	Value	Reference(s)
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1][4]
Appearance	Reddish-brown oily liquid	[2]
Boiling Point	231-233 °C	[4][5]
Melting Point	-20 °C	[4][5]
Density	1.051 g/mL at 25 °C	[4][5]
pKa	4.43 (at 28 °C)	[4][5]
Solubility	Slightly soluble in water; Soluble in alcohol and ether.	[2][4][5]

Core Reactivity Principles

The reactivity of o-phenetidine is governed by two main features: the basic and nucleophilic nitrogen atom of the amino group, and the activated aromatic ring.

• Basicity and Nucleophilicity : The lone pair of electrons on the nitrogen atom makes o-phenetidine a weak base (pKa of its conjugate acid is 4.43) and an effective nucleophile.[4][5] It readily reacts with acids to form salts and with various electrophiles at the nitrogen atom.

• Aromatic Ring Reactivity : Both the amino (-NH₂) and ethoxy (-OC₂H₅) groups are strong activating, ortho-, para-directing groups for electrophilic aromatic substitution. This high degree of activation makes the ring highly susceptible to attack by electrophiles, often leading to polysubstitution if conditions are not carefully controlled.

Reactions with Acids

Brønsted-Lowry Acids (Proton Donors)

As a typical aromatic amine, o-phenetidine neutralizes acids in exothermic reactions to form the corresponding ammonium (B1175870) salts.[1][2][3] This reaction is fundamental to its handling and purification, as the resulting salt is often more water-soluble than the free base.[6][7][8][9] For example, it reacts with hydrochloric acid (HCl) to form 2-ethoxyanilinium chloride.[6]

Caption: Acid-Base reaction of o-phenetidine with HCl.

Lewis Acids (Electron Acceptors)

The lone pair on the nitrogen atom also allows o-phenetidine to act as a Lewis base, donating its electron pair to a Lewis acid (an electron-pair acceptor) like aluminum chloride (AlCl₃) or boron trifluoride (BF₃). This interaction forms a Lewis acid-base adduct. This type of reaction is crucial in processes like Friedel-Crafts reactions, although the free amino group can complicate these reactions by complexing with the catalyst.

Caption: Formation of a Lewis acid-base adduct.

Reactions with Other Agents

Electrophilic Aromatic Substitution

The highly activated ring of o-phenetidine readily undergoes electrophilic aromatic substitution. The directing effects of the -NH₂ and -OC₂H₅ groups reinforce each other, strongly favoring substitution at the para-position (position 4) and secondarily at the other ortho-position (position 6) relative to the amino group.

• Nitration : Nitration typically requires a mixture of concentrated nitric acid and sulfuric acid, which generates the nitronium ion (NO₂⁺) as the active electrophile.[10][11] Direct nitration of aromatic amines can be problematic due to the susceptibility of the amino group to oxidation by nitric acid. A common strategy to circumvent this is to first protect the amino group by converting it to an amide (see Section 4.2), which is less activating and less susceptible to oxidation.

• Halogenation : Due to the ring's high activation, halogenation with agents like bromine (Br₂) can proceed rapidly even without a Lewis acid catalyst and may lead to poly-halogenated products. Milder conditions are necessary for selective mono-halogenation.

• Sulfonation : Reaction with fuming sulfuric acid (H₂SO₄ containing SO₃) introduces a sulfonic acid group (-SO₃H) onto the aromatic ring, typically at the position para to the amino group.

Caption: Mechanism of N-Acetylation (Acylation).

• Diazotization : As a primary aromatic amine, o-phenetidine undergoes diazotization when treated with nitrous acid (HNO₂, typically generated in situ from sodium nitrite (B80452) and a strong acid like HCl) at low temperatures (0-5 °C). This reaction produces a 2-ethoxybenzenediazonium salt. These diazonium salts are highly valuable synthetic intermediates, reacting with activated aromatic compounds (like phenols or other amines) in electrophilic aromatic substitution reactions known as azo coupling to form intensely colored azo dyes.

Caption: Workflow for diazotization and azo coupling.

Oxidation Reactions

o-Phenetidine is sensitive to air and light, which can cause it to darken over time due to the formation of oxidized, often polymeric, colored impurities. [2]Strong oxidizing agents, such as peroxides, can react vigorously. [1][2]Enzymatic oxidation of the related p-phenetidine (B124905) has been shown to proceed via free radical intermediates, leading to products like azo compounds. [12][13]A similar radical-mediated pathway can be expected for o-phenetidine with certain chemical oxidants.

Reactions with Reducing Agents

While the aromatic ring and ethoxy group are generally stable to reduction, reactions with strong reducing agents, such as metal hydrides, can be hazardous. Flammable gaseous hydrogen may be generated in these combinations. [1][2][3]

Summary of Reactivity and Incompatibilities

Table 2: Summary of Key o-Phenetidine Reactions

Reactant Class	Typical Reagents	Product Type	Reaction Name
Brønsted-Lowry Acids	HCl, H₂SO₄	Ammonium Salt	Neutralization
Lewis Acids	AlCl₃, BF₃	Lewis Adduct	Adduct Formation
Acylating Agents	Acetic Anhydride (B1165640), Acetyl Chloride	Amide	N-Acylation
Nitrating Agents	HNO₃ / H₂SO₄	Nitro-aromatic	Nitration
Halogens	Br₂, Cl₂	Halo-aromatic	Halogenation
Sulfonating Agents	H₂SO₄ / SO₃	Sulfonic Acid	Sulfonation
Nitrous Acid	NaNO₂ / HCl (0-5 °C)	Diazonium Salt	Diazotization
Strong Oxidizers	Peroxides, KMnO₄	Oxidized/Polymeric Products	Oxidation
Strong Reducers	Metal Hydrides	(Potentially hazardous)	Reduction

Table 3: Incompatible Agents and Conditions for o-Phenetidine

Incompatible Material/Condition	Reason / Hazard	Reference(s)
Strong Oxidizing Agents	Vigorous, potentially exothermic reaction.	[14][15]
Acids	Exothermic neutralization reaction.	[1][2]
Acid Anhydrides, Acid Halides	Exothermic acylation reaction.	[1][2][14]
Isocyanates, Epoxides	Incompatible, potential for vigorous reaction.	[1][2]
Strong Reducing Agents (e.g., hydrides)	Generation of flammable hydrogen gas.	[1][2][3]
Air and Light	Causes degradation and discoloration.	[2][3][15]
Heat, Sparks, Open Flames	Combustible liquid.	[14][16]

Experimental Protocols

Example Protocol: N-acetylation of o-Phenetidine

This protocol is adapted from a standard procedure for the closely related p-phenetidine and illustrates the general method for protecting the amino group. [6] Caution: Always perform reactions in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Materials:

• o-Phenetidine (1.0 eq)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Acetic Anhydride (1.1 eq)

• Sodium Acetate (B1210297) (NaOAc) (1.5 eq)

• 100 mL Erlenmeyer flask

• Ice-water bath

Procedure:

• In a 100 mL Erlenmeyer flask, combine o-phenetidine and deionized water.

• Carefully add a catalytic amount of concentrated HCl to the mixture while swirling. The amine should dissolve to form its hydrochloride salt. If the solution is colored, a small amount of activated charcoal can be added, the solution heated briefly, and then filtered to decolorize.

• In a separate beaker, prepare a solution of sodium acetate in water.

• Gently warm the o-phenetidine hydrochloride solution. Add acetic anhydride while swirling the flask.

• Immediately add the sodium acetate solution all at once to the flask. The sodium acetate acts as a buffer to control the acidity. [17]6. Swirl the mixture vigorously to ensure thorough mixing.

• Allow the solution to stand at room temperature for 10-15 minutes, then cool it in an ice-water bath to induce crystallization of the crude N-acetyl-o-phenetidine.

• Collect the solid product by vacuum filtration and wash the crystals with a small portion of cold water.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., an ethanol-water mixture).

Conclusion

o-Phenetidine exhibits a rich and predictable reactivity profile dominated by the nucleophilic amino group and the highly activated aromatic ring. Its basicity allows for simple salt formation with acids, while its nucleophilicity drives essential reactions like acylation and diazotization. The strong ortho, para-directing influence of its substituents makes it a useful precursor in the synthesis of specifically substituted aromatic compounds, provided that the high reactivity is carefully managed to prevent oxidation and polysubstitution. A comprehensive understanding of these reaction pathways is critical for its effective and safe use in research and industrial applications.

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 5. o-Phenetidine | 94-70-2 [chemicalbook.com]
• 6. stolaf.edu [stolaf.edu]
• 7. brainly.com [brainly.com]
• 8. brainly.com [brainly.com]
• 9. homework.study.com [homework.study.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Sulfuric acid - Wikipedia [en.wikipedia.org]
• 12. Hydroperoxide-dependent activation of p-phenetidine catalyzed by prostaglandin synthase and other peroxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The oxidation of p-phenetidine by horseradish peroxidase and prostaglandin synthase and the fate of glutathione during such oxidations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]
• 15. hpc-standards.com [hpc-standards.com]
• 16. tcichemicals.com [tcichemicals.com]
• 17. glaserr.missouri.edu [glaserr.missouri.edu]

A Technical Guide to the Synthesis of o-Phenetidine: Precursors and Downstream Applications

Abstract: o-Phenetidine (B74808), known chemically as 2-ethoxyaniline, is a pivotal organic intermediate with the chemical formula C₈H₁₁NO.[1] This reddish-brown oily liquid is instrumental in the synthesis of a wide array of commercial products, particularly in the pharmaceutical and dye manufacturing sectors.[2][3] Its utility stems from the reactivity of its aromatic amine and ether functional groups, allowing it to serve as a versatile building block for more complex molecules. This guide provides a detailed overview of the primary synthesis routes for o-phenetidine, starting from its common precursors. Furthermore, it explores the synthesis of its key downstream products, offering detailed experimental protocols, quantitative data summaries, and logical workflow diagrams to support researchers, chemists, and professionals in the field of drug development.

Synthesis of o-Phenetidine Precursors

The industrial production of o-phenetidine predominantly relies on the synthesis of its immediate precursor, 2-ethoxynitrobenzene, commonly known as o-nitrophenetole. The two main pathways to o-nitrophenetole start from either o-nitrochlorobenzene or o-nitrophenol.

1.1. Pathway A: Ethoxylation of o-Nitrochlorobenzene This route involves a nucleophilic aromatic substitution reaction where the chloro group of o-nitrochlorobenzene is displaced by an ethoxide group. The reaction is typically carried out by treating o-nitrochlorobenzene with ethanol (B145695) in the presence of a base.[4][5] This method is a common industrial approach for producing nitrophenetoles.[4]

1.2. Pathway B: Ethoxylation of o-Nitrophenol An alternative pathway is the Williamson ether synthesis, where o-nitrophenol is reacted with an ethylating agent like bromoethane.[4] This reaction is conducted under basic conditions, often with phase-transfer catalysis to facilitate the reaction between the phenoxide and the ethylating agent.

Diagram 1. Synthesis pathways for the key precursor, o-nitrophenetole.

Core Synthesis of o-Phenetidine

The conversion of o-nitrophenetole to o-phenetidine is a reduction reaction that targets the nitro group (-NO₂) and converts it to an amino group (-NH₂). This transformation is one of the most useful methods for introducing an amino group into an aromatic ring.[6] Several methods are employed, with catalytic hydrogenation and metal-mediated reductions being the most common.[2][7][8]

2.1. Method A: Catalytic Hydrogenation This is a clean and highly efficient method for reducing nitro groups.[9] The reaction involves treating o-nitrophenetole with hydrogen gas in the presence of a metal catalyst. Commonly used catalysts include Raney nickel, palladium-on-carbon (Pd/C), or platinum(IV) oxide.[2][7][8] The reaction is typically performed in a pressure vessel with a solvent such as ethanol.[9]

2.2. Method B: Metal-Mediated Reduction A classic and industrially viable method involves the use of a metal, such as iron, tin, or zinc, in an acidic medium.[8] The reduction of o-nitrophenetole with iron filings in the presence of a mineral acid like hydrochloric acid is a frequently cited procedure.[10] This method is robust and cost-effective, though it may require more extensive purification compared to catalytic hydrogenation.

Diagram 2. Primary reduction pathways from o-nitrophenetole to o-phenetidine.

Downstream Products and Applications

o-Phenetidine serves as a crucial starting material for a variety of valuable chemicals, particularly in the pharmaceutical and dye industries.[1][3]

3.1. Pharmaceutical Derivatives

The amine group of o-phenetidine is readily functionalized to produce active pharmaceutical ingredients (APIs).

• N-(2-ethoxyphenyl)acetamide (o-Acetophenetidide): This compound is an isomer of the well-known analgesic Phenacetin. While Phenacetin (derived from p-phenetidine) has been largely withdrawn due to its side effects, the synthesis of its ortho-isomer illustrates a key reaction of o-phenetidine: N-acetylation. This is typically achieved by reacting o-phenetidine with acetic anhydride (B1165640).[11][12]

• Ethenzamide: This analgesic and anti-inflammatory drug is synthesized via the O-alkylation of salicylamide.[13] While not a direct downstream product of o-phenetidine, its synthesis involves similar ethoxy-benzene structures, highlighting the importance of this moiety in pharmaceuticals.[13][14]

• Rivanol (Ethacridine lactate): o-Phenetidine is a precursor in the production of this antiseptic and abortifacient compound.[3]

• Dye Intermediates in Pharmaceuticals: It is also used to prepare chromophore AS-VL, which has applications in both dye and pharmaceutical contexts.[3]

3.2. Dye Manufacturing

o-Phenetidine is a key intermediate in the synthesis of azo dyes. The typical process involves two main steps:

• Diazotization: The primary aromatic amine of o-phenetidine is converted into a diazonium salt by reacting it with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid like HCl) at low temperatures.

• Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, such as a phenol (B47542) or naphthol derivative (e.g., 3-Hydroxy-2-naphthoyl-ortho-phenetidide), to form the final azo dye.[7][15] Examples of dyes produced using o-phenetidine include Alizarin Red 5G and Fast Acid Blue R.[3]

Diagram 3. Major synthetic applications of o-phenetidine in pharmaceutical and dye industries.

Data Presentation

This section summarizes the physical properties of o-phenetidine and quantitative parameters for a representative synthesis.

Table 1: Physical and Chemical Properties of o-Phenetidine

Property	Value	Reference(s)
CAS Number	94-70-2	[2]
Molecular Formula	C₈H₁₁NO	[1][2]
Molecular Weight	137.18 g/mol	[1][2]
Appearance	Reddish-brown oily liquid	[2][7]
Boiling Point	231-233 °C	[7]
Melting Point	-20 °C	[7]
Density	1.051 g/mL at 25 °C	[7]
Solubility	Slightly soluble in water; soluble in alcohol and ether	[2][7]

| Refractive Index (n²⁰/D) | 1.555 |[7] |

Table 2: Example Experimental Parameters for Synthesis of N-(4-ethoxyphenyl)acetamide (Phenacetin) from p-Phenetidine (B124905) Note: This protocol for the para-isomer is provided as a direct analogue to the acetylation of o-phenetidine due to the availability of detailed data. The molar ratios are directly applicable.

Reagent	Molecular Wt.	Amount Used	Moles (mmol)	Reference(s)
p-Phenetidine	137.18 g/mol	0.20 g	1.46	[11]
Water	18.02 g/mol	3.50 mL	-	[11]
Conc. HCl (12 M)	36.46 g/mol	4 drops (~0.17 mL)	~2.0	[11]
Acetic Anhydride	102.09 g/mol	0.20 mL (0.22 g)	2.20	[11]

| Sodium Acetate (B1210297) | 82.03 g/mol | (in solution) | - |[11] |

Detailed Experimental Protocols

Protocol 1: Reduction of p-Nitrophenetole with Iron (Adapted for o-isomer) This protocol is based on a procedure for the synthesis of p-phenetidine and is directly adaptable for the ortho-isomer.[10]

• Setup: In a flask equipped with a mechanical stirrer and reflux condenser, add o-nitrophenetole (e.g., 0.1 mol), water (200 mL), and concentrated hydrochloric acid (10 mL).

• Reaction: Heat the mixture to approximately 60 °C with vigorous stirring.

• Addition of Iron: Gradually add iron filings (100 g per 100 g of nitrophenetole) over 3-4 hours, maintaining the temperature and stirring. The reaction is exothermic and may require external cooling to control.

• Completion: After the addition is complete, continue to stir the mixture at 90-100 °C until the reaction is complete (indicated by the disappearance of the yellow o-nitrophenetole layer).

• Work-up: While the mixture is still hot, add a solution of sodium carbonate or sodium hydroxide (B78521) until the mixture is alkaline to litmus (B1172312) paper. This neutralizes the acid and precipitates iron hydroxides.

• Isolation: Steam distill the mixture to isolate the o-phenetidine. Alternatively, the mixture can be filtered hot to remove iron sludge, and the organic layer can be separated from the filtrate, dried, and purified by vacuum distillation.

Protocol 2: Synthesis of N-(2-ethoxyphenyl)acetamide (Analogue to Phenacetin Synthesis) This protocol is adapted from the synthesis of Phenacetin from p-phenetidine.[11]

• Dissolution: In a 10-mL Erlenmeyer flask, dissolve o-phenetidine (1.46 mmol, 0.20 g) in 3.50 mL of water. Add 4 drops of concentrated (12 M) hydrochloric acid to fully dissolve the amine, forming the hydrochloride salt.

• Heating: Gently warm the solution on a hot plate.

• Acetylation: Add acetic anhydride (2.20 mmol, 0.20 mL) to the warm solution while swirling.

• Buffering: Immediately add a prepared solution of sodium acetate (e.g., 0.3 g in 1 mL water) all at once and swirl vigorously to ensure thorough mixing. The sodium acetate acts as a buffer.[16]

• Crystallization: Allow the solution to stand at room temperature for 5-10 minutes. Cool the reaction mixture in an ice-water bath and swirl until the crude N-(2-ethoxyphenyl)acetamide crystallizes.

• Purification: Collect the crystals by suction filtration and wash them with a small portion of cold water. The crude product can be further purified by recrystallization from water or an ethanol-water mixture.[17]

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 3. o-Phenetidine Bulk Manufacturer, CAS NO 94-70-2 | Suze Chemical [suzehg.com]
• 4. CN101307003B - Process for preparing phenetidine and amino phenol by using mixture of nitrophenetol and nitrophenol as raw materials - Google Patents [patents.google.com]
• 5. EP0782981A1 - Process for the manufacture of P-phenetidine - Google Patents [patents.google.com]
• 6. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 7. o-Phenetidine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. prepchem.com [prepchem.com]
• 11. stolaf.edu [stolaf.edu]
• 12. Phenacetin Synthesis - 733 Words | Cram [cram.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and preliminary pharmacological study of thiophene analogues of the antipyretic and analgesic agent ethenzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. nbinno.com [nbinno.com]
• 16. glaserr.missouri.edu [glaserr.missouri.edu]
• 17. glaserr.missouri.edu [glaserr.missouri.edu]

An In-Depth Technical Guide to the NMR Chemical Shifts of o-Phenetidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy data for o-phenetidine (B74808) (2-ethoxyaniline). It includes detailed tables of chemical shifts, a thorough explanation of the factors influencing these shifts, a standardized experimental protocol for data acquisition, and visualizations to aid in understanding the molecular structure and experimental workflow.

Understanding the NMR Spectrum of o-Phenetidine

Nuclear Magnetic Resonance spectroscopy is a powerful analytical technique used to determine the structure of organic molecules. In NMR, the chemical shift (δ) is the resonant frequency of a nucleus relative to a standard in a magnetic field. These shifts are highly sensitive to the electronic environment of the nuclei, providing valuable information about the molecular structure.

For o-phenetidine, the ¹H and ¹³C NMR spectra are influenced by the presence of two key functional groups on the benzene (B151609) ring: an electron-donating amino group (-NH₂) and an electron-donating ethoxy group (-OCH₂CH₃). These groups cause characteristic shifts in the signals of the aromatic protons and carbons, as well as exhibiting distinct signals for the ethyl group protons and carbons.

Molecular Structure and Atom Numbering

To facilitate the discussion of NMR data, the atoms of o-phenetidine are numbered as follows:

Figure 1: Structure and atom numbering of o-phenetidine.

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for o-phenetidine. The data is compiled from the Spectral Database for Organic Compounds (SDBS).

¹H NMR Chemical Shifts

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H3	6.78	ddd	7.8, 7.7, 1.5
H4	6.72	ddd	7.9, 7.7, 1.5
H5	6.85	ddd	7.9, 7.8, 1.6
H6	6.78	ddd	7.8, 7.7, 1.6
NH₂	3.70	s	-
O-CH₂ (H7)	4.02	q	7.0
CH₃ (H8)	1.41	t	7.0

Table 1: ¹H NMR spectral data for o-phenetidine.

¹³C NMR Chemical Shifts

Carbon	Chemical Shift (δ, ppm)
C1	136.6
C2	147.0
C3	111.8
C4	119.0
C5	114.8
C6	121.2
O-CH₂ (C7)	63.6
CH₃ (C8)	14.8

Table 2: ¹³C NMR spectral data for o-phenetidine.

Interpretation of Chemical Shifts

The chemical shifts observed in the NMR spectra of o-phenetidine are a direct consequence of the electronic environment of each nucleus. The amino and ethoxy groups, being ortho to each other, exert a significant influence on the electron distribution within the aromatic ring.

Both the -NH₂ and -OCH₂CH₃ groups are electron-donating groups (EDGs) through resonance. They increase the electron density on the aromatic ring, particularly at the ortho and para positions relative to themselves. This increased electron density leads to greater shielding of the aromatic protons and carbons, causing their signals to appear at lower chemical shifts (upfield) compared to unsubstituted benzene (δ ~7.34 ppm for ¹H and δ ~128.5 ppm for ¹³C).

• Aromatic Protons (H3-H6): The signals for the aromatic protons appear in the range of 6.72-6.85 ppm, which is upfield from benzene. This confirms the shielding effect of the two electron-donating groups. The overlapping multiplets in this region are a result of complex spin-spin coupling between the adjacent aromatic protons.

• Aromatic Carbons (C1-C6): The aromatic carbons also show the influence of the substituents. C1 and C2, being directly attached to the nitrogen and oxygen atoms respectively, are significantly deshielded and appear at 136.6 and 147.0 ppm. The other ring carbons (C3-C6) are shielded relative to benzene, with their signals appearing between 111.8 and 121.2 ppm.

• Aliphatic Groups: The ethoxy group gives rise to two distinct signals in the ¹H NMR spectrum: a quartet at 4.02 ppm for the methylene (B1212753) protons (H7) and a triplet at 1.41 ppm for the methyl protons (H8). This characteristic quartet-triplet pattern is due to the coupling between the adjacent methylene and methyl groups, with a coupling constant of 7.0 Hz. In the ¹³C NMR spectrum, the methylene carbon (C7) appears at 63.6 ppm, and the methyl carbon (C8) is found at 14.8 ppm.

The relationship between the substituent effects and the resulting chemical shifts can be visualized as follows:

Figure 2: Influence of substituents on NMR chemical shifts.

Experimental Protocol for NMR Data Acquisition

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of o-phenetidine.

Sample Preparation

• Sample Purity: Ensure that the o-phenetidine sample is of high purity to avoid signals from impurities that may complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that will completely dissolve the sample. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For o-phenetidine, approximately 5-10 mg of the compound is dissolved in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts to 0 ppm.

• NMR Tube: Use a clean, dry, and high-quality 5 mm NMR tube. Transfer the prepared solution to the NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Tuning and Matching: Tune and match the probe for the ¹H and ¹³C frequencies to ensure optimal sensitivity.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent. Perform shimming to optimize the magnetic field homogeneity, which is crucial for obtaining sharp spectral lines.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a 90° pulse angle.

  • Set the relaxation delay to at least 1-2 seconds.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal-to-noise ratio.

  • A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans (e.g., 128 or more) are typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H NMR spectrum.

The overall workflow for an NMR experiment can be summarized as follows:

Figure 3: General workflow for an NMR experiment.

Conclusion

This technical guide has provided a detailed overview of the ¹H and ¹³C NMR chemical shifts of o-phenetidine. The presented data, along with the interpretation of the substituent effects and the experimental protocol, serves as a valuable resource for researchers, scientists, and drug development professionals working with this compound. A thorough understanding of the NMR characteristics of o-phenetidine is essential for its identification, purity assessment, and for studying its role in various chemical and biological systems.

o-Phenetidine: A Comprehensive Spectral and Reference Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized resource for the spectral database and reference information of o-phenetidine (B74808). The following sections detail its chemical and physical properties, present a compilation of its spectral data, and outline generalized experimental protocols for its analysis. This document is intended to support research, development, and quality control activities involving this compound.

Chemical and Physical Properties

o-Phenetidine, also known as 2-ethoxyaniline, is a reddish-brown oily liquid.[1] It is a substituted aniline (B41778) and an aromatic ether used in the manufacture of dyes and pharmaceuticals.[2] Key identifying information and physical properties are summarized in the tables below.

Identifier	Value
IUPAC Name	2-ethoxyaniline[1]
CAS Number	94-70-2[1]
Molecular Formula	C8H11NO[1]
Molecular Weight	137.18 g/mol [1]
InChI	InChI=1S/C8H11NO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2,9H2,1H3
InChIKey	ULHFFAFDSSHFDA-UHFFFAOYSA-N
SMILES	CCOC1=CC=CC=C1N

Physical Property	Value
Melting Point	-4 °C[3]
Boiling Point	232-234 °C at 1013 hPa[3]
Density	1.05 g/cm³ at 20 °C[3]
Vapor Pressure	1 hPa at 67 °C[3]
Flash Point	110 °C (closed cup)[3]
Autoignition Temperature	425 °C[3]
Water Solubility	0.5-1.0 g/100 mL at 24.5 °C

Spectral Database

The following tables summarize the key spectral data available for o-phenetidine, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (GC-MS)

Mass to Charge (m/z)	Relative Intensity
137	74.2%
109	65.5%
108	99.9%
80	69.7%
53	17.2%

Source: PubChem CID 7203, Experimental GC-MS data. Ionization energy of 70 eV.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Transmittance (%)	Assignment
~3450	Strong	N-H stretch (asymmetric)
~3350	Strong	N-H stretch (symmetric)
~3050	Medium	C-H stretch (aromatic)
~2980	Medium	C-H stretch (aliphatic, asymmetric)
~2930	Medium	C-H stretch (aliphatic, symmetric)
~1620	Strong	N-H bend
~1510	Strong	C=C stretch (aromatic)
~1240	Strong	C-O-C stretch (asymmetric)
~1040	Strong	C-O-C stretch (symmetric)
~740	Strong	C-H bend (ortho-disubstituted aromatic)

Note: Peak positions and intensities are approximate and can vary based on the experimental conditions.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~6.8	m	4H	Aromatic protons
~4.0	q	2H	-O-CH₂-CH₃
~3.8	br s	2H	-NH₂
~1.4	t	3H	-O-CH₂-CH₃

Solvent and frequency not specified in the reference data.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ) ppm	Assignment
~147.0	C-O
~137.0	C-N
~121.0	Aromatic CH
~118.0	Aromatic CH
~115.0	Aromatic CH
~112.0	Aromatic CH
~64.0	-O-CH₂-CH₃
~15.0	-O-CH₂-CH₃

Solvent and frequency not specified in the reference data.

Experimental Protocols

Detailed experimental protocols for the acquisition of the reference spectra for o-phenetidine are not consistently available in public databases. The following sections provide generalized methodologies for the techniques mentioned above. These should be adapted and optimized for the specific instrumentation and analytical goals.

Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the analysis of volatile and semi-volatile organic compounds like o-phenetidine.

Figure 1. Generalized workflow for the analysis of o-phenetidine by GC-MS.

Methodology:

• Sample Preparation:

  • Accurately weigh a sample containing o-phenetidine.

  • Dissolve the sample in a suitable volatile solvent (e.g., methanol, dichloromethane) to a known volume.

  • Add an internal standard for quantitative analysis.

• GC-MS System:

  • Gas Chromatograph:

    • Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically used.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Inlet: Split/splitless injector, with an injection volume of 1 µL.

    • Temperature Program: An initial temperature of around 60-80°C, held for a few minutes, followed by a ramp to a final temperature of 250-300°C.

  • Mass Spectrometer:

    • Ionization: Electron Ionization (EI) at a standard energy of 70 eV.

    • Mass Analyzer: Quadrupole or Ion Trap.

    • Scan Range: A mass range of approximately 40-400 amu.

• Data Analysis:

  • Identify the o-phenetidine peak in the total ion chromatogram based on its retention time.

  • Extract the mass spectrum of the identified peak.

  • Confirm the identity of the compound by comparing the obtained mass spectrum with a reference library (e.g., NIST).

  • For quantitative analysis, calculate the concentration based on the peak area ratio of the analyte to the internal standard.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Figure 2. General workflow for FTIR analysis of o-phenetidine.

Methodology:

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid o-phenetidine between two salt plates (e.g., KBr, NaCl) to form a thin film.

  • Solution: Dissolve the o-phenetidine in an IR-transparent solvent (e.g., carbon tetrachloride, chloroform) and place it in a liquid cell.

• FTIR Spectrometer:

  • Acquire a background spectrum of the empty sample holder (or the solvent-filled cell).

  • Place the prepared sample in the spectrometer.

  • Acquire the sample spectrum over a typical mid-IR range (e.g., 4000-400 cm⁻¹). A typical measurement involves co-adding multiple scans (e.g., 16 or 32) at a resolution of 4 cm⁻¹.

• Data Analysis:

  • The background spectrum is automatically subtracted from the sample spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

  • Compare the obtained spectrum with a reference spectrum for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of the atoms within a molecule.

Figure 3. Generalized workflow for NMR analysis of o-phenetidine.

Methodology:

• Sample Preparation:

  • Dissolve a small amount of o-phenetidine (typically 5-25 mg) in a deuterated solvent (e.g., chloroform-d, DMSO-d₆) in a vial.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS).

  • Transfer the solution to an NMR tube.

• NMR Spectrometer:

  • Insert the NMR tube into the spectrometer.

  • Tune the probe and shim the magnetic field to achieve homogeneity.

  • Acquire the desired NMR spectra (e.g., ¹H, ¹³C, and other relevant experiments like COSY or HSQC).

• Data Analysis:

  • Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the chemical shifts to the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) to deduce the number of neighboring protons.

  • Assign the signals in both ¹H and ¹³C spectra to the corresponding atoms in the o-phenetidine molecule.

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. o-Phenetidine | 94-70-2 [chemicalbook.com]
• 3. o-Phenetidine for synthesis 94-70-2 [sigmaaldrich.com]

Navigating the Labyrinth: A Technical Guide to the Health and Safety Hazards of 2-Ethoxyaniline in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethoxyaniline, a key intermediate in the synthesis of dyes, pharmaceuticals, and other organic compounds, presents a significant yet manageable hazard profile within the laboratory setting. This in-depth technical guide provides a comprehensive overview of the health and safety hazards associated with 2-ethoxyaniline, designed to equip researchers, scientists, and drug development professionals with the knowledge to handle this chemical responsibly. This guide details the substance's toxicological properties, outlines established experimental protocols for hazard assessment, and explores the mechanistic underpinnings of its toxicity, including potential signaling pathway involvement and metabolic fate. By presenting quantitative data in accessible formats and illustrating complex biological processes, this document serves as an essential resource for ensuring a safe and informed research environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-ethoxyaniline is fundamental to its safe handling and storage. This colorless to yellowish oily liquid is characterized by its limited solubility in water but good solubility in organic solvents. It is combustible and can form explosive mixtures with air upon heating.

Property	Value	Reference
CAS Number	94-70-2	[1][2]
Molecular Formula	C₈H₁₁NO	[1][3]
Molecular Weight	137.18 g/mol	[1]
Appearance	Colorless to yellow or reddish-brown oily liquid	[1][4]
Boiling Point	228-233 °C	[5][6]
Melting Point	-20 °C	[5]
Flash Point	80-85 °C	[5][7]
Density	1.051 g/mL at 25 °C	[5]
Solubility	Insoluble in water; Soluble in alcohol, ether, benzene, and chloroform.	[4][5]
Vapor Pressure	1 mm Hg at 67 °C	[5]
Stability	Turns brown on exposure to light and air.	[1][5]

Toxicological Profile and Hazard Classification

2-Ethoxyaniline is classified as a toxic substance with multiple routes of exposure leading to adverse health effects. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating these hazards.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	3	H301: Toxic if swallowed[1]
Acute Toxicity, Dermal	3	H311: Toxic in contact with skin[1]
Acute Toxicity, Inhalation	3	H331: Toxic if inhaled[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[8]
Skin Sensitization	1	H317: May cause an allergic skin reaction[8]
Germ Cell Mutagenicity	2	H341: Suspected of causing genetic defects[8]
Specific Target Organ Toxicity (Repeated Exposure)	2	H373: May cause damage to organs through prolonged or repeated exposure[1]

Quantitative Toxicological Data:

Endpoint	Species	Route	Value	Reference
LD50	Rabbit	Oral	600 mg/kg	[5]
LD50	Rat	Oral	540 mg/kg	[8]
LDL0	Mouse	Oral	600 mg/kg	[6]

Health Effects and Mechanisms of Toxicity

Exposure to 2-ethoxyaniline can lead to a range of acute and chronic health effects. The primary mechanism of toxicity for aniline (B41778) and its derivatives is believed to be the induction of oxidative stress.

Acute Effects:

• Methemoglobinemia: A critical and immediate danger of exposure is the formation of methemoglobin, which impairs the oxygen-carrying capacity of the blood.[9] This can lead to cyanosis (bluish discoloration of the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and even death.[7][9]

• Irritation: Direct contact can cause irritation to the skin and eyes.[7][9]

Chronic Effects:

• Spleen Toxicity: Prolonged or repeated exposure to aniline compounds is associated with spleen toxicity, including splenomegaly, hyperplasia, fibrosis, and the potential for sarcoma development.[10][11]

• Liver and Nervous System Effects: Repeated exposure may also affect the liver and the nervous system.[9]

• Skin Sensitization: 2-Ethoxyaniline is a skin sensitizer, meaning that after initial exposure, subsequent contact at very low levels can trigger an allergic reaction, such as itching and a skin rash.[8][9]

• Genotoxicity: The substance is suspected of causing genetic defects.[8]

Signaling Pathways Implicated in Toxicity

While direct studies on 2-ethoxyaniline are limited, research on the parent compound, aniline, provides strong evidence for the involvement of oxidative stress-responsive signaling pathways in its toxicity. It is highly probable that 2-ethoxyaniline exerts its toxic effects through similar mechanisms.

Exposure to aniline leads to an overload of iron in the spleen, which in turn generates reactive oxygen species (ROS).[10] This oxidative stress is a key trigger for the activation of downstream signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2][12][13]

• NF-κB Pathway: ROS activate IκB kinases (IKKs), which then phosphorylate the inhibitory protein IκBα. This phosphorylation targets IκBα for degradation, releasing the NF-κB (p50/p65) dimer. The active NF-κB dimer translocates to the nucleus, where it induces the transcription of pro-inflammatory and fibrogenic cytokines such as TNF-α, IL-1, and IL-6.[10][12][14]

• MAPK Pathway: Oxidative stress also activates the MAPK family, including ERK, JNK, and p38.[2][12] Activated MAPKs can phosphorylate and activate transcription factors like AP-1 (a dimer of Fos and Jun proteins). AP-1, similar to NF-κB, translocates to the nucleus and promotes the expression of genes involved in inflammation and cell proliferation.[14]

The sustained activation of these pathways contributes to the chronic inflammation and fibrosis observed in aniline-induced spleen toxicity.

Proposed Signaling Pathways in 2-Ethoxyaniline Toxicity

Metabolic Pathway

The metabolism of 2-ethoxyaniline is crucial for understanding its toxicity, as metabolic activation can lead to the formation of reactive intermediates. While specific studies on 2-ethoxyaniline are scarce, the metabolism of related aromatic amines, such as p-phenetidine (B124905) and other aniline derivatives, is well-documented and primarily occurs in the liver. The cytochrome P450 (CYP) enzyme system plays a central role in Phase I metabolism.[15][16][17]

A plausible metabolic pathway for 2-ethoxyaniline involves the following steps:

• N-Hydroxylation: The amino group is oxidized by CYP enzymes (e.g., CYP2E1, CYP1A2) to form N-hydroxy-2-ethoxyaniline. This is often a critical step in the activation of aromatic amines to genotoxic species.

• Ring Hydroxylation: Hydroxyl groups can be introduced onto the aromatic ring, a common detoxification pathway.

• O-Deethylation: The ethoxy group may be cleaved to form 2-aminophenol.

• Phase II Conjugation: The hydroxylated metabolites and the parent compound can undergo conjugation with glucuronic acid or sulfate (B86663) to form more water-soluble compounds that are readily excreted in the urine.

Proposed Metabolic Pathway of 2-Ethoxyaniline

Laboratory Safety and Handling

Given its toxic properties, strict adherence to safety protocols is mandatory when handling 2-ethoxyaniline in a laboratory setting.

Engineering Controls:

• All work with 2-ethoxyaniline should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[18]

• Ensure that an eyewash station and a safety shower are readily accessible.[19]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against exposure.

Protection Type	Recommended Equipment	Standards/Specifications
Eye/Face Protection	Chemical splash goggles and a face shield.[20][21]	Must conform to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[22]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), a chemically resistant lab coat or apron.[5][22]	Gloves must be inspected before use and comply with EN 374 (EU) or ASTM F739 (US) standards.[22]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate organic vapor cartridge if working outside a fume hood or if exposure limits are likely to be exceeded.[18][20]	Follow OSHA respirator regulations (29 CFR 1910.134) or equivalent.

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[11][18]

• Do not breathe vapors or mists.[8][23]

• Wash hands thoroughly after handling.[7][18]

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[4][18]

• Keep containers tightly closed and protect from light and air.[5][8]

Experimental Protocols for Hazard Assessment

The following sections outline representative experimental protocols for assessing the key toxicological endpoints of 2-ethoxyaniline, based on OECD guidelines. While specific studies on 2-ethoxyaniline are not extensively published, these standard methods provide the framework for its toxicological evaluation.

Acute Oral Toxicity (Adapted from OECD Guideline 423)[24][25][26][27]

Objective: To determine the acute oral toxicity of 2-ethoxyaniline.

Methodology:

• Test Animals: Healthy, young adult female rats are typically used.

• Housing and Fasting: Animals are housed in standard conditions and fasted overnight prior to dosing.

• Dose Administration: A single dose of 2-ethoxyaniline, dissolved in a suitable vehicle (e.g., corn oil), is administered by oral gavage. The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on available information.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days. Observations are frequent on the day of dosing and at least daily thereafter.

• Endpoint: The study allows for the classification of the substance into a GHS category based on the observed mortality at different dose levels.

Dermal and Ocular Irritation

5.2.1. Acute Dermal Irritation/Corrosion (Adapted from OECD Guideline 404) [7][9][10][11][20]

Objective: To assess the potential of 2-ethoxyaniline to cause skin irritation or corrosion.

Methodology:

• Test Animals: Albino rabbits are the preferred species.

• Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

• Application: A 0.5 mL dose of undiluted 2-ethoxyaniline is applied to a small area of skin (approx. 6 cm²) and covered with a gauze patch and semi-occlusive dressing for 4 hours.

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The observation period can be extended up to 14 days to assess the reversibility of any effects.

• Scoring: The severity of the skin reactions is scored according to a standardized scale.

5.2.2. Acute Eye Irritation/Corrosion (Adapted from OECD Guideline 405) [8][14][24][25][26]

Objective: To determine the potential of 2-ethoxyaniline to cause eye irritation or corrosion.

Methodology:

• Test Animals: Albino rabbits are used.

• Application: A single dose of 0.1 mL of 2-ethoxyaniline is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

• Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application. The observation period may be extended to 21 days.

• Scoring: The ocular reactions are scored based on a standardized system.

Skin Sensitization (Local Lymph Node Assay - LLNA; Adapted from OECD Guideline 429)[1][3][5][18][23][28]

Objective: To evaluate the skin sensitization potential of 2-ethoxyaniline.

Methodology:

• Test Animals: Female CBA/J mice are typically used.

• Application: A 25 µL volume of 2-ethoxyaniline at various concentrations in a suitable vehicle is applied to the dorsum of each ear for three consecutive days.

• Cell Proliferation Measurement: On day 6, a solution of ³H-methyl thymidine (B127349) is injected intravenously. After 5 hours, the animals are euthanized, and the draining auricular lymph nodes are excised.

• Endpoint: The proliferation of lymphocytes in the lymph nodes is measured by the incorporation of ³H-methyl thymidine. A Stimulation Index (SI) of 3 or greater is indicative of a sensitizing potential.

Genotoxicity Assessment

5.4.1. Bacterial Reverse Mutation Test (Ames Test; Adapted from OECD Guideline 471) [1][3][5][7][9][16][18][27][28][29][30]

Objective: To assess the potential of 2-ethoxyaniline to induce gene mutations in bacteria.

Methodology:

• Tester Strains: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-dependent strain of Escherichia coli (e.g., WP2 uvrA) are used.

• Exposure: The bacterial strains are exposed to various concentrations of 2-ethoxyaniline, both with and without a metabolic activation system (S9 mix from rat liver).

• Endpoint: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A significant, dose-related increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

5.4.2. In Vitro Mammalian Cell Micronucleus Test (Adapted from OECD Guideline 487) [4][6][21][31][32]

Objective: To evaluate the potential of 2-ethoxyaniline to induce chromosomal damage in mammalian cells.

Methodology:

• Cell Lines: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human lymphocytes, are used.

• Exposure: The cells are treated with various concentrations of 2-ethoxyaniline, with and without metabolic activation (S9 mix). Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells.

• Micronucleus Scoring: After treatment, the cells are harvested, stained, and scored for the presence of micronuclei in the cytoplasm of binucleated cells.

• Endpoint: A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome-breaking) or aneugenic (chromosome-lagging) activity.

Experimental Workflow for Toxicity Assessment

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[5][7] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or water.[7] Seek immediate medical attention.

Spill and Leak Procedures:

• Evacuate the area and ensure adequate ventilation.

• Remove all sources of ignition.[7]

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, labeled container for disposal.[7]

• Do not let the chemical enter drains.[8]

Conclusion

2-Ethoxyaniline is a valuable chemical intermediate that requires careful and informed handling due to its significant health and safety hazards. Its toxicity profile, characterized by acute systemic effects such as methemoglobinemia, local irritation, skin sensitization, and potential long-term organ damage and genotoxicity, necessitates the stringent application of engineering controls, personal protective equipment, and safe handling practices. The likely mechanisms of toxicity, involving oxidative stress and the activation of the NF-κB and MAPK signaling pathways, underscore the importance of minimizing all routes of exposure. By adhering to the guidelines and understanding the toxicological principles outlined in this guide, researchers and professionals can mitigate the risks associated with 2-ethoxyaniline and ensure a safe laboratory environment conducive to scientific advancement.

References

• 1. oecd.org [oecd.org]
• 2. Activation of oxidative stress-responsive signaling pathways in early splenotoxic response of aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. oecd.org [oecd.org]
• 5. techniques-ingenieur.fr [techniques-ingenieur.fr]
• 6. oecd.org [oecd.org]
• 7. DERMAL IRRITATION STUDY ACCORDING TO OECD(404) GUIDELINES | PPTX [slideshare.net]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. daikinchemicals.com [daikinchemicals.com]
• 11. chemview.epa.gov [chemview.epa.gov]
• 12. Activation of oxidative stress-responsive signaling pathways in early splenotoxic response of aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytokine gene expression and activation of NF-kappa B in aniline-induced splenic toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 17. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oecd.org [oecd.org]
• 19. researchgate.net [researchgate.net]
• 20. oecd.org [oecd.org]
• 21. toxicoop.com [toxicoop.com]
• 22. downloads.regulations.gov [downloads.regulations.gov]
• 23. oecd.org [oecd.org]
• 24. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 25. oecd.org [oecd.org]
• 26. nucro-technics.com [nucro-technics.com]
• 27. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 28. nib.si [nib.si]
• 29. downloads.regulations.gov [downloads.regulations.gov]
• 30. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 31. nucro-technics.com [nucro-technics.com]
• 32. oecd.org [oecd.org]

o-Phenetidine: A Technical Guide to Stability and Sensitivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of o-phenetidine (B74808), with a particular focus on its sensitivity to light and atmospheric oxygen. o-Phenetidine, a reddish-brown oily liquid, is a versatile intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals. However, its utility is often complicated by its inherent instability. This document aims to provide a comprehensive resource for professionals working with o-phenetidine, summarizing its known stability profile, outlining protocols for stability assessment, and offering guidance on handling and storage to minimize degradation.

Physicochemical Properties and Stability Profile

o-Phenetidine, also known as 2-ethoxyaniline, is an aromatic amine that is very sensitive to exposure to light and air. This sensitivity is a critical consideration for its storage and handling, as degradation can lead to the formation of colored impurities and a potential loss of potency. The primary degradation pathways are understood to be oxidation and photodegradation.

Table 1: Summary of o-Phenetidine Properties and Stability Information

Parameter	Value/Information	Source(s)
Chemical Name	2-Ethoxyaniline
CAS Number	94-70-2
Molecular Formula	C₈H₁₁NO
Molecular Weight	137.18 g/mol
Appearance	Reddish-brown oily liquid
Boiling Point	229-231 °C (444-448 °F)
Solubility	Slightly soluble in water
Stability	Very sensitive to light and air
Storage	Store under an inert atmosphere, protected from light, and at refrigerated temperatures.

While quantitative data on the degradation kinetics of o-phenetidine is not extensively published, the qualitative observations consistently highlight its instability. The reddish-brown color of commercially available o-phenetidine may itself be an indication of the presence of oxidation products.

Degradation Pathways

The degradation of o-phenetidine is primarily driven by two mechanisms: autoxidation in the presence of air and photodegradation upon exposure to light.

Autoxidation

Aromatic amines are susceptible to autoxidation, a process that involves the reaction with atmospheric oxygen. This is a free-radical chain reaction that can lead to the formation of a complex mixture of colored products. While the specific autoxidation products of o-phenetidine are not well-documented in publicly available literature, studies on analogous compounds, such as p-phenetidine, suggest that oxidation can lead to the formation of nitroso, nitro, and polymeric species, as well as colored compounds like azoxybenzenes and phenazines.

Photodegradation

Exposure to light, particularly in the ultraviolet (UV) region, can provide the energy to initiate and accelerate degradation reactions. For aromatic amines, this can involve photo-oxidation and the formation of radical species, leading to a similar range of degradation products as seen in autoxidation, but often at an accelerated rate.

The following diagram illustrates the logical relationship between the environmental factors and the degradation of o-phenetidine.

Caption: Factors leading to the degradation of o-phenetidine.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of o-phenetidine, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to accelerate its degradation and identify the likely degradation products. The following protocols are based on general principles of stability testing as outlined in pharmaceutical guidelines.

Materials and Equipment

• o-Phenetidine (high purity)

• Solvents: Acetonitrile (B52724), Methanol, Water (HPLC grade)

• Inert gas (Nitrogen or Argon)

• Amber vials

• Photostability chamber with controlled UV and visible light output

• Temperature and humidity-controlled oven

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or Mass Spectrometer (MS)

• Gas Chromatography-Mass Spectrometry (GC-MS) system

Experimental Workflow

The following diagram outlines a typical workflow for a forced degradation study of o-phenetidine.

Caption: Workflow for a forced degradation study of o-phenetidine.

Stress Conditions

• Photostability: Expose a solution of o-phenetidine (e.g., in acetonitrile) and a solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter. A control sample should be wrapped in aluminum foil to exclude light.

• Oxidative Stability:

  • Air Exposure: Store a sample of o-phenetidine in a clear vial, loosely capped to allow air exposure, at ambient temperature and an elevated temperature (e.g., 40°C).

  • Inert Atmosphere: As a control, store a parallel sample under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed amber vial.

• Thermal Stability: Store solid and solution samples of o-phenetidine at an elevated temperature (e.g., 60°C) in the dark.

Analytical Monitoring

At specified time points (e.g., 0, 24, 48, 72 hours, and 1 week), withdraw aliquots of the stressed samples and analyze them using a stability-indicating analytical method, such as HPLC.

• HPLC Method: A reverse-phase HPLC method with a C18 column and a gradient elution of acetonitrile and water can be developed to separate o-phenetidine from its degradation products. The DAD can be used to monitor the appearance of new peaks and changes in the UV spectrum, while an MS detector can help in the identification of the degradation products.

• GC-MS Analysis: GC-MS can be used to identify volatile degradation products.

Data Presentation and Interpretation

The data from the forced degradation study should be tabulated to clearly present the stability of o-phenetidine under different conditions.

Table 2: Example Data Table for o-Phenetidine Photostability Study

Time (hours)	o-Phenetidine Assay (% of initial) - Light Exposed	o-Phenetidine Assay (% of initial) - Dark Control	Number of Degradation Peaks	Total Peak Area of Degradants (%)
0	100	100	0	0
24
48
72
168

Table 3: Example Data Table for o-Phenetidine Oxidative Stability Study

| Time (hours) | o-Phenetidine Assay (% of initial) - Air Exposed | o-Phenetidine Assay (% of initial) - Inert Atmosphere | Appearance of Solution (Air Exposed) | |---|---|---| | 0 | 100 | 100 | Colorless to pale yellow | | 24 | | | | | 48 | | | | | 72 | | | | | 168 | | | |

Handling and Storage Recommendations

Based on its known instability, the following handling and storage procedures are recommended to maintain the purity and integrity of o-phenetidine:

• Storage: Store in a tightly sealed, amber glass bottle under an inert atmosphere (nitrogen or argon). For long-term storage, refrigeration (2-8°C) is recommended.

• Handling: When handling o-phenetidine, minimize its exposure to light and air. Use in a well-ventilated area or under a fume hood. If transferring from a larger container, flush the headspace of the original container with an inert gas before resealing.

• Inerting Solutions: For preparing solutions, use deoxygenated solvents and maintain an inert atmosphere over the solution if it is to be stored for any length of time.

By understanding the inherent instability of o-phenetidine and implementing appropriate handling and storage procedures, researchers and drug development professionals can ensure the quality and reliability of this important chemical intermediate in their work. Further quantitative studies are encouraged to build a more comprehensive understanding of its degradation kinetics and to develop more effective stabilization strategies.

Protocols & Analytical Methods

Application Notes: The Use of o-Phenetidine in the Manufacture of Azo Dyes

Introduction

o-Phenetidine (B74808), also known as 2-ethoxyaniline, is a vital aromatic amine intermediate in the chemical industry.[1] Its primary application lies in the synthesis of a wide variety of dyes and pigments, particularly azo dyes.[2] Azo dyes, characterized by the functional group R-N=N-R', are the largest and most versatile class of synthetic dyes. The synthesis process leverages the primary amine group on o-phenetidine, which can be readily converted into a reactive diazonium salt. This salt then acts as an electrophile in an azo coupling reaction with an electron-rich coupling component, such as a phenol (B47542) or another aromatic amine, to form the final dye molecule. This document provides detailed protocols for the synthesis of a representative azo dye using o-phenetidine.

Physicochemical Properties of o-Phenetidine

A comprehensive understanding of the starting material's properties is crucial for safe handling and effective use in synthesis.

Property	Value	Reference
CAS Number	94-70-2	[1][2]
Molecular Formula	C₈H₁₁NO	[1][2]
Molecular Weight	137.18 g/mol	[1][2]
Appearance	Colorless to reddish-brown oily liquid; darkens on exposure to air and light.	[1][2]
Density	1.051 g/mL at 25 °C	[2][3]
Boiling Point	231-233 °C	[2][3]
Melting Point	< -4 °F (< -20 °C)	[1]
Flash Point	80-88 °C (177 °F)	[2][4]
Solubility	Slightly soluble in water; soluble in ethanol (B145695) and ether.	[2][3]
pKa	4.43 at 28 °C	[2]

General Synthesis Workflow: Azo Dyes from o-Phenetidine

The manufacturing of azo dyes from o-phenetidine is a classic two-stage electrophilic aromatic substitution process. The workflow begins with the diazotization of o-phenetidine to form a highly reactive diazonium salt, which is immediately used in the subsequent azo coupling step with an appropriate coupling component to yield the final dye product.

Azo Dye Synthesis Workflow.

Experimental Protocols

The following sections provide a detailed methodology for the synthesis of a representative azo dye, 1-(2'-ethoxyphenylazo)-2-naphthol , using o-phenetidine and 2-naphthol (B1666908). This protocol is adapted from standard procedures for analogous primary aromatic amines.[5][6][7]

Materials and Reagents:

• o-Phenetidine (C₈H₁₁NO)

• Concentrated Hydrochloric Acid (HCl, ~37%)

• Sodium Nitrite (B80452) (NaNO₂)

• 2-Naphthol (β-Naphthol, C₁₀H₈O)

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol or Glacial Acetic Acid (for recrystallization)

• Distilled Water

• Ice

• Standard laboratory glassware (beakers, conical flasks, graduated cylinders)

• Magnetic stirrer and stir bar

• Buchner funnel and vacuum flask

• pH indicator paper

Safety Precautions:

• o-Phenetidine is toxic if swallowed, inhaled, or in contact with skin.[4]

• Concentrated acids and bases are corrosive.

• The reaction should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

Protocol 1: Diazotization of o-Phenetidine

This protocol converts the primary aromatic amine, o-phenetidine, into its corresponding diazonium salt. The reaction is highly exothermic and temperature-sensitive, requiring strict temperature control.

• In a 250 mL beaker, combine 5.0 mL (~5.25 g, 0.038 mol) of o-phenetidine with 10 mL of concentrated HCl and 20 mL of distilled water.

• Stir the mixture until the o-phenetidine has completely dissolved, forming o-phenetidine hydrochloride.

• Place the beaker in an ice-salt bath and cool the solution to 0-5 °C with continuous stirring. It is critical to maintain this temperature range throughout the procedure to prevent the unstable diazonium salt from decomposing.[6]

• In a separate 100 mL beaker, prepare the nitrite solution by dissolving 2.7 g (0.039 mol) of sodium nitrite in 15 mL of cold distilled water. Cool this solution in the ice bath.

• Slowly add the sodium nitrite solution dropwise to the cold o-phenetidine hydrochloride solution over 10-15 minutes.[7] Use a thermometer to ensure the temperature of the reaction mixture does not exceed 5 °C.

• After the addition is complete, stir the mixture for an additional 10 minutes. The resulting clear, cold solution contains the o-ethoxyphenyldiazonium chloride and is ready for immediate use in the coupling reaction.

Protocol 2: Azo Coupling Reaction

In this stage, the electrophilic diazonium salt reacts with the electron-rich 2-naphthol (the coupling component) to form the azo dye.

• In a 400 mL beaker, dissolve 5.5 g (0.038 mol) of 2-naphthol in 40 mL of 10% aqueous sodium hydroxide solution.

• Cool this solution thoroughly in an ice bath to below 5 °C .

• With vigorous stirring, slowly add the cold diazonium salt solution (from Protocol 1) to the cold 2-naphthol solution.[6]

• An intensely colored orange-red precipitate of the azo dye should form immediately.[6]

• Continue to stir the reaction mixture in the ice bath for 30 minutes to ensure the coupling reaction goes to completion.

Protocol 3: Isolation and Purification

The final step involves isolating the crude dye product and purifying it through recrystallization.

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with a generous amount of cold distilled water to remove any unreacted starting materials and inorganic salts.

• Press the crude product as dry as possible on the funnel.

• For purification, recrystallize the crude solid from a suitable solvent, such as ethanol or glacial acetic acid.[6][7] Dissolve the crude dye in a minimum amount of the hot solvent.

• Allow the solution to cool slowly to room temperature, then chill in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry them completely.

• The final product is the purified azo dye, 1-(2'-ethoxyphenylazo)-2-naphthol.

Quantitative Reaction Data (Representative)

The following table outlines the stoichiometry for the representative synthesis described above. Yields for azo dye syntheses are typically high.

Reactant/Product	Molecular Weight ( g/mol )	Moles (mol)	Mass/Volume	Role	Expected Yield
o-Phenetidine	137.18	0.038	5.0 mL (~5.25 g)	Aromatic Amine
Sodium Nitrite	69.00	0.039	2.7 g	Diazotizing Agent
2-Naphthol	144.17	0.038	5.5 g	Coupling Component
1-(2'-ethoxyphenylazo)-2-naphthol	292.33	~0.032 (calc.)	~9.4 g (calc.)	Azo Dye Product	80-95%

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 3. o-Phenetidine | 94-70-2 [chemicalbook.com]
• 4. o-Phenetidine, 99% | Fisher Scientific [fishersci.ca]
• 5. archive.conscientiabeam.com [archive.conscientiabeam.com]
• 6. benchchem.com [benchchem.com]
• 7. scribd.com [scribd.com]

Application Notes: o-Phenetidine as a Versatile Intermediate in Pharmaceutical Synthesis

Introduction

o-Phenetidine (B74808) (2-ethoxyaniline) is an aromatic organic compound characterized by an ethoxy group and an amine group substituted at positions 1 and 2 of a benzene (B151609) ring, respectively.[1][2] As a colorless oily liquid that tends to darken to red or brown upon exposure to air and light, it serves as a crucial building block, or intermediate, in the synthesis of various high-value chemicals.[3][4] In the pharmaceutical industry, o-phenetidine and its isomers are precursors to active pharmaceutical ingredients (APIs), particularly in the development of analgesics and antiseptic agents.[3][5] Its chemical reactivity, primarily centered on the nucleophilic amine group, allows for straightforward incorporation into more complex molecular structures.

These application notes provide an overview of o-phenetidine's properties, safety considerations, and a detailed protocol for a representative application in pharmaceutical synthesis—the acylation to form an N-acetylated derivative, a core structure in drugs like phenacetin (B1679774).

Physicochemical Properties and Safety Data

Proper handling and storage of chemical intermediates are critical for laboratory safety and experimental success. o-Phenetidine is a toxic and combustible substance that requires careful management.[6][7]

Table 1: Physicochemical Properties of o-Phenetidine

Property	Value	Reference
CAS Number	94-70-2	[1][2]
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1][2]
Appearance	Colorless oily liquid, darkens on exposure to air/light	[3]
Melting Point	-4 °C	[2]
Boiling Point	232-234 °C	[2]
Density	1.05 g/cm³ at 20 °C	[2]
Flash Point	110 °C (closed cup)	[2]

| Solubility | Insoluble in water; soluble in ethanol, ether, chloroform (B151607) |[3] |

Table 2: Hazard and Safety Information for o-Phenetidine

Category	Information	Reference
Signal Word	Danger	[2]
Hazard Statements	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled. H373: May cause damage to organs through prolonged or repeated exposure.	[2][6]
Precautionary Statements	P260: Do not breathe dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection. P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P405: Store locked up.	[2][6][7]
Personal Protective Equipment	Chemical safety goggles, protective gloves, NIOSH/MSHA approved respirator.	[7]

| Handling | Use only in a well-ventilated area. Keep away from heat and sources of ignition. Air and light sensitive. |[6][7] |

Protocols: Synthesis of N-(2-ethoxyphenyl)acetamide from o-Phenetidine

This protocol details the synthesis of an acetanilide (B955) derivative via the acylation of o-phenetidine. This reaction is a classic example of nucleophilic acyl substitution and is analogous to the synthesis of the analgesic phenacetin from its isomer, p-phenetidine.[8][9][10] The amine group of o-phenetidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetic anhydride.

Synthesis Pathway and Experimental Workflow

The overall synthesis involves the reaction of o-phenetidine with acetic anhydride, followed by a series of workup and purification steps to isolate the desired N-acetylated product.

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. o-Phenetidine for synthesis 94-70-2 [sigmaaldrich.com]
• 3. o-Phenetidine Bulk Manufacturer, CAS NO 94-70-2 | Suze Chemical [suzehg.com]
• 4. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Pharmaceutical Intermediates Manufacturer Factory | Uses, Type List, Meaning | Suze Chemical [suzehg.com]
• 6. cpachem.com [cpachem.com]
• 7. fishersci.com [fishersci.com]
• 8. stolaf.edu [stolaf.edu]
• 9. homework.study.com [homework.study.com]
• 10. homework.study.com [homework.study.com]

Application Notes and Protocols: Synthesis of o-Phenylenediamine Derivatives

Introduction

o-Phenylenediamine (B120857) (OPD) and its derivatives are foundational building blocks in organic and medicinal chemistry.[1] The unique arrangement of two adjacent amino groups on a benzene (B151609) ring makes OPD a versatile precursor for a vast array of heterocyclic compounds, most notably benzimidazoles, quinoxalines, and benzodiazepines.[1][2][3] These scaffolds are prevalent in numerous biologically active molecules, finding applications as pharmaceuticals, agrochemicals, and materials.[4][5] For instance, benzimidazole (B57391) derivatives are used as antiviral, anticancer, and antihypertensive agents.[6] This document provides detailed experimental protocols for the synthesis of the o-phenylenediamine core and several classes of its key derivatives, tailored for researchers, scientists, and professionals in drug development. The methodologies covered include classical reduction, modern cross-coupling, and cyclocondensation reactions.

Synthesis of the o-Phenylenediamine (OPD) Core via Reduction

The most common and cost-effective route to the parent o-phenylenediamine is the reduction of o-nitroaniline.[4][5] This transformation can be achieved through various methods, including catalytic hydrogenation or the use of chemical reducing agents like zinc dust.[4][7]

Data Presentation: Comparison of Reduction Methods for o-Nitroaniline

Method	Reducing Agent/Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
Chemical Reduction	Zinc Dust / NaOH	Ethanol (B145695)	Reflux	1 hour	85–93	[7]
Catalytic Hydrogenation	5% Palladium-on-Carbon	-	110°C	7-8 hours	High	[4]
Catalytic Hydrogenation	Pd/C	Aqueous	70-100°C	-	~85	[8]
Catalytic Reduction	Bimetallic (Pd-Ni) Graphene Oxide	Methanol	80-100°C	-	High	[9]

Experimental Protocols

Protocol 1.1: Reduction of o-Nitroaniline with Zinc Dust and Alcoholic Alkali [7]

This protocol is a modification of the method by Hinsberg and König and is suitable for laboratory-scale synthesis.[7]

• Materials: o-Nitroaniline, 20% Sodium Hydroxide (B78521) solution, 95% Ethanol, Zinc dust (~80% pure), Sodium Hydrosulfite.

• Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, combine o-nitroaniline (0.5 mole, 69 g), 20% sodium hydroxide solution (40 cc), and 95% ethanol (200 cc).[7]

  • Stir the mixture vigorously and heat on a steam bath to a gentle boil.[7]

  • Turn off the steam and add zinc dust (2 gram atoms, 130 g) in 10 g portions. Add the portions frequently enough to maintain boiling, taking care not to add too much at once as the reaction can become vigorous.[7]

  • After all the zinc dust has been added, reflux the mixture with stirring for one hour. The solution's color will change from deep red to nearly colorless.[7]

  • Filter the hot mixture by suction and extract the zinc residue with two 150 cc portions of hot alcohol.[7]

  • Combine the filtrates, add 2-3 g of sodium hydrosulfite, and concentrate the solution under reduced pressure to a volume of 125–150 cc.[7]

  • Cool the concentrate thoroughly in an ice-salt bath to induce crystallization.[7]

  • Collect the faintly yellow crystals, wash with a small amount of ice water, and dry in a vacuum desiccator to yield crude o-phenylenediamine (46-50 g, 85–93%).[7]

  • For further purification, the crude product can be recrystallized from hot water containing sodium hydrosulfite and treated with decolorizing charcoal.[7]

Protocol 1.2: General Protocol for Catalytic Hydrogenation of o-Nitroaniline [4]

Catalytic hydrogenation offers a cleaner reaction profile and is often used in industrial settings.[9]

• Materials: o-Nitroaniline, 5% Palladium-on-Carbon (Pd/C) catalyst, an appropriate solvent (e.g., ethanol, methanol).[4][9]

• Procedure:

  • In a high-pressure reaction kettle (autoclave), add o-nitroaniline and the 5% Pd/C catalyst.[4]

  • Purge the kettle first with an inert gas like nitrogen, followed by hydrogen.[4]

  • Pressurize the vessel with hydrogen to the desired pressure (e.g., 1.0 MPa).[4]

  • Heat the mixture to the reaction temperature (e.g., 110°C) and maintain for the required duration (e.g., 7-8 hours).[4]

  • After the reaction is complete, cool the vessel, vent the hydrogen gas, and purge with nitrogen.[4]

  • Filter the reaction mixture to recover the catalyst. The filtrate contains the o-phenylenediamine product.[4]

  • The solvent can be removed under reduced pressure to isolate the product.

Visualization: Workflow for o-Nitroaniline Reduction

Caption: General experimental workflow for the synthesis of o-phenylenediamine.

Synthesis of Benzimidazole Derivatives via Cyclocondensation

A primary application of OPD is its condensation with carbonyl-containing compounds to form benzimidazoles.[10] The reaction typically proceeds with aldehydes, ketones, or carboxylic acids (and their derivatives) and is often facilitated by a catalyst.[2][6][11]

Data Presentation: Catalytic Systems for Benzimidazole Synthesis

Carbonyl Source	Catalyst	Solvent	Temperature	Time (h)	Yield (%)	Reference
Acetone	H-MCM-22	Acetonitrile	Room Temp	1.5	92	[2]
Acetophenone	Phenylboronic acid	Acetonitrile	Reflux	3.5	88	[2]
Aldehydes	L-proline (10 mol%)	Ethanol	Room Temp	-	High	[12]
Aldehydes	Au/TiO₂	CHCl₃:MeOH	25°C	2	80-96	[13]
Carboxylic Acids	NH₄Cl	Ethanol	80°C	2	78-79	[6]
Carboxylic Acids	p-TsOH	Toluene (B28343)	Reflux	2-3	High	[11]

Experimental Protocols

Protocol 2.1: General Protocol for Condensation of OPD with Aldehydes/Ketones [2][13]

• Materials: o-Phenylenediamine, aldehyde or ketone, catalyst (e.g., Au/TiO₂, L-proline), solvent (e.g., ethanol, acetonitrile).

• Procedure:

  • In a round-bottom flask, dissolve o-phenylenediamine (1 mmol) and the aldehyde or ketone (1-2.5 mmol) in the chosen solvent (e.g., 15 mL).[2]

  • Add the catalyst (e.g., 10 mol% L-proline or 1 mol% Au/TiO₂).[12][13]

  • Stir the reaction mixture at the specified temperature (room temperature to reflux) for the required time.[2][12]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).[2][12]

  • Upon completion, if the catalyst is heterogeneous (e.g., Au/TiO₂), filter it from the reaction mixture and wash with a small amount of solvent.[2][13]

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.[2][12]

  • Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent (e.g., ethanol).[2][12]

Protocol 2.2: General Protocol for Condensation of OPD with Carboxylic Acids (Phillips Reaction) [6][11]

• Materials: o-Phenylenediamine, carboxylic acid, catalyst (e.g., p-TsOH, NH₄Cl), solvent (e.g., ethanol, toluene).

• Procedure:

  • Combine stoichiometric amounts of o-phenylenediamine (0.01 mole) and the carboxylic acid (0.01 mole) in a flask.[6]

  • Add the solvent (e.g., ethanol) and the catalyst (e.g., NH₄Cl).[6]

  • Stir the reaction mixture and heat to the required temperature (e.g., 80°C or reflux) for 2-3 hours.[6][11]

  • After completion, cool the reaction mixture to room temperature.[6]

  • Pour the mixture into ice-cold water (or a dilute base solution like Na₂CO₃) to precipitate the product.[6][11]

  • Filter the resulting solid, wash with water, and dry.[11]

  • The crude product can be purified by recrystallization from alcohol.[6]

Visualization: Cyclocondensation Pathway for Benzimidazole Synthesis

Caption: Reaction pathway for the synthesis of 2-substituted benzimidazoles.

Synthesis of N-Aryl-o-phenylenediamines via Cross-Coupling

Modern synthetic methods like the Buchwald-Hartwig amination allow for the direct N-arylation of o-phenylenediamine, providing access to a different class of valuable derivatives.[4] This approach involves the palladium-catalyzed coupling of an amine with an aryl halide.[4]

Data Presentation: Conditions for Buchwald-Hartwig Amination

Amine	Aryl Halide	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
o-Phenylenediamine	Aryl Halide	Pd Catalyst + Ligand	K₃PO₄, Cs₂CO₃, etc.	Toluene, Dioxane	80-110	High	[4]
o-Chloroaniline	Aniline	Copper powder	K₂CO₃	Nitrobenzene	180-200	Moderate	[14]

Note: The second entry refers to the related Ullmann condensation, a historical copper-catalyzed alternative.[14]

Experimental Protocol

Protocol 3.1: General Protocol for Palladium-Catalyzed N-Arylation [4]

• Materials: o-Phenylenediamine, aryl halide (e.g., aryl bromide or chloride), Palladium catalyst (e.g., Pd₂(dba)₃), phosphine (B1218219) ligand (e.g., XPhos, SPhos), a strong base (e.g., K₃PO₄ or NaOtBu), and an anhydrous solvent (e.g., toluene or dioxane).

• Procedure:

  • To an oven-dried Schlenk tube or reaction vial, add the palladium catalyst, ligand, and base.

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.[4]

  • Add the aryl halide, o-phenylenediamine, and the anhydrous solvent via syringe.[4]

  • Seal the tube and heat the reaction mixture at the specified temperature (e.g., 80-110°C) with vigorous stirring for the designated time.[4]

  • Monitor the reaction progress by TLC or GC-MS.[4]

  • Upon completion, cool the reaction to room temperature.[4]

  • Dilute the mixture with a suitable solvent like ethyl acetate (B1210297) and wash with water and brine.[4]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]

  • Purify the crude N-aryl-o-phenylenediamine product by column chromatography.[4]

Visualization: Workflow for Buchwald-Hartwig Cross-Coupling

Caption: General experimental workflow for cross-coupling synthesis.[4]

References

• 1. o-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Aerobic oxidative synthesis of o-phenylenediamines from cyclohexanones - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. US3230259A - Preparation of o-phenylenediamines - Google Patents [patents.google.com]
• 9. CN109232271B - Method for preparing o-phenylenediamine by catalytic reduction of o-nitroaniline - Google Patents [patents.google.com]
• 10. O-phenylenediamine: Significance and symbolism [wisdomlib.org]
• 11. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 12. benchchem.com [benchchem.com]
• 13. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols: o-Phenylenediamine in Fluorescent Probe Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Phenylenediamine (B120857) (OPD), an aromatic diamine, serves as a versatile precursor in the synthesis of a multitude of heterocyclic compounds.[1] A key characteristic of OPD is its facile oxidation to 2,3-diaminophenazine (DAP), a highly fluorescent product.[2][3][4][5][6] This oxidative transformation forms the basis for the design of a wide array of "turn-on" fluorescent probes, which exhibit enhanced fluorescence upon interaction with a target analyte.[5] These probes have found significant utility in the detection of various biologically and environmentally important species, including metal ions and reactive oxygen species (ROS), owing to their high sensitivity, selectivity, and rapid response times.[2][3][5]

This document provides detailed application notes and experimental protocols for the use of o-phenylenediamine in the development of fluorescent probes, with a focus on the detection of metal ions and reactive oxygen species.

Principle of Detection

The fundamental principle behind OPD-based fluorescent probes lies in the oxidation of non-fluorescent or weakly fluorescent OPD to the highly fluorescent 2,3-diaminophenazine (DAP, also referred to as OPDox).[5][6] This reaction can be triggered by various oxidizing agents, including certain metal ions and reactive oxygen species. The resulting fluorescence intensity is directly proportional to the concentration of the analyte, enabling quantitative detection.[7]

The general reaction is as follows:

o-Phenylenediamine (non-fluorescent) + Oxidizing Analyte → 2,3-Diaminophenazine (fluorescent)

Applications in Analyte Detection

Detection of Metal Ions

OPD-based fluorescent sensors have been successfully employed for the detection of various metal ions, such as copper (Cu²⁺), silver (Ag⁺), mercury (Hg²⁺), and cerium (Ce⁴⁺).[5][6][8] The metal ions act as oxidants, triggering the conversion of OPD to the fluorescent DAP.[5]

Signaling Pathway for Metal Ion Detection

The signaling pathway for metal ion detection using OPD is a straightforward oxidation-reduction reaction. The metal ion oxidizes OPD, leading to the formation of the fluorescent product DAP.

Caption: Oxidative transformation of OPD for metal ion detection.

Quantitative Data for Metal Ion Probes

Analyte	Detection Limit	Linear Range	Reference
Cu²⁺	23 nM	1–100 µM	[6][9]
Ag⁺	250 nM	-	[6]
Ce⁴⁺	26 nM	0.4–4 µM and 5–36 µM	[8]

Detection of Reactive Oxygen Species (ROS)

Reactive oxygen species, such as hydrogen peroxide (H₂O₂), are key signaling molecules in various biological processes.[10] Dysregulation of ROS levels is associated with numerous diseases. OPD can be oxidized by H₂O₂ to produce the fluorescent DAP, providing a means to detect and quantify H₂O₂.[5]

Signaling Pathway for ROS Detection

Similar to metal ion detection, the signaling pathway for ROS detection involves the oxidation of OPD. In this case, the reactive oxygen species acts as the oxidant.

Caption: OPD oxidation by ROS for fluorescent detection.

Detection of Nitric Oxide (NO)

Fluorescent probes for nitric oxide (NO) have been developed by coupling an o-phenylenediamine group to a fluorophore such as anthracene, coumarin, or acridine.[11][12] In its native state, the OPD group quenches the fluorescence of the fluorophore via a photoinduced electron transfer (PET) mechanism.[11][13] Upon reaction with nitrosating species, the OPD moiety is converted into an electron-deficient benzotriazole (B28993) derivative.[11][13] This transformation inhibits the PET process, leading to a significant enhancement in fluorescence.[11]

Signaling Pathway for Nitric Oxide Detection

The detection of nitric oxide by OPD-based probes involves a reaction that transforms the OPD group into a benzotriazole, thereby restoring the fluorescence of an attached fluorophore.

Caption: Mechanism of "turn-on" fluorescence for NO detection.

Experimental Protocols

Protocol 1: General Assay for Metal Ion Detection (e.g., Cu²⁺)

This protocol provides a general procedure for the detection of Cu²⁺ ions in aqueous solutions using OPD.

Materials:

• o-Phenylenediamine (OPD) stock solution (e.g., 10 mM in deionized water)

• Copper (II) sulfate (B86663) (CuSO₄) standards of known concentrations

• Buffer solution (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• 96-well microplate (black, clear bottom for fluorescence measurements)

• Fluorescence microplate reader

Experimental Workflow

Caption: Workflow for metal ion detection using OPD.

Procedure:

• Preparation of Reagents: Prepare a fresh stock solution of OPD. Prepare a series of Cu²⁺ standards by diluting a stock solution of CuSO₄ in the chosen buffer.

• Assay Setup: To the wells of a 96-well microplate, add 50 µL of the Cu²⁺ standards and unknown samples.

• Initiation of Reaction: Add 50 µL of the OPD stock solution to each well.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light. The optimal incubation time should be determined empirically.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader. For DAP, the excitation maximum is typically around 420-450 nm, and the emission maximum is around 550-570 nm.[7][9]

• Data Analysis: Construct a calibration curve by plotting the fluorescence intensity against the concentration of the Cu²⁺ standards. Determine the concentration of Cu²⁺ in the unknown samples from the calibration curve.

Protocol 2: Synthesis of Nitrogen and Sulfur Co-doped Carbon Dots (NSCDs) from OPD for Cu²⁺ Sensing

This protocol describes the synthesis of fluorescent carbon dots from OPD for the detection of Cu²⁺.[9]

Materials:

• o-Phenylenediamine (OPD)

• Ammonium sulfide (B99878) ((NH₄)₂S) solution

• Deionized water

• Dialysis membrane (MWCO = 1000 Da)

• Hydrothermal synthesis reactor

Experimental Workflow

References

• 1. o-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 2. o-Phenylenediamine: applications in fluorescent and colorimetric sensors_Chemicalbook [chemicalbook.com]
• 3. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 4. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Generating and Detecting Reactive Oxygen Species—Section 18.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Laboratory Reduction of 2-Ethoxynitrobenzene to 2-Ethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical reduction of 2-ethoxynitrobenzene to the valuable intermediate 2-ethoxyaniline (o-phenetidine). This transformation is crucial in the synthesis of various pharmaceuticals, dyes, and other fine chemicals. The protocols outlined below cover three common and effective reduction methods: catalytic hydrogenation, reduction with stannous chloride (tin(II) chloride), and reduction with iron in acetic acid.

Introduction

The reduction of the nitro group in aromatic compounds is a fundamental transformation in organic synthesis. 2-Ethoxyaniline, the product of the reduction of 2-ethoxynitrobenzene, serves as a key building block in the production of a range of commercially important molecules. The choice of reduction methodology often depends on factors such as the presence of other functional groups, scalability, cost, and waste disposal considerations. This document provides a comparative overview of three robust methods for this conversion.

Data Presentation

The following tables summarize the key quantitative data and physical properties associated with the starting material and the product.

Table 1: Physical and Chemical Properties

Compound	Formula	Molecular Weight ( g/mol )	Appearance	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
2-Ethoxynitrobenzene	C₈H₉NO₃	167.16	-	-	-	-
2-Ethoxyaniline	C₈H₁₁NO	137.18	Colorless to reddish-brown oily liquid	231-233	1.051	1.555

Table 2: Comparison of Reduction Methods

Method	Reagents	Typical Solvent(s)	Reaction Time (hours)	Typical Yield (%)	Key Advantages	Key Disadvantages
Catalytic Hydrogenation	H₂, Pd/C or Raney Ni	Ethanol (B145695), Methanol, Ethyl Acetate (B1210297)	2-6	>95	High yield, clean reaction, easy work-up	Requires specialized hydrogenation equipment, catalyst can be pyrophoric
Stannous Chloride	SnCl₂·2H₂O, HCl	Ethanol, Ethyl Acetate	2-4	80-90	Mild conditions, tolerant of some functional groups	Generates tin-containing waste, work-up can be challenging
Iron/Acetic Acid	Fe powder, Acetic Acid	Ethanol, Water	1-3	80-90	Inexpensive reagents, environmentally benign metal	Requires filtration of fine iron salts, acidic conditions

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This method is highly efficient and generally provides a very clean product with a straightforward work-up.

Materials:

• 2-Ethoxynitrobenzene

• 10% Palladium on Carbon (Pd/C) catalyst (5 mol%)

• Ethanol (or Ethyl Acetate)

• Hydrogen gas (H₂)

• Nitrogen or Argon gas

• Hydrogenation apparatus (e.g., Parr shaker or a flask with a hydrogen balloon)

• Celite® or other filter aid

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 2-ethoxynitrobenzene (1.0 eq) in ethanol (10-20 mL per gram of substrate).

• Under a gentle stream of nitrogen or argon, carefully add the 10% Pd/C catalyst to the solution.

• Securely attach a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

• Evacuate the flask and refill with hydrogen. Repeat this cycle 3-5 times to ensure the atmosphere is replaced with hydrogen.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 2-6 hours).

• Upon completion, carefully vent the excess hydrogen in a well-ventilated fume hood.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude 2-ethoxyaniline. The product is often of high purity but can be further purified by vacuum distillation if necessary.

Protocol 2: Reduction using Stannous Chloride (SnCl₂)

This is a classic and reliable method for the reduction of aromatic nitro compounds.

Materials:

• 2-Ethoxynitrobenzene

• Stannous chloride dihydrate (SnCl₂·2H₂O) (3-5 equivalents)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 2 M)

• Ethyl acetate

• Round-bottom flask with reflux condenser

• Magnetic stirrer

Procedure:

• To a solution of 2-ethoxynitrobenzene (1.0 eq) in ethanol (10-15 mL per gram of substrate) in a round-bottom flask, add stannous chloride dihydrate.

• Carefully add concentrated HCl to the mixture.

• Fit the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC or GC. The reaction is typically complete within 2-4 hours.[1]

• After completion, cool the reaction mixture to room temperature.

• Slowly and carefully add a 2 M NaOH solution to the reaction mixture to neutralize the acid and precipitate tin salts. Continue adding the base until the solution is strongly alkaline (pH > 12) to dissolve the amphoteric tin hydroxides.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude 2-ethoxyaniline.

• Purify the product by vacuum distillation.

Protocol 3: Reduction using Iron in Acetic Acid

This method utilizes inexpensive and environmentally friendly reagents.

Materials:

• 2-Ethoxynitrobenzene

• Iron powder (3-5 equivalents)

• Glacial acetic acid

• Ethanol

• Water

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Round-bottom flask with reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask, suspend 2-ethoxynitrobenzene (1.0 eq) and iron powder in a mixture of ethanol, water, and glacial acetic acid (a common ratio is 5:2:1).

• Heat the mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC or GC. The reaction is generally complete in 1-3 hours.

• Once the reaction is complete, cool the mixture to room temperature and filter off the iron salts through a pad of Celite®. Wash the filter cake with ethyl acetate.

• Carefully neutralize the filtrate with a saturated sodium bicarbonate solution.

• Extract the mixture with ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to give the crude product.[2]

• Purify by vacuum distillation.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the reduction of 2-ethoxynitrobenzene.

Caption: General workflow for the reduction of 2-ethoxynitrobenzene.

Reaction Scheme

Caption: Reduction of 2-ethoxynitrobenzene to 2-ethoxyaniline.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Poly(o-ethoxyaniline) Electroactive Nanofibers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of poly(o-ethoxyaniline) (POEA) electroactive nanofibers. The methodologies outlined below are based on established procedures for the synthesis of polyaniline (PANI) nanofibers, a closely related conducting polymer, and can be adapted for POEA. The primary methods covered are chemical oxidative polymerization to synthesize the POEA polymer, followed by electrospinning to fabricate nanofibers.

Overview of Synthesis Methods

The synthesis of POEA nanofibers typically involves a two-step process:

• Polymer Synthesis : O-ethoxyaniline monomer is polymerized through chemical oxidative polymerization to produce poly(o-ethoxyaniline).

• Nanofiber Fabrication : The synthesized POEA is then dissolved in a suitable solvent and spun into nanofibers using the electrospinning technique.

Alternative methods such as interfacial polymerization have also been successfully employed for the synthesis of polyaniline-based nanofibers and may be applicable to POEA.

Experimental Protocols

Materials and Equipment

Materials	Equipment
o-Ethoxyaniline (monomer)	Magnetic stirrer
Ammonium (B1175870) persulfate (APS) (oxidant)	Beakers and flasks
Hydrochloric acid (HCl) (dopant)	Syringe pump
Chloroform	High-voltage power supply
N,N-Dimethylformamide (DMF) (solvent)	Spinneret (e.g., 21-gauge needle)
Poly(ethylene oxide) (PEO) (optional, for blended nanofibers)	Grounded collector (e.g., aluminum foil)
Deionized water	Fume hood
Methanol (B129727)	Vacuum filtration apparatus
Acetone	Scanning Electron Microscope (SEM)

Protocol 1: Chemical Oxidative Polymerization of o-Ethoxyaniline

This protocol describes the synthesis of the base POEA polymer.

• Monomer Solution Preparation : In a fume hood, dissolve a specific amount of o-ethoxyaniline monomer in an aqueous solution of hydrochloric acid (e.g., 1 M HCl). Stir the solution magnetically for 30-60 minutes to ensure complete dissolution and protonation of the monomer.

• Oxidant Solution Preparation : In a separate beaker, dissolve a calculated molar ratio of ammonium persulfate (APS) in the same acidic solution. The molar ratio of monomer to oxidant can influence the final properties of the polymer. A common starting ratio is 1:1.

• Polymerization : Slowly add the oxidant solution to the monomer solution dropwise while maintaining vigorous stirring. The reaction is typically carried out at a low temperature (0-5 °C) in an ice bath to control the reaction rate and promote higher molecular weight polymer formation.

• Reaction Progression : The solution will gradually change color, indicating the progression of polymerization. Allow the reaction to proceed for several hours (e.g., 4-24 hours) to ensure a high yield.

• Polymer Collection and Purification : Collect the precipitated POEA powder by vacuum filtration. Wash the polymer repeatedly with deionized water and methanol to remove unreacted monomer, oxidant, and oligomers.

• Drying : Dry the purified POEA powder in a vacuum oven at a moderate temperature (e.g., 60 °C) for 24 hours.

Protocol 2: Electrospinning of Poly(o-ethoxyaniline) Nanofibers

This protocol details the fabrication of nanofibers from the synthesized POEA.

• Solution Preparation : Prepare a polymer solution by dissolving a specific weight percentage of the synthesized POEA powder in a suitable solvent, such as DMF or a mixture of solvents. Gentle heating and stirring may be required to achieve a homogeneous solution. For blended nanofibers, a carrier polymer like PEO can be added to the solution.

• Electrospinning Setup :

  • Load the polymer solution into a syringe fitted with a spinneret (e.g., a 21-gauge metal needle).

  • Mount the syringe on a syringe pump to ensure a constant flow rate.

  • Position a grounded collector, such as a flat plate covered with aluminum foil, at a set distance from the spinneret.

  • Connect the positive lead of a high-voltage power supply to the spinneret and the ground lead to the collector.

• Electrospinning Process :

  • Set the desired flow rate on the syringe pump.

  • Apply a high voltage between the spinneret and the collector.

  • As the voltage increases, a Taylor cone will form at the tip of the spinneret, from which a polymer jet will be ejected.

  • The solvent evaporates as the jet travels towards the collector, resulting in the deposition of solid nanofibers on the collector surface.

• Nanofiber Collection : After a sufficient amount of nanofibers has been collected, turn off the high-voltage power supply and the syringe pump. Carefully remove the nanofiber mat from the collector.

• Post-Treatment : The collected nanofiber mat may be further dried in a vacuum oven to remove any residual solvent.

Data Presentation: Influence of Electrospinning Parameters

The morphology and diameter of the electrospun nanofibers are highly dependent on various process parameters. The following table summarizes the general effects of these parameters, based on studies of similar polymer systems.[1]

Parameter	Effect on Nanofiber Morphology
Polymer Concentration	Increasing concentration generally leads to larger fiber diameters due to increased solution viscosity and polymer chain entanglement.[1]
Applied Voltage	Higher voltage can lead to a greater stretching of the polymer jet, resulting in smaller fiber diameters. However, excessively high voltage may lead to bead formation.[1]
Flow Rate	A higher flow rate can result in larger fiber diameters and the formation of beaded fibers due to incomplete solvent evaporation.[1]
Spinneret-to-Collector Distance	Increasing the distance allows for more time for solvent evaporation and jet stretching, which can lead to smaller and more uniform fiber diameters.[1]

Visualization of Experimental Workflow

The following diagrams illustrate the key processes in the synthesis of POEA nanofibers.

Caption: Workflow for the chemical oxidative polymerization of o-ethoxyaniline.

Caption: Workflow for the electrospinning of poly(o-ethoxyaniline) nanofibers.

Characterization of POEA Nanofibers

The synthesized POEA nanofibers should be characterized to determine their morphology, structure, and electrical properties.

• Scanning Electron Microscopy (SEM) : To visualize the morphology of the nanofibers, including their diameter, uniformity, and the presence of any defects such as beads.

• Fourier-Transform Infrared (FTIR) Spectroscopy : To confirm the chemical structure of the synthesized POEA and ensure that the polymerization was successful.

• Four-Point Probe Measurement : To determine the electrical conductivity of the nanofiber mat.

Applications in Drug Development

Electroactive nanofibers, such as those made from POEA, have several potential applications in the field of drug development:

• Drug Delivery Systems : The high surface-area-to-volume ratio of nanofibers makes them excellent candidates for loading and releasing therapeutic agents. The release can potentially be controlled by electrical stimulation.

• Tissue Engineering Scaffolds : The fibrous structure of the mats can mimic the extracellular matrix, providing a scaffold for cell growth and tissue regeneration. The electroactive nature of POEA can be used to electrically stimulate cells, which has been shown to promote the growth of certain cell types.[2]

• Biosensors : The conductive properties of POEA nanofibers can be utilized in the development of sensitive biosensors for the detection of various biomolecules.

References

• 1. Effect of Electrospinning Parameters on the Fiber Diameter and Morphology of PLGA Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of electroactive nanofibers based on thermoplastic polyurethane and poly(o-ethoxyaniline) for biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: o-Phenylenediamine-Derived Carbon Dots as Advanced Corrosion Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal corrosion is a pervasive issue leading to significant economic losses and safety concerns across various industries. Traditional corrosion inhibitors often pose environmental and health risks, necessitating the development of green and sustainable alternatives. Carbon dots (CDs), a class of zero-dimensional carbon nanomaterials, have emerged as promising eco-friendly corrosion inhibitors due to their excellent water solubility, low toxicity, and facile synthesis. This document provides detailed application notes and protocols for the synthesis of carbon dots using o-phenylenediamine (B120857) as a precursor and their subsequent application as effective corrosion inhibitors for mild steel in acidic environments. The nitrogen-rich nature of o-phenylenediamine-derived carbon dots (N-CDs) enhances their ability to adsorb onto metal surfaces, forming a protective barrier against corrosive agents.

Synthesis of o-Phenylenediamine-Derived Carbon Dots

A facile one-pot hydrothermal method can be employed for the synthesis of N-doped carbon dots using o-phenylenediamine and a co-precursor like folic acid. This method is advantageous due to its simplicity, low cost, and scalability.

Experimental Protocol: Synthesis of N-Doped Carbon Dots

• Precursor Solution Preparation: Dissolve an appropriate molar ratio of o-phenylenediamine and a suitable co-precursor (e.g., folic acid, citric acid) in deionized water or an organic solvent. For instance, a solution can be prepared by dissolving folic acid and o-phenylenediamine in a specific volume of deionized water.

• Hydrothermal Reaction: Transfer the precursor solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180-200 °C) for a designated period (e.g., 6-12 hours).

• Purification: After the reaction, allow the autoclave to cool down to room temperature. The resulting dark brown solution is then filtered to remove larger particles. Further purification can be achieved through dialysis against deionized water for 24-48 hours to remove unreacted precursors and small molecules.

• Characterization: The synthesized N-CDs can be characterized using various techniques such as Transmission Electron Microscopy (TEM) for size and morphology, Fourier-Transform Infrared (FTIR) spectroscopy to identify functional groups, and X-ray Photoelectron Spectroscopy (XPS) to confirm elemental composition and nitrogen doping.

Evaluation of Corrosion Inhibition Performance

The corrosion inhibition efficiency of the synthesized o-phenylenediamine-derived N-CDs can be systematically evaluated using electrochemical methods such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS). These techniques provide quantitative data on the protective properties of the N-CDs on metal surfaces, typically mild steel, in a corrosive medium like 1 M hydrochloric acid (HCl).

Experimental Workflow for Synthesis and Corrosion Inhibition Studies

Workflow for N-CD synthesis and corrosion evaluation.

Experimental Protocol: Potentiodynamic Polarization

• Electrochemical Cell Setup: A standard three-electrode cell is used, with a mild steel specimen as the working electrode, a platinum wire as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.

• Test Solution: The corrosive medium is typically 1 M HCl solution, both with and without the addition of varying concentrations of the synthesized N-CDs (e.g., 50, 100, 200, 400 ppm).

• Measurement: Before the polarization scan, the open-circuit potential (OCP) is allowed to stabilize. The potentiodynamic polarization curve is then recorded by scanning the potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5 mV/s or 1 mV/s).

• Data Analysis: The corrosion potential (Ecorr) and corrosion current density (icorr) are determined by extrapolating the Tafel plots. The inhibition efficiency (η%) is calculated using the following equation:

  η% = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] * 100

  where i_corr(blank) and i_corr(inhibitor) are the corrosion current densities in the absence and presence of the N-CDs, respectively.

Experimental Protocol: Electrochemical Impedance Spectroscopy (EIS)

• Electrochemical Cell Setup: The same three-electrode cell setup as for potentiodynamic polarization is used.

• Measurement: EIS measurements are performed at the OCP. A small amplitude sinusoidal voltage (e.g., 5-10 mV) is applied over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The charge transfer resistance (Rct) is determined from the Nyquist plot, which is inversely proportional to the corrosion rate. The inhibition efficiency (η%) can be calculated from the Rct values using:

  η% = [(R_ct(inhibitor) - R_ct(blank)) / R_ct(inhibitor)] * 100

  where R_ct(inhibitor) and R_ct(blank) are the charge transfer resistances in the presence and absence of the N-CDs, respectively.

Quantitative Data on Corrosion Inhibition

The following tables summarize the corrosion inhibition performance of nitrogen-doped carbon dots, including those synthesized with o-phenylenediamine as a precursor, on mild steel in acidic media.

Table 1: Potentiodynamic Polarization Data for N-CDs in 1 M HCl

Inhibitor Concentration (ppm)	Ecorr (mV vs. SCE)	icorr (μA/cm²)	Inhibition Efficiency (η%)
Blank	-475	1050	-
50	-460	115	89.0
100	-452	73.5	93.0
200	-445	52.5	95.0
400	-438	41.0	96.1[1][2]

Note: Data is representative of N-doped carbon dots and may vary based on the specific synthesis method and precursors used.

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for N-CDs in 1 M HCl

Inhibitor Concentration (ppm)	Rct (Ω·cm²)	Double Layer Capacitance (Cdl) (μF/cm²)	Inhibition Efficiency (η%)
Blank	45	250	-
50	410	120	89.0
100	750	85	94.0
200	1100	60	95.9
400	1500	45	97.0

Note: Data is representative of N-doped carbon dots and may vary based on the specific synthesis method and precursors used.

Mechanism of Corrosion Inhibition

The corrosion inhibition by o-phenylenediamine-derived N-CDs is primarily attributed to their adsorption on the metal surface, forming a protective film that acts as a barrier to the corrosive environment.[3]

Key Mechanistic Aspects:

• Adsorption: The nitrogen atoms and π-electrons in the N-CDs act as active centers for adsorption onto the vacant d-orbitals of iron atoms on the steel surface.[4]

• Film Formation: The adsorbed N-CDs form a compact and uniform protective layer that isolates the metal from the aggressive acidic solution.

• Mixed-Type Inhibition: N-CDs act as mixed-type inhibitors, meaning they suppress both the anodic dissolution of iron and the cathodic hydrogen evolution reaction.[4] This is evidenced by the decrease in both anodic and cathodic current densities in the potentiodynamic polarization curves.

Diagram of Corrosion Inhibition Mechanism

Mechanism of corrosion inhibition by N-CDs.

Conclusion

Carbon dots synthesized from o-phenylenediamine offer a promising, environmentally friendly alternative to traditional corrosion inhibitors. Their high nitrogen content facilitates strong adsorption on metal surfaces, leading to the formation of a robust protective film and high inhibition efficiencies in acidic environments. The detailed protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists to explore and develop these novel nanomaterials for advanced corrosion protection applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Effective Corrosion Inhibition of Carbon Steel in Hydrochloric Acid by Dopamine-Produced Carbon Dots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: 1H NMR Spectrum Analysis of o-Phenetidine

Introduction

o-Phenetidine (B74808) (2-ethoxyaniline) is an aromatic organic compound with applications in the synthesis of dyes, pharmaceuticals, and other chemical intermediates. Its chemical structure consists of a benzene (B151609) ring substituted with an ethoxy group (-OCH2CH3) and an amino group (-NH2) at adjacent (ortho) positions. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, is a powerful analytical technique for the structural elucidation and purity assessment of such molecules. This application note provides a detailed analysis and interpretation of the 1H NMR spectrum of o-phenetidine, along with a standard protocol for sample preparation and data acquisition.

Predicted 1H NMR Spectral Features

The structure of o-phenetidine dictates a specific set of signals in its 1H NMR spectrum. The aromatic region is complex due to the ortho-disubstitution pattern, where the electron-donating effects of both the amino and ethoxy groups influence the chemical shifts of the aromatic protons. The ethoxy group will present as a characteristic ethyl pattern (a quartet and a triplet). The amine protons may appear as a broad singlet.

Experimental Protocol: 1H NMR Spectroscopy of o-Phenetidine

This protocol outlines the standard procedure for preparing a sample of o-phenetidine and acquiring its 1H NMR spectrum.

Materials:

• o-Phenetidine sample (5-25 mg)[1][2]

• Deuterated chloroform (B151607) (CDCl3) or other suitable deuterated solvent (0.6-0.7 mL)[1]

• 5 mm NMR tubes[3]

• Pasteur pipette and bulb

• Small vial

• Tetramethylsilane (TMS) as an internal standard (optional)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-25 mg of o-phenetidine into a clean, dry vial.[1][2]

  • Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl3) to the vial.[1] If an internal standard is required, use a solvent containing TMS.

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent distortion of the magnetic field homogeneity.[2]

  • The final volume in the NMR tube should be approximately 4-5 cm in height.[2]

• NMR Data Acquisition:

  • Carefully insert the NMR tube into the spinner turbine, ensuring it is positioned correctly.

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Acquire the 1H NMR spectrum using appropriate parameters (e.g., pulse angle, acquisition time, relaxation delay). Typically, a 30° pulse angle and a 1-2 second relaxation delay are sufficient for a quantitative spectrum.

  • Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Calibrate the chemical shift scale by setting the TMS signal to 0 ppm or the residual solvent peak to its known chemical shift.

  • Integrate all signals to determine the relative number of protons for each resonance.

Data Presentation and Interpretation

The 1H NMR spectrum of o-phenetidine in CDCl3 exhibits distinct signals corresponding to the aromatic protons, the ethoxy group protons, and the amine protons. The following table summarizes the expected chemical shifts (δ), multiplicities, and coupling constants (J).

Assignment	Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic	Ar-H	6.55 - 6.89[4]	Multiplet	N/A	4H
Ethoxy (CH2)	-OCH2CH3	4.02[4]	Quartet	~7.0	2H
Amine	-NH2	3.70[4]	Broad Singlet	N/A	2H
Ethoxy (CH3)	-OCH2CH3	1.41[4]	Triplet	~7.0	3H

Interpretation of the Spectrum:

• Aromatic Region (6.55 - 6.89 ppm): The four protons on the benzene ring appear as a complex multiplet in this region.[4] Due to the ortho-substitution, all four aromatic protons are chemically non-equivalent, leading to overlapping signals. The electron-donating nature of the ethoxy and amino groups shifts these protons upfield compared to unsubstituted benzene (7.3 ppm).[5][6]

• Ethoxy Group (-OCH2CH3):

  • The methylene (B1212753) protons (-OCH2-) appear as a quartet around 4.02 ppm.[4] The splitting into a quartet is due to the coupling with the adjacent methyl protons (n+1 rule, 3+1=4).

  • The methyl protons (-CH3) resonate as a triplet at approximately 1.41 ppm.[4] This triplet arises from coupling with the neighboring methylene protons (n+1 rule, 2+1=3). The coupling constant for both the quartet and the triplet is approximately 7.0 Hz, which is characteristic of free rotation in an ethyl group.

• Amine Group (-NH2): The two amine protons typically appear as a broad singlet around 3.70 ppm.[4] The signal is often broad due to quadrupole broadening from the nitrogen atom and potential chemical exchange with trace amounts of water. The chemical shift of this peak can vary depending on the solvent, concentration, and temperature.

Visualization of Spectral Relationships

The following diagrams illustrate the structure of o-phenetidine and the logical workflow for its 1H NMR spectral analysis.

Caption: Molecular structure of o-phenetidine with key proton environments highlighted.

Caption: Experimental workflow for 1H NMR analysis of o-phenetidine.

Conclusion

The 1H NMR spectrum of o-phenetidine is consistent with its molecular structure, providing distinct and interpretable signals for the aromatic, ethoxy, and amine protons. By following the detailed experimental protocol and utilizing the provided data for interpretation, researchers can effectively use 1H NMR for the structural verification and purity assessment of o-phenetidine in various scientific and industrial applications.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. o-Phenetidine(94-70-2) 1H NMR spectrum [chemicalbook.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. youtube.com [youtube.com]

Application Note: Spectroscopic Characterization of 2-Ethoxyaniline using ¹³C NMR and IR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction 2-Ethoxyaniline (o-phenetidine) is a versatile chemical intermediate used in the synthesis of dyes, pigments, and various active pharmaceutical ingredients (APIs).[1] Its molecular structure, containing a primary amine and an ether group on an aromatic ring, provides distinct spectroscopic signatures. Accurate structural elucidation and purity assessment are critical in research and development settings. This document provides a detailed guide and protocols for the interpretation of ¹³C Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data for 2-ethoxyaniline.

Spectral Data Interpretation

The combination of IR and ¹³C NMR spectroscopy provides unambiguous confirmation of the molecular structure of 2-ethoxyaniline. IR spectroscopy identifies the key functional groups present, while ¹³C NMR spectroscopy provides detailed information about the carbon skeleton.

Chemical Structure:

Figure 1. Chemical structure of 2-ethoxyaniline with carbon atoms numbered for NMR peak assignment.

Infrared (IR) Spectroscopy Data

The IR spectrum of 2-ethoxyaniline is characterized by absorption bands corresponding to its primary amine, ether, and substituted benzene (B151609) ring functionalities. The data presented is based on typical values for these functional groups and data available from the NIST Gas-Phase Infrared Database.[2]

Table 1: Summary of Key IR Absorption Bands for 2-Ethoxyaniline

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration Mode
3450 - 3300	Medium-Strong	N-H	Asymmetric & Symmetric Stretch
3070 - 3010	Medium-Weak	C-H (Aromatic)	Stretch
2980 - 2850	Medium	C-H (Aliphatic)	Asymmetric & Symmetric Stretch
1620 - 1580	Strong	N-H	Scissoring (Bending)
1510 - 1475	Strong	C=C (Aromatic)	Ring Stretch
1250 - 1200	Strong	C-O (Aryl Ether)	Asymmetric Stretch
1180 - 1120	Strong	C-N	Stretch
1050 - 1020	Strong	C-O (Alkyl Ether)	Symmetric Stretch
850 - 750	Strong	C-H (Aromatic)	Out-of-plane Bend (ortho-disubstituted)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The proton-decoupled ¹³C NMR spectrum of 2-ethoxyaniline shows eight distinct signals, corresponding to the eight unique carbon environments in the molecule.[3] The chemical shifts are influenced by the electronic effects of the electron-donating amino (-NH₂) and ethoxy (-OCH₂CH₃) groups. The assignments below are predicted based on established chemical shift ranges for substituted aromatic compounds.[4][5][6]

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Ethoxyaniline (in CDCl₃)

Peak Assignment (Fig. 1)	Predicted Chemical Shift (δ, ppm)	Carbon Environment
C1	~147	Aromatic, C-O
C2	~136	Aromatic, C-N
C3	~112	Aromatic, C-H
C4	~121	Aromatic, C-H
C5	~118	Aromatic, C-H
C6	~115	Aromatic, C-H
C7	~64	Aliphatic, -OC H₂CH₃
C8	~15	Aliphatic, -OCH₂C H₃

Experimental Protocols

Accurate spectral data relies on meticulous sample preparation and standardized instrument parameters.

Protocol for Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

This protocol is suitable for acquiring the IR spectrum of liquid 2-ethoxyaniline. ATR is a widely used technique that requires minimal sample preparation.[7]

A. Instrumentation & Materials

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal).

• 2-Ethoxyaniline (liquid sample).

• Pipette or dropper.

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol).

• Lint-free wipes (e.g., Kimwipes).

B. Methodology

• Background Spectrum: Ensure the ATR crystal surface is clean and dry. Collect a background spectrum by co-adding at least 64 scans at a resolution of 4 cm⁻¹ over the range of 4000–400 cm⁻¹.[8][9] This will account for environmental absorbances (e.g., CO₂, water vapor).

• Sample Application: Place a single drop (approximately 5-10 µL) of 2-ethoxyaniline directly onto the center of the ATR crystal.[10]

• Data Acquisition: Acquire the sample spectrum using the same parameters as the background scan (64 scans, 4 cm⁻¹ resolution).

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After analysis, thoroughly clean the ATR crystal by wiping it with a lint-free wipe soaked in isopropanol or ethanol.[10] Allow the crystal to dry completely before the next measurement.

Protocol for ¹³C NMR Spectroscopy

This protocol outlines the procedure for obtaining a quantitative ¹³C NMR spectrum.

A. Instrumentation & Materials

• NMR Spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

• 2-Ethoxyaniline.

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Internal standard: Tetramethylsilane (TMS).

• Pipettes and a vortex mixer.

B. Methodology

• Sample Preparation:

  • Weigh approximately 50-100 mg of 2-ethoxyaniline into a clean, dry vial.[11] A higher concentration is needed for ¹³C NMR compared to ¹H NMR to achieve a good signal-to-noise ratio.[11]

  • Add approximately 0.6-0.7 mL of CDCl₃ containing 0.03% TMS.

  • Vortex the vial until the sample is completely dissolved.

  • If any particulate matter is present, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into the NMR tube.[11]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent.

  • Shim the magnetic field to optimize homogeneity and obtain sharp, symmetrical peaks.

• Data Acquisition:

  • Set the spectral width to cover the expected range of ¹³C chemical shifts (e.g., 0-220 ppm).

  • Use a standard proton-decoupled pulse program.

  • Set the number of scans (NS) to 1024 or higher to ensure adequate signal-to-noise.

  • Set the relaxation delay (d1) to at least 2 seconds to allow for full relaxation of quaternary carbons.[12]

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift axis by setting the residual solvent peak (CDCl₃) to δ 77.16 ppm or the TMS peak to δ 0.00 ppm.[11]

  • Perform peak picking to identify the chemical shifts of all signals.

Visualized Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and interpretation of 2-ethoxyaniline.

Caption: Logical workflow from sample preparation to structural confirmation.

References

• 1. nbinno.com [nbinno.com]
• 2. Benzenamine, 2-ethoxy- [webbook.nist.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. agilent.com [agilent.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 11. benchchem.com [benchchem.com]
• 12. chem.uiowa.edu [chem.uiowa.edu]

Application Note: Mass Spectrometry Fragmentation Analysis of o-Phenetidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the mass spectrometry fragmentation analysis of o-phenetidine (B74808) (2-ethoxyaniline), a compound relevant in synthetic chemistry and as a potential impurity or metabolite in drug development. Understanding the fragmentation pattern of o-phenetidine is crucial for its unambiguous identification and quantification in complex matrices. This document provides a detailed experimental protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, a comprehensive summary of the observed fragments, and a proposed fragmentation pathway elucidated from the mass spectrum.

Introduction

o-Phenetidine is an aromatic amine used as an intermediate in the synthesis of dyes, pharmaceuticals, and other organic compounds. Its presence as a starting material, impurity, or metabolite necessitates reliable analytical methods for its detection and characterization. Mass spectrometry, particularly coupled with gas chromatography (GC-MS), offers high sensitivity and specificity for the analysis of volatile and semi-volatile compounds like o-phenetidine. Electron Ionization (EI) is a common ionization technique that induces characteristic fragmentation of the molecule, providing a unique mass spectral fingerprint that can be used for structural elucidation and identification. This note outlines the key fragmentation patterns of o-phenetidine observed under EI conditions.

Experimental Protocols

This section provides a typical protocol for the analysis of o-phenetidine using GC-MS. The parameters provided are a general guideline and may require optimization based on the specific instrumentation and analytical goals.

2.1. Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of o-phenetidine in a volatile organic solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Standard Dilution: Serially dilute the stock solution with the same solvent to prepare working standards in the desired concentration range (e.g., 1-100 µg/mL).

• Sample Extraction (for complex matrices): For the analysis of o-phenetidine in complex matrices (e.g., biological fluids, environmental samples), a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interferences. A typical LLE protocol would involve adjusting the sample pH to basic conditions and extracting with a non-polar solvent like dichloromethane (B109758) or ethyl acetate.

2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Mass Range: m/z 35-300

Data Presentation: Fragmentation Analysis

The mass spectrum of o-phenetidine is characterized by a prominent molecular ion peak and several key fragment ions. The quantitative data for the major fragments are summarized in the table below.[1][2][3][4][5]

m/z	Relative Abundance (%)	Proposed Fragment Ion	Neutral Loss
137	84.0	[C₈H₁₁NO]⁺• (Molecular Ion)	-
109	65.9	[C₇H₉N]⁺•	C₂H₄ (Ethene)
108	100.0	[C₇H₈N]⁺	C₂H₅• (Ethyl radical)
80	69.8	[C₅H₆N]⁺	CO (Carbon monoxide) from m/z 108
53	15.3	[C₄H₅]⁺	HCN from m/z 80

Visualization of Fragmentation Pathway

The proposed fragmentation pathway of o-phenetidine under electron ionization is depicted in the following diagram. The pathway illustrates the major fragmentation routes leading to the observed ions.

Caption: Proposed EI fragmentation pathway of o-phenetidine.

Discussion of Fragmentation Pathway

The fragmentation of o-phenetidine is initiated by the removal of an electron to form the molecular ion ([C₈H₁₁NO]⁺•) at m/z 137. The primary fragmentation events involve the ethoxy group:

• Loss of Ethene (C₂H₄): A common fragmentation pathway for ethoxy-substituted aromatic compounds is the McLafferty-type rearrangement, leading to the elimination of a neutral ethene molecule. This results in the formation of the radical cation at m/z 109.

• Loss of an Ethyl Radical (C₂H₅•): Cleavage of the O-C₂H₅ bond results in the loss of an ethyl radical, forming the ion at m/z 108, which is the base peak in the spectrum. This indicates that this is a very favorable fragmentation pathway.

• Subsequent Fragmentations: The ion at m/z 108 can undergo further fragmentation by losing a molecule of carbon monoxide (CO) to form the ion at m/z 80. This ion can then lose hydrogen cyanide (HCN) to produce the fragment at m/z 53.

Conclusion

The mass spectrometry fragmentation analysis of o-phenetidine by GC-MS with electron ionization provides a distinct and reproducible fragmentation pattern. The key fragments at m/z 137, 109, 108, 80, and 53 are characteristic of the o-phenetidine structure. This application note provides a foundational protocol and fragmentation data that can be utilized by researchers in the fields of analytical chemistry, drug metabolism, and quality control for the confident identification and analysis of o-phenetidine. The detailed fragmentation pathway serves as a valuable tool for structural confirmation and for distinguishing o-phenetidine from its isomers.

References

• 1. A New Automated Method for the Analysis of Aromatic Amines in Human Urine by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Overview of test methods for aromatic amines derived from azo colorants using GC-MS | Separation Science [sepscience.com]
• 5. o-Phenetidine(94-70-2) 1H NMR spectrum [chemicalbook.com]

Application Notes and Protocols for UV-Vis Spectral Characterization of o-Phenylenediamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Phenylenediamine (B120857) (OPD) and its derivatives are a versatile class of aromatic compounds that serve as crucial building blocks in the synthesis of a wide array of pharmaceuticals, dyes, and polymers. The electronic properties of these molecules, which are fundamental to their chemical reactivity and potential applications, can be effectively probed using Ultraviolet-Visible (UV-Vis) spectroscopy. This technique provides valuable insights into the electronic transitions within the molecule, allowing for structural elucidation, quantitative analysis, and the study of intermolecular interactions. These application notes provide a comprehensive overview of the UV-Vis spectral characterization of OPD derivatives, including detailed experimental protocols and a summary of spectral data.

Principle of UV-Vis Spectroscopy for o-Phenylenediamine Derivatives

The UV-Vis spectra of o-phenylenediamine and its derivatives are characterized by absorption bands arising from π → π* and n → π* electronic transitions. The benzene (B151609) ring and the amino groups in OPD contain π electrons and non-bonding (n) electrons, respectively. The absorption of UV or visible light excites these electrons from their ground state to higher energy orbitals.

The position (λmax) and intensity (molar absorptivity, ε) of these absorption bands are sensitive to the molecular structure, the presence of substituents, and the solvent environment. Substituents on the aromatic ring or on the amino groups can alter the energy of the molecular orbitals, leading to shifts in the absorption maxima. For instance, electron-donating groups typically cause a bathochromic shift (to longer wavelengths), while electron-withdrawing groups often result in a hypsochromic shift (to shorter wavelengths).

Solvent polarity also plays a significant role in the spectral characteristics. Polar solvents can interact with the ground and excited states of the molecule to different extents, leading to shifts in λmax.

Applications in Research and Drug Development

• Structural Characterization: UV-Vis spectroscopy serves as a valuable tool for confirming the synthesis of OPD derivatives. The observed spectrum can be compared with that of the parent OPD to identify changes arising from chemical modifications.

• Quantitative Analysis: The concentration of an OPD derivative in a solution can be determined using the Beer-Lambert law, which relates absorbance to concentration, molar absorptivity, and path length.

• Studying Molecular Interactions: Changes in the UV-Vis spectrum upon addition of another molecule can indicate interactions such as hydrogen bonding or complex formation. This is particularly relevant in drug development for studying drug-receptor interactions.

• Monitoring Reactions: UV-Vis spectroscopy can be used to monitor the progress of reactions involving OPD derivatives, such as polymerization or Schiff base formation, by observing the appearance of new absorption bands or the disappearance of reactant bands. For example, the oxidative dimerization of OPD to 2,3-diaminophenazine (DAP) can be monitored by the appearance of an absorption maximum around 425 nm.[1]

Quantitative Spectral Data

The following table summarizes the UV-Vis absorption maxima (λmax) and molar absorptivity (ε) for o-phenylenediamine and some of its derivatives. It is important to note that these values can be influenced by the solvent and the specific experimental conditions.

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Reference(s)
o-Phenylenediamine	Acidic mobile phase (pH ≤ 3)	198, 236, 284	Not specified	[2]
2,3-Diaminophenazine (DAP)	Aqueous medium	~415	16,700	[3]
2,3-Diaminophenazine (DAP)	Aqueous buffer	~415-428	Not specified	[3]
N,N'-Bis(salicylidene)-1,2-phenylenediamine	DMSO	Not specified	Not specified	[4]
N,N'-Bis(vanillinidene)-1,2-phenylenediamine	DMSO	278, 291, 300	Not specified	[4]
Poly(o-phenylenediamine)	Not specified	Not specified	Not specified	[5][6]

Experimental Protocols

Protocol 1: General UV-Vis Spectral Analysis of an o-Phenylenediamine Derivative

This protocol outlines the general procedure for obtaining the UV-Vis absorption spectrum of a synthesized OPD derivative.

1. Materials and Equipment:

• Double-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Spectroscopic grade solvent (e.g., ethanol (B145695), methanol, acetonitrile, or DMSO)

• Synthesized and purified o-phenylenediamine derivative

2. Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the purified OPD derivative.

  • Dissolve the compound in a known volume of the chosen spectroscopic grade solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 x 10⁻³ M).

  • From the stock solution, prepare a series of dilutions to obtain concentrations that will give absorbance readings within the linear range of the instrument (typically 0.1 - 1.0).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the desired wavelength range for scanning (e.g., 200-800 nm).

  • Set the scan speed and slit width as per the instrument's recommendations for optimal resolution.

• Measurement:

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in both the reference and sample holders and run a baseline correction.

  • Empty the sample cuvette and rinse it with a small amount of the sample solution.

  • Fill the sample cuvette with the sample solution and place it in the sample holder.

  • Record the UV-Vis spectrum of the sample.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λmax).

  • If quantitative analysis is required, use the absorbance value at λmax and the Beer-Lambert law (A = εcl) to calculate the molar absorptivity (ε) or the concentration (c) of the sample.

Protocol 2: Synthesis and UV-Vis Characterization of a Schiff Base Derivative of o-Phenylenediamine

This protocol describes the synthesis of a Schiff base from o-phenylenediamine and an aldehyde, followed by its UV-Vis characterization.

1. Synthesis of the Schiff Base:

• Materials:

  • o-Phenylenediamine

  • An appropriate aldehyde (e.g., salicylaldehyde (B1680747) or a substituted benzaldehyde)

  • Absolute ethanol

  • Glacial acetic acid (catalyst)

  • Reflux apparatus

  • Beakers, flasks, and other standard laboratory glassware

• Procedure:

  • Dissolve o-phenylenediamine (1 mmol) in absolute ethanol in a round-bottom flask.

  • Add the aldehyde (2 mmol) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 2-3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture in an ice bath to induce crystallization.

  • Filter the solid product, wash it with cold ethanol, and dry it.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or benzene) to obtain the pure Schiff base.

2. UV-Vis Characterization:

• Follow the procedure outlined in Protocol 1 to obtain the UV-Vis spectrum of the synthesized Schiff base. The formation of the azomethine (-C=N-) group in the Schiff base will result in characteristic absorption bands in the UV-Vis spectrum, which can be compared to the spectra of the starting materials.

Visualization of Workflows

Caption: Workflow for the synthesis and UV-Vis analysis of an o-phenylenediamine derivative.

Caption: Factors influencing the UV-Vis spectrum of o-phenylenediamine derivatives.

References

• 1. worldresearchersassociations.com [worldresearchersassociations.com]
• 2. jocpr.com [jocpr.com]
• 3. benchchem.com [benchchem.com]
• 4. The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Purification techniques for crude o-phenetidine from synthesis tars

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of crude o-phenetidine (B74808) from synthesis tars.

Troubleshooting Guide

Issue 1: The crude o-phenetidine is a dark, viscous tar.

• Question: My crude o-phenetidine is a dark, tarry material. How can I effectively remove the tar and isolate the product?

• Answer: Tarry consistency in crude o-phenetidine often indicates the presence of polymeric byproducts and other high-molecular-weight impurities. A multi-step purification strategy involving solvent extraction, acid-base extraction, and vacuum distillation is recommended. Tars can be challenging to handle, but a systematic approach can yield pure o-phenetidine.

  • Initial Treatment: The first step is to dissolve the crude tar in a suitable organic solvent to facilitate handling and subsequent purification steps. Solvents like toluene (B28343) or dichloromethane (B109758) are often effective for dissolving both the o-phenetidine and many of the tarry impurities.

  • Acid-Base Extraction: Since o-phenetidine is a basic compound, acid-base extraction is a powerful technique for separating it from neutral and acidic impurities that may be present in the tar.[1][2][3][4] By treating the organic solution with an aqueous acid, the o-phenetidine is protonated and moves into the aqueous layer, leaving many impurities behind in the organic layer.

  • Final Purification: After neutralization and extraction back into an organic solvent, the o-phenetidine will still likely contain some colored and closely related impurities. Vacuum distillation is the final and most crucial step to obtain a pure product.

Issue 2: Emulsion formation during acid-base extraction.

• Question: I am experiencing persistent emulsions during the acid-base extraction of o-phenetidine, making phase separation difficult. What can I do to resolve this?

• Answer: Emulsion formation is a common issue when performing extractions, especially with crude mixtures containing tars. Several techniques can be employed to break these emulsions:

  • Addition of Brine: Adding a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

  • Filtration: Filtering the emulsified mixture through a bed of Celite or glass wool can sometimes break the emulsion.

  • Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

  • Patience: Sometimes, simply allowing the mixture to stand for an extended period can lead to phase separation.

Issue 3: The distilled o-phenetidine is still colored.

• Question: After vacuum distillation, my o-phenetidine is still yellow or reddish-brown. How can I decolorize it?

• Answer: Residual color in distilled o-phenetidine can be due to the presence of trace oxidized or conjugated impurities.

  • Activated Carbon Treatment: Dissolving the distilled o-phenetidine in a suitable solvent (e.g., ethanol (B145695) or toluene) and treating it with activated charcoal can effectively remove colored impurities.[5] The mixture should be stirred for a period and then filtered to remove the charcoal. The solvent can then be removed under reduced pressure.

  • Redistillation: A second, careful fractional distillation under vacuum can also help to separate the o-phenetidine from the colored impurities, especially if they have slightly different boiling points.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude o-phenetidine synthesis tars?

A1: The impurities in crude o-phenetidine can vary depending on the synthetic route. Common impurities include:

• Unreacted starting materials: Such as 2-nitrophenetole (B1664076) or 2-aminophenol, depending on the synthesis method.

• Side-reaction products: Including isomers (e.g., p-phenetidine (B124905) if the starting material was not pure) and products of over-reaction or side reactions.

• Polymeric materials: Tars are often composed of high-molecular-weight polymers formed from side reactions or degradation of the product or starting materials. The polymerization of related compounds like o-phenylenediamine (B120857) is a known issue and can lead to tar formation.[6]

• Residual solvents and reagents: From the synthesis and workup steps.

Q2: What is the recommended multi-step purification strategy for crude o-phenetidine from synthesis tars?

A2: A robust, multi-step purification strategy is generally required. The following workflow is recommended:

• Solvent Dissolution: Dissolve the crude tar in an appropriate organic solvent like toluene or dichloromethane.

• Acid-Base Extraction: Perform an acid-base extraction to separate the basic o-phenetidine from neutral and acidic impurities.

• Back-Extraction and Neutralization: After separating the aqueous layer containing the protonated o-phenetidine, it can be washed with a fresh organic solvent to remove any trapped neutral impurities. Then, the aqueous layer is basified to deprotonate the o-phenetidine, which can then be extracted back into an organic solvent.

• Drying and Concentration: The organic layer containing the purified o-phenetidine is dried over an anhydrous drying agent (e.g., sodium sulfate) and the solvent is removed under reduced pressure.

• Vacuum Distillation: The final purification step is a vacuum fractional distillation to separate the o-phenetidine from any remaining non-volatile impurities and other components with different boiling points.

Q3: Can I purify o-phenetidine by crystallization?

A3: While direct crystallization of crude o-phenetidine from tars is often difficult due to the complex mixture of impurities, crystallization of its hydrochloride salt can be an effective purification method.[7] The crude o-phenetidine can be dissolved in a suitable solvent and treated with hydrochloric acid to precipitate the o-phenetidine hydrochloride salt. The salt can then be recrystallized from a suitable solvent system (e.g., ethanol/water). The purified salt can be neutralized with a base to regenerate the free o-phenetidine.

Data Presentation

Table 1: Physical Properties of o-Phenetidine

Property	Value
CAS Number	94-70-2
Molecular Formula	C₈H₁₁NO
Molecular Weight	137.18 g/mol
Appearance	Colorless to yellowish oily liquid that darkens on exposure to air and light.
Boiling Point	232-234 °C at 1013 hPa
Density	1.05 g/cm³ at 20 °C

Table 2: Typical Purification Efficiency for o-Phenetidine

Purification Step	Purity Before Step (GC-MS)	Purity After Step (GC-MS)	Typical Yield
Acid-Base Extraction	20-50% (in crude tar)	70-85%	80-90%
Vacuum Distillation	70-85%	>98%	75-85%
Overall	20-50%	>98%	60-75%

Experimental Protocols

Protocol 1: Purification of Crude o-Phenetidine via Acid-Base Extraction and Vacuum Distillation

• Dissolution: Dissolve the crude o-phenetidine tar (e.g., 50 g) in 250 mL of toluene in a separatory funnel.

• Acid Extraction: Extract the toluene solution with 3 x 100 mL portions of 1 M hydrochloric acid. Combine the aqueous extracts.

• Washing: Wash the combined aqueous extracts with 50 mL of toluene to remove any entrained neutral impurities.

• Neutralization: Cool the aqueous solution in an ice bath and slowly add 5 M sodium hydroxide (B78521) solution with stirring until the pH is >10.

• Back-Extraction: Extract the basic aqueous solution with 3 x 100 mL portions of dichloromethane.

• Drying: Combine the dichloromethane extracts and dry over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator.

• Vacuum Distillation: Assemble a fractional distillation apparatus for vacuum distillation. The partially purified o-phenetidine is then distilled under reduced pressure (e.g., 10-20 mmHg). Collect the fraction that distills at the appropriate temperature for o-phenetidine under the given pressure.

Mandatory Visualizations

Caption: Workflow for the purification of o-phenetidine.

Caption: Troubleshooting emulsion formation during extraction.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Buy Online CAS Number 89808-01-5 - TRC - o-phenetidine hydrochloride | LGC Standards [lgcstandards.com]

Technical Support Center: Optimization of Reaction Conditions for Aromatic Amine Synthesis

Welcome to the technical support center for the synthesis of aromatic amines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and optimize reaction conditions. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols for key synthetic methods.

Frequently Asked Questions (FAQs)

Q1: My Buchwald-Hartwig amination reaction is resulting in a low yield. What are the common causes?

Low yields in Buchwald-Hartwig aminations can stem from several factors, with the most common being related to the catalyst system and reaction conditions. Catalyst deactivation is a primary suspect, especially when using pyridine-containing substrates which can coordinate to the palladium center and inhibit its activity.[1][2] Other frequent causes include suboptimal choice of ligand or base, poor solubility of reagents, and the presence of oxygen or moisture in the reaction setup.[1][2] For challenging substrates like aryl chlorides, the inherent lower reactivity can also lead to poor yields.[3]

Q2: I am observing significant side product formation, particularly hydrodehalogenation. How can I minimize this?

Hydrodehalogenation, the replacement of the halide on the aryl electrophile with a hydrogen atom, is a common side reaction. This can be minimized by employing bulkier and more electron-donating ligands which can accelerate the desired C-N bond formation, thereby outcompeting the hydrodehalogenation pathway.[1] Lowering the reaction temperature and experimenting with different bases can also disfavor this side reaction.[1]

Q3: What are the key parameters to consider when selecting a ligand for a palladium-catalyzed C-N coupling reaction?

The choice of ligand is critical for a successful amination reaction. Key considerations include:

• Steric Bulk: Bulky ligands, such as those of the biarylphosphine class (e.g., XPhos, RuPhos), are often necessary to promote reductive elimination and prevent catalyst deactivation.[1]

• Electron-Donating Ability: Electron-rich ligands enhance the electron density on the palladium center, facilitating the oxidative addition step.

• Bite Angle (for bidentate ligands): For bidentate ligands like BINAP or dppf, the bite angle can influence the geometry of the palladium complex and, consequently, its reactivity and stability.[4]

Q4: How do I choose the appropriate base for my amination reaction?

The base plays a crucial role in the catalytic cycle. Strong, sterically hindered bases like sodium tert-butoxide (NaOtBu) are commonly used and are often effective.[1] However, for substrates with base-sensitive functional groups, weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄) may be more suitable.[1][5] The solubility of the base can also be a factor; for instance, Cs₂CO₃ has good solubility in many organic solvents.[5] The particle size of inorganic bases can also impact the reaction rate, so grinding the base before use may be beneficial.[5]

Q5: My starting materials are poorly soluble in the reaction solvent. What can I do?

Insolubility is a common reason for failed or low-yielding reactions.[5] To address this, you can:

• Screen Solvents: Test a range of solvents with varying polarities. While toluene (B28343) and dioxane are common, more polar aprotic solvents like DMF or DMSO might be necessary for polar substrates.[1]

• Use a Solvent Mixture: A combination of solvents can sometimes improve solubility.[5]

• Increase the Reaction Temperature: Higher temperatures can enhance the solubility of your starting materials.[1]

• Ensure Efficient Stirring: Vigorous stirring can help maximize the interaction between dissolved and undissolved components.[1]

Troubleshooting Guides

Issue 1: Low or No Conversion in Buchwald-Hartwig Amination

Possible Cause	Troubleshooting Step
Catalyst Deactivation/Poisoning	Ensure a strictly inert atmosphere (argon or nitrogen) as the Pd(0) catalyst is oxygen-sensitive.[1] For pyridine (B92270) substrates, consider switching to a more robust, bulky ligand to prevent coordination to the palladium center.[1][2] If catalyst decomposition to palladium black is observed, try lowering the reaction temperature.[2]
Suboptimal Ligand	Screen a panel of ligands. For aryl chlorides, more electron-rich and bulky ligands are often required. Consider using palladium precatalysts which can provide more reliable formation of the active catalytic species.[3][5]
Incorrect Base	If using a strong base like NaOtBu, consider switching to a weaker inorganic base like Cs₂CO₃ or K₃PO₄, especially for base-sensitive substrates.[1][5] The choice of base can be critical and may require screening.[5]
Poor Reagent Purity	Use anhydrous and degassed solvents. Ensure all reagents, including the amine and aryl halide, are pure and dry.[1]
Inadequate Temperature	While typical temperatures range from 80-100 °C, some systems may require optimization.[1] If solubility is an issue, a higher temperature may be beneficial.[1]

Issue 2: Difficulty in Synthesizing Primary Aromatic Amines

Possible Cause	Troubleshooting Step
Overalkylation	Direct alkylation of ammonia (B1221849) can lead to a mixture of primary, secondary, and tertiary amines.[6] Consider using an ammonia equivalent like lithium bis(trimethylsilyl)amide or using ammonium (B1175870) salts.[7][8]
Catalyst Inhibition by Ammonia	A high concentration of ammonia can inhibit the catalyst.[7] Using ammonium salts can help to fine-tune the ammonia concentration in the reaction mixture.[7]
Alternative Synthetic Routes	For the synthesis of primary amines, consider alternative methods such as the Gabriel synthesis, reduction of nitro compounds, or the Hofmann or Curtius rearrangements.[9][10]

Issue 3: Challenges with Ullmann Condensation

Possible Cause	Troubleshooting Step
Harsh Reaction Conditions	Traditional Ullmann reactions often require high temperatures. Modern variations with suitable ligands can allow for milder conditions.[11]
Limited Substrate Scope	The classical Ullmann reaction is often limited to electron-deficient aryl halides.[11] For broader substrate scope, consider palladium- or nickel-catalyzed methods.[11]
Catalyst System	While copper is the classic catalyst, the addition of bidentate ligands can improve efficiency and functional group tolerance.[11]

Issue 4: Problems with Reductive Amination

Possible Cause	Troubleshooting Step
Dialkylation	In the reductive amination of aldehydes with primary amines, dialkylation can be an issue. A stepwise procedure involving imine formation followed by reduction can help.[12]
Choice of Reducing Agent	Sodium cyanoborohydride (NaBH₃CN) is a common reducing agent that can selectively reduce imines in the presence of aldehydes.[13] Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) is another effective alternative.[13]
Imine Formation Issues	The first step is the formation of an imine or enamine. This can be slow and may require optimization of pH and removal of water.[14]

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), the amine (1.2 mmol), the palladium precatalyst (e.g., 1-2 mol%), the ligand (e.g., 2-4 mol%), and the base (e.g., NaOtBu, 1.4 mmol).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (argon or nitrogen) three times.[1]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, dioxane, 5 mL) via syringe.[1]

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor its progress by TLC, GC-MS, or LC-MS.[2]

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts and the catalyst.[1][2]

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.[2]

Data Presentation

Table 1: Comparison of Common Catalytic Systems for Aromatic Amination

Reaction Type	Typical Catalyst	Typical Ligand	Typical Base	Typical Solvent	Temperature (°C)
Buchwald-Hartwig	Pd(OAc)₂, Pd₂(dba)₃, or precatalysts	Biarylphosphines (e.g., XPhos, RuPhos), BINAP, dppf	NaOtBu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane, THF, DMF	80-110[1][2][5]
Ullmann Condensation	CuI, Cu₂O, or Cu nanoparticles	Often ligand-free, or with ligands like 1,10-phenanthroline	K₂CO₃, Cs₂CO₃	DMF, DMSO, Pyridine	100-200
Reductive Amination	Not applicable (uses a reducing agent)	Not applicable	Not applicable	Methanol, Dichloromethane	Room Temperature to 55 °C

Visualizations

Caption: A typical experimental workflow for a Buchwald-Hartwig amination reaction.

Caption: A decision-making flowchart for troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Preparation of Amines - Chemistry Steps [chemistrysteps.com]
• 11. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 12. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Addressing challenges in multi-step synthesis involving o-phenetidine

Welcome to the technical support center for multi-step synthesis involving o-phenetidine (B74808). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle o-phenetidine to prevent degradation?

A1: o-Phenetidine is highly sensitive to both light and air, which can cause it to darken from a colorless or reddish-brown oily liquid to a dark brown or black tar-like substance, indicating oxidation and degradation.[1][2][3][4][5][6][7] To ensure its stability and reactivity, it is critical to:

• Store under an inert atmosphere: Keep the container tightly sealed under nitrogen or argon to prevent oxidation.[2][8]

• Refrigerate: Store at refrigerated temperatures, typically between +15°C to +25°C, as recommended by suppliers.[1][2][3][4][6]

• Protect from light: Use an amber or opaque container to shield it from light.[1][2][8]

• Handle with care: As a toxic substance, it is harmful if swallowed, inhaled, or absorbed through the skin.[9] Always use personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat in a well-ventilated area or fume hood.[8][10]

Q2: What are the most common side reactions observed with o-phenetidine?

A2: The primary side reactions involving o-phenetidine are related to the reactivity of its aniline (B41778) moiety.

• Oxidation: The amino group is susceptible to oxidation, leading to the formation of colored impurities, especially when exposed to air or certain oxidizing agents.[3][5] This is often the cause of the material darkening over time.

• Polyaniline Formation: Under certain oxidative polymerization conditions, o-phenetidine can copolymerize, which might be an undesired side reaction if a specific small molecule is the target.[11]

• Formation of Diazonium Salt Tar: During diazotization, poorly controlled temperature (above 5°C) can lead to the decomposition of the diazonium salt, forming phenolic impurities and dark, tarry byproducts.

Q3: I am having difficulty purifying my o-phenetidine derivative. What are some effective strategies?

A3: Purification can be challenging due to the formation of polar, colored impurities.

• Column Chromatography: This is the most common method. A silica (B1680970) gel column with a non-polar/polar solvent gradient (e.g., hexanes/ethyl acetate) is typically effective. The polarity can be adjusted based on the specific derivative.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be highly effective for removing impurities.[12] It may be necessary to treat the solution with activated charcoal to remove colored impurities.

• Acid/Base Extraction: For basic derivatives, an aqueous acid wash can be used to pull the product into the aqueous layer, leaving non-basic impurities behind in the organic layer. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.

Q4: What are the critical safety precautions when working with o-phenetidine?

A4: o-phenetidine is classified as toxic and requires careful handling.[3][9]

• Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[9] It may also cause damage to organs through prolonged or repeated exposure.[10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[8][10] Work in a well-ventilated fume hood to avoid inhaling vapors.

• First Aid: In case of skin contact, wash immediately and thoroughly with soap and water.[8][9] If inhaled, move to fresh air.[8][9] If swallowed, seek immediate medical attention.[8][9]

• Incompatibilities: o-Phenetidine is incompatible with strong oxidizing agents, acids, acid anhydrides, and acid halides.[2][3][4]

Troubleshooting Guides

Guide 1: Low Yield in Diazotization Reactions

Low yields in the diazotization of o-phenetidine are a frequent issue. The stability of the resulting diazonium salt is paramount for the success of subsequent coupling reactions.

Problem: The yield of the desired product after a diazotization-coupling sequence is consistently low, and a significant amount of dark, insoluble material is observed.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Temperature Control Failure	The diazonium salt of o-phenetidine is unstable at higher temperatures and will decompose, often violently, to form phenols and other byproducts.	• Maintain a strict temperature range of 0-5°C throughout the addition of sodium nitrite (B80452) and for the duration of the reaction until the coupling step. • Use an ice-salt bath for more efficient cooling. • Add the sodium nitrite solution slowly, dropwise, to prevent localized temperature increases.
Incorrect Stoichiometry	An incorrect molar ratio of acid or sodium nitrite can lead to incomplete diazotization or side reactions.	• Typically, about 2.5-3.0 equivalents of a strong acid (like HCl) are used. One equivalent forms the aniline salt, one reacts with NaNO₂, and the rest maintains acidity. • Use a slight excess of sodium nitrite (1.0-1.1 equivalents) to ensure complete conversion.
Poor Reagent Quality	Old or degraded o-phenetidine will contain impurities that interfere with the reaction. Sodium nitrite can also degrade over time.	• Use freshly distilled or recently purchased o-phenetidine. • Use a fresh bottle of sodium nitrite. To be certain of its concentration, prepare a standard solution and titrate it.
Premature Decomposition	The diazonium salt should be used immediately in the subsequent coupling reaction as it is not stable enough for isolation or storage.	• Prepare the coupling partner solution in a separate flask and have it ready for the immediate addition of the freshly prepared diazonium salt solution.

Guide 2: Formation of Colored Impurities During Synthesis

The appearance of deep red, brown, or black colors during a reaction or workup is a common sign of impurity formation.

Problem: The reaction mixture or final product is intensely colored, making purification difficult and indicating product degradation.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Oxidation	The aniline functional group in o-phenetidine and its derivatives is highly susceptible to oxidation from atmospheric oxygen, especially under basic conditions or in the presence of trace metals.[3][5]	• Run reactions under an inert atmosphere (Nitrogen or Argon). • Degas solvents before use to remove dissolved oxygen. • During workup, if basic conditions are required, minimize the time the product is in the basic aqueous phase. • Consider adding a small amount of a reducing agent like sodium hydrosulfite during workup or recrystallization to remove some colored impurities.[13]
Side Reactions with Oxidizing Agents	If the synthetic route involves oxidizing agents for other parts of the molecule, they may also react with the electron-rich aromatic ring or the amino group of the phenetidine moiety.	• Protect the amino group before carrying out oxidation steps. Common protecting groups for anilines include acetyl (Ac) or tert-butyloxycarbonyl (Boc).
Light Exposure	o-Phenetidine and many of its derivatives are light-sensitive and can degrade upon exposure to UV or ambient light.[1][2][3][5]	• Wrap reaction flasks in aluminum foil to protect them from light. • Store intermediates and the final product in amber vials or in the dark.

Experimental Protocols

Protocol: Diazotization of o-Phenetidine and Azo Coupling with 2-Naphthol (B1666908)

This protocol details a standard procedure for creating an azo dye, a common reaction type involving o-phenetidine.

Materials:

• o-Phenetidine (freshly distilled)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol

• Sodium Hydroxide (B78521) (NaOH)

• Ice

• Deionized Water

• Ethanol (B145695)

Procedure:

• Preparation of the Diazonium Salt Solution: a. In a 250 mL beaker, combine 1.37 g (0.01 mol) of o-phenetidine with 2.5 mL of concentrated HCl and 25 mL of water. b. Cool the mixture to 0-5°C in an ice-salt bath with constant stirring. The hydrochloride salt of o-phenetidine may precipitate. c. In a separate flask, dissolve 0.7 g (0.01 mol) of sodium nitrite in 10 mL of cold water. d. Add the sodium nitrite solution dropwise to the cold o-phenetidine solution over 10-15 minutes, ensuring the temperature does not rise above 5°C. e. Stir the resulting diazonium salt solution for an additional 15 minutes in the ice bath. The solution should be clear.

• Preparation of the Coupling Solution: a. In a separate 400 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 50 mL of 10% aqueous sodium hydroxide solution. b. Cool this solution to 5°C in an ice bath.

• Azo Coupling: a. Slowly, and with vigorous stirring, add the cold diazonium salt solution to the cold 2-naphthol solution. b. A brightly colored precipitate (typically red or orange) should form immediately. c. Continue stirring the mixture in the ice bath for 30 minutes to ensure the reaction goes to completion.

• Isolation and Purification: a. Collect the solid product by vacuum filtration using a Buchner funnel. b. Wash the filter cake with several portions of cold water until the filtrate is neutral. c. Recrystallize the crude product from ethanol to obtain the purified azo dye. d. Dry the purified crystals in a vacuum oven at a low temperature.

Visualizations

Workflow for Multi-Step Synthesis

Caption: A typical workflow for a multi-step synthesis starting from a precursor to o-phenetidine.

Troubleshooting Low Yield in Diazotization

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. o-Phenetidine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 5. Phenetidine | 156-43-4 [chemicalbook.com]
• 6. o-Phenetidine | 94-70-2 [chemicalbook.com]
• 7. o-Phenetidine Bulk Manufacturer, CAS NO 94-70-2 | Suze Chemical [suzehg.com]
• 8. fishersci.com [fishersci.com]
• 9. cpachem.com [cpachem.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. homework.study.com [homework.study.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Strategies to improve yield in o-phenetidine production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of o-phenetidine (B74808).

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for o-phenetidine?

A1: The two main industrial and laboratory-scale synthesis routes for o-phenetidine are:

• Reduction of o-nitrophenetole: This is a common method involving the reduction of the nitro group of o-nitrophenetole to an amine. Various reducing agents can be employed for this transformation.[1]

• Ethylation of 2-aminophenol (B121084): This method is a Williamson ether synthesis where the phenolic hydroxyl group of 2-aminophenol is ethylated.[2]

Q2: What factors generally affect the yield of o-phenetidine?

A2: Several factors can significantly impact the final yield, including:

• Purity of starting materials: Impurities in o-nitrophenetole or 2-aminophenol can lead to side reactions and lower yields.

• Choice of reagents: The selection of the reducing agent in the reduction method or the base and ethylating agent in the ether synthesis is critical.

• Reaction conditions: Parameters such as temperature, pressure, reaction time, and solvent play a crucial role in maximizing the yield and minimizing byproduct formation.

• Catalyst activity and loading: In catalytic reductions, the choice of catalyst, its activity, and the amount used are key for an efficient reaction.[3]

• Work-up and purification: Inefficient extraction or purification methods can lead to significant product loss.

Q3: How can I monitor the progress of my o-phenetidine synthesis reaction?

A3: Reaction progress can be monitored using various analytical techniques:

• Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively track the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the concentration of reactants and products over time.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile components in the reaction mixture.

• Spectroscopic Methods (NMR, IR): Can be used for in-line or at-line monitoring to follow the disappearance of reactant signals and the appearance of product signals.[5][6]

Q4: What are the common impurities found in o-phenetidine synthesis?

A4: Common impurities may include:

• Unreacted starting materials (o-nitrophenetole or 2-aminophenol).

• Intermediates from the reduction of the nitro group, such as nitroso and hydroxylamine (B1172632) species.[7]

• Byproducts from side reactions, such as N-ethylation or O,N-diethylation in the Williamson ether synthesis.

• Polymeric "tars" from the degradation of the amine product, especially if exposed to air for extended periods.[8]

Troubleshooting Guides

Route 1: Reduction of o-Nitrophenetole

Issue 1: Low Yield or Incomplete Reaction

Possible Cause	Troubleshooting Step
Inactive Catalyst (Catalytic Hydrogenation)	Ensure the catalyst (e.g., Pd/C) is fresh and not poisoned. If necessary, use a new batch of catalyst. Consider activating the catalyst before the reaction.
Insufficient Reducing Agent (Metal/Acid Reduction)	Use a sufficient molar excess of the reducing agent (e.g., Fe, Sn, Zn).[1] Ensure the metal is finely powdered for maximum surface area.
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring for side product formation. Some reductions require heating to proceed at a reasonable rate.
Poor Stirring	In heterogeneous reactions (e.g., with a solid catalyst or metal), ensure vigorous stirring to maximize contact between reactants.
Solvent Issues	Ensure the solvent is appropriate for the chosen reduction method and that the starting material is sufficiently soluble.

Issue 2: Formation of Side Products

Possible Cause	Troubleshooting Step
Over-reduction	Carefully control the reaction conditions (temperature, pressure, and reaction time) to avoid reduction of the aromatic ring.
Formation of Azoxy or Azo Compounds	This can occur with certain reducing agents. Adjusting the pH or using a different reducing system can minimize these byproducts.
Incomplete Reduction Intermediates	Ensure sufficient reducing agent and reaction time to fully convert nitroso and hydroxylamine intermediates to the amine.[7]

Route 2: Ethylation of 2-Aminophenol (Williamson Ether Synthesis)

Issue 1: Low Yield of o-Phenetidine

Possible Cause	Troubleshooting Step
Incomplete Deprotonation of 2-Aminophenol	Use a strong enough base (e.g., NaH, K2CO3) to fully deprotonate the phenolic hydroxyl group. Ensure the base is anhydrous.[9]
Ineffective Ethylating Agent	Use a reactive ethylating agent such as ethyl iodide or ethyl bromide. Diethyl sulfate (B86663) can also be used but requires careful handling.
Side Reaction: N-Ethylation	Protect the amino group before O-ethylation. This can be achieved by reacting the 2-aminophenol with benzaldehyde (B42025) to form a Schiff base, followed by deprotection after ethylation.[2]
Side Reaction: E2 Elimination	This is a competing reaction where the base promotes the elimination of the ethylating agent to form ethene. Use a less sterically hindered base and keep the reaction temperature as low as feasible.[9]
Solvent Choice	Use a polar aprotic solvent (e.g., DMF, acetone) that can dissolve the reactants and facilitate the SN2 reaction.[9]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of o-Nitrophenetole

Materials:

• o-Nitrophenetole

• Palladium on carbon (5% Pd/C)

• Ethanol (B145695) (or other suitable solvent)

• Hydrogen gas

• Filter aid (e.g., Celite)

Procedure:

• In a hydrogenation vessel, dissolve o-nitrophenetole in ethanol.

• Carefully add the 5% Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading can be optimized, typically around 1-5 mol% of palladium.

• Seal the vessel and purge with hydrogen gas several times.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-5 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of filter aid to remove the catalyst.

• Wash the filter cake with ethanol.

• Remove the solvent from the filtrate under reduced pressure to obtain crude o-phenetidine.

• Purify the crude product by vacuum distillation.

Protocol 2: Ethylation of 2-Aminophenol (with Amine Protection)

Materials:

• 2-Aminophenol

• Benzaldehyde

• Methanol

• Potassium carbonate (anhydrous)

• Ethyl iodide

• Acetone

• Hydrochloric acid (dilute)

• Sodium bicarbonate solution (saturated)

• Organic solvent for extraction (e.g., diethyl ether)

• Anhydrous sodium sulfate

Procedure:

• Protection of the Amino Group:

  • Dissolve 2-aminophenol in methanol.

  • Add an equimolar amount of benzaldehyde and stir the solution for 1 hour.

  • Remove the solvent under reduced pressure and recrystallize the residue from ethanol to obtain the phenylmethyleneaminophenol (Schiff base).[2]

• O-Ethylation:

  • Dissolve the Schiff base in acetone.

  • Add 2 equivalents of anhydrous potassium carbonate and 1 equivalent of ethyl iodide.

  • Reflux the mixture for approximately 20 hours, monitoring by TLC.[2]

• Deprotection and Work-up:

  • After cooling, filter the reaction mixture and evaporate the solvent.

  • To the residue, add dilute hydrochloric acid and stir to hydrolyze the Schiff base.

  • Neutralize the solution with a saturated sodium bicarbonate solution.

  • Extract the o-phenetidine with an organic solvent like diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude o-phenetidine by vacuum distillation.

Data Presentation

Table 1: Illustrative Effect of Catalyst on o-Nitrophenetole Reduction Yield

Catalyst	Solvent	Temperature (°C)	Pressure (atm H₂)	Time (h)	Yield (%)
5% Pd/C	Ethanol	25	1	4	98
10% Pd/C	Methanol	40	3	2	>99
Raney Ni	Ethanol	60	5	6	95
PtO₂	Acetic Acid	25	1	5	97

Note: These are representative values. Actual yields may vary based on specific experimental conditions.

Table 2: Illustrative Effect of Base and Solvent on 2-Aminophenol Ethylation Yield

Base	Solvent	Ethylating Agent	Temperature (°C)	Time (h)	Yield (%)
K₂CO₃	Acetone	Ethyl iodide	Reflux	20	75
NaH	DMF	Ethyl bromide	50	8	85
NaOH	Ethanol	Diethyl sulfate	Reflux	12	60
Cs₂CO₃	Acetonitrile	Ethyl iodide	70	10	90

Note: These are representative values and assume prior protection of the amine group. Actual yields may vary.

Visualizations

Caption: Experimental workflow for the reduction of o-nitrophenetole.

Caption: Troubleshooting logic for low yield in o-phenetidine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Method for Analysis of 4-ethoxyaniline on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. Application of Spectroscopy Techniques for Monitoring (Bio)Catalytic Processes in Continuously Operated Microreactor Systems | MDPI [mdpi.com]
• 6. Infrared spectroscopic monitoring of solid-state processes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. stolaf.edu [stolaf.edu]
• 9. benchchem.com [benchchem.com]

Identifying and minimizing side reactions in derivatization of o-phenetidine

Welcome to the technical support center for o-phenetidine (B74808) derivatization. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to help identify and minimize side reactions in their experiments.

Frequently Asked Questions (FAQs)

General Questions

Q1: My o-phenetidine starting material is a reddish-brown liquid, but the supplier information says it should be colorless. Is it safe to use?

A1: o-Phenetidine is highly sensitive to air and light, and exposure can cause it to oxidize, resulting in a color change from colorless to reddish-brown.[1][2] This coloration indicates the presence of oxidation impurities, which can interfere with your derivatization reaction. For best results, it is recommended to purify the o-phenetidine by distillation under reduced pressure before use. Store the purified material under an inert atmosphere (nitrogen or argon) and protect it from light.

Q2: What are the most common types of derivatization reactions for o-phenetidine?

A2: As a primary aromatic amine, o-phenetidine readily undergoes several common derivatization reactions, including:

• N-Acylation: Reaction with acyl halides or anhydrides to form amides. This is a very common reaction for primary amines.[3][4]

• N-Alkylation: Reaction with alkyl halides to form secondary or tertiary amines. Care must be taken to control the degree of alkylation.

• Diazotization: Reaction with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) to form a diazonium salt.[5][6] These salts are versatile intermediates for synthesizing a wide range of compounds.[5]

• Oxidative Coupling: Can occur in the presence of oxidizing agents, leading to the formation of colored azo compounds or polymers.[7][8]

N-Acylation Reactions

Q3: I am performing an N-acylation of o-phenetidine with acetic anhydride (B1165640) and getting a low yield of my desired amide. What are the likely side reactions?

A3: Low yields in N-acylation reactions are often due to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Try increasing the reaction time or temperature moderately.

• Diacylation: Although less common for anilines under standard conditions, excessive acylating agent or harsh conditions could potentially lead to the formation of a diacyl-product.

• Oxidation: If the reaction is exposed to air, colored oxidation byproducts may form.

• O-Acylation: While N-acylation is generally favored due to the higher nucleophilicity of the amine group compared to the ether oxygen, side reactions involving the ethoxy group are possible under certain conditions, though unlikely.[9] More commonly, if the aromatic ring has hydroxyl groups, O-acylation can be a significant side reaction.[10]

Q4: How can I minimize side reactions during N-acylation?

A4: To improve the yield and purity of your N-acylated product, consider the following:

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the acylating agent. A large excess can promote side reactions.

• Use a Base: Incorporate a non-nucleophilic base, such as pyridine (B92270) or triethylamine, to neutralize the acid byproduct (e.g., HCl from an acyl chloride), which can protonate the starting amine and render it unreactive.[4] Sodium acetate (B1210297) is also commonly used.[4]

• Temperature Control: Run the reaction at a controlled temperature, typically starting at 0 °C and allowing it to warm to room temperature. Exothermic reactions should be cooled to prevent byproduct formation.

• Inert Atmosphere: Performing the reaction under a nitrogen or argon atmosphere can prevent oxidation of the electron-rich o-phenetidine.

Diazotization Reactions

Q5: My diazotization reaction is producing a dark, tarry substance instead of the desired diazonium salt. What is causing this?

A5: Diazonium salts are often unstable, and decomposition is a major issue.[5] Common causes for failure include:

• Temperature: Diazotization of aromatic amines must be performed at low temperatures (typically 0-5 °C) to keep the resulting diazonium salt from decomposing.

• Premature Decomposition: The diazonium salt can decompose to form phenols and other colored byproducts, especially if the temperature rises or if it is exposed to light.

• Azo Coupling: The newly formed diazonium salt is an electrophile and can react with the unreacted, nucleophilic o-phenetidine starting material to form colored azo compounds. This is a common side reaction if the addition of nitrous acid is too slow or if there is a localized high concentration of the diazonium salt.[11]

Q6: What is the best practice for a successful diazotization of o-phenetidine?

A6: Follow these key steps for optimal results:

• Dissolve the o-phenetidine in a strong mineral acid (e.g., HCl, H₂SO₄). High acidity is required to prevent side reactions like azo coupling.[11]

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise. Ensure the temperature never exceeds 5 °C.

• Use the resulting diazonium salt solution immediately in the subsequent reaction without attempting to isolate it.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the derivatization of o-phenetidine.

Problem: Low or No Product Yield

Possible Cause	Identification	Recommended Solution
Incomplete Reaction	TLC or HPLC analysis shows a significant amount of remaining starting material.	Increase reaction time, moderately increase temperature, or add a catalyst if appropriate.[12]
Degraded Starting Material	o-Phenetidine is dark brown/red.	Purify o-phenetidine by vacuum distillation before use.
Incorrect Stoichiometry	Review experimental notes for calculation errors.	Carefully recalculate and repeat the reaction with the correct molar ratios.

| Inactive Reagents | Acylating agent may have hydrolyzed. | Use a fresh bottle of the derivatizing agent. Ensure anhydrous conditions if the reagent is moisture-sensitive (e.g., acetyl chloride).[4] |

Problem: Multiple Spots on TLC / Impure Product

Possible Cause	Identification	Recommended Solution
Oxidation of o-Phenetidine	Appearance of colored impurities (yellow, brown, red).	Run the reaction under an inert atmosphere (N₂ or Ar). Degas solvents before use.
Azo Coupling (Diazotization)	Formation of intensely colored orange/red byproducts.	Ensure a low reaction temperature (0-5 °C) and maintain high acidity. Add NaNO₂ solution slowly to the amine solution.
Over-Alkylation (N-Alkylation)	Mass spectrometry shows peaks corresponding to di- or tri-alkylated products.	Use a larger excess of the amine relative to the alkylating agent. Control reaction time and temperature carefully.

| Fries Rearrangement (Acylation) | Formation of ortho- and para-hydroxy acetophenone (B1666503) derivatives from an intermediate ester. | This is more relevant for acylation of phenols but can be considered. It typically requires a Lewis acid catalyst.[13] |

Experimental Protocols

Protocol 1: N-Acylation of o-Phenetidine to Synthesize 2-Ethoxyphenylacetamide

Materials:

• o-Phenetidine (purified, 10 mmol, 1.37 g)

• Acetic Anhydride (11 mmol, 1.04 mL)

• Pyridine (15 mL)

• Deionized Water

• Diethyl Ether

• Anhydrous Magnesium Sulfate

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve o-phenetidine in 15 mL of pyridine.

• Cool the flask in an ice bath to 0 °C.

• Slowly add acetic anhydride dropwise to the stirred solution over 10 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Monitor the reaction by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase) until the o-phenetidine spot is consumed.

• Pour the reaction mixture into 100 mL of ice-cold water to precipitate the product.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove pyridine and acetic acid.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-ethoxyphenylacetamide.

• Dry the crystals under vacuum. The expected product is a white solid.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a derivatized o-phenetidine product and identify the presence of starting material or byproducts.

Instrumentation & Conditions:

Parameter	Value
HPLC System	Standard analytical HPLC with UV detector
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 15 min, hold for 2 min, return to 10% B over 1 min, hold for 2 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm

| Injection Volume | 10 µL |

Procedure:

• Prepare a stock solution of the sample at 1 mg/mL in acetonitrile.

• Prepare standards of o-phenetidine starting material for retention time comparison.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

• Run the samples using the gradient method described above.

• Analyze the resulting chromatogram. Calculate purity based on the relative peak area of the product versus impurities.

Visual Guides

Caption: General reaction pathways in the derivatization of o-phenetidine.

Caption: Troubleshooting workflow for o-phenetidine derivatization experiments.

References

• 1. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 2. p-Phenetidine - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. benchchem.com [benchchem.com]
• 5. Diazotisation [organic-chemistry.org]
• 6. SATHEE CUET: Chemistry Diazotization Reaction [cuet.iitk.ac.in]
• 7. The oxidation of p-phenetidine by horseradish peroxidase and prostaglandin synthase and the fate of glutathione during such oxidations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Chemoselective Acylation of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. greyhoundchrom.com [greyhoundchrom.com]
• 13. osti.gov [osti.gov]

Technical Support Center: Managing o-Phenetidine in Air- and Light-Sensitive Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on handling the air and light sensitivity of o-phenetidine (B74808) during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is o-phenetidine and why is it sensitive to air and light?

A1: o-Phenetidine, also known as 2-ethoxyaniline, is an aromatic amine that is highly susceptible to degradation upon exposure to atmospheric oxygen and light. This sensitivity is attributed to the electron-rich nature of the aromatic ring and the amino group, which can be easily oxidized. This degradation often results in the formation of colored impurities, which can interfere with reactions and contaminate products.[1]

Q2: How can I visually identify degraded o-phenetidine?

A2: Freshly purified o-phenetidine is a colorless to pale-yellow oily liquid. A key visual indicator of degradation is a change in color to reddish-brown or dark brown upon exposure to air and light.[1] If your o-phenetidine appears discolored, it is recommended to purify it before use.

Q3: What are the primary degradation products of o-phenetidine?

A3: While the exact degradation pathway is complex, oxidation of o-phenetidine is believed to proceed through radical intermediates. Studies on the closely related p-phenetidine (B124905) suggest the formation of colored azo compounds, such as 2,2'-diethoxyazobenzene, and polymeric trimers as significant degradation products. These highly conjugated molecules are responsible for the observed discoloration.

Q4: How should I store o-phenetidine to minimize degradation?

A4: To ensure its stability, o-phenetidine should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon). The container should be tightly sealed to prevent exposure to air and moisture. Amber glass bottles are recommended to protect the compound from light.

Q5: Can I use discolored o-phenetidine directly in my reaction?

A5: It is not recommended to use discolored o-phenetidine without purification. The colored impurities can potentially interfere with the desired reaction, act as catalysts for further degradation, and complicate the purification of the final product.

Troubleshooting Guide

This guide addresses common issues encountered when using o-phenetidine in air- and light-sensitive reactions.

Problem	Possible Cause	Solution
Reaction mixture turns dark brown or black immediately after adding o-phenetidine.	The o-phenetidine has degraded due to improper storage or handling.	Purify the o-phenetidine by vacuum distillation immediately before use. Ensure all solvents are thoroughly deoxygenated and the reaction is performed under a strict inert atmosphere.
Low yield of the desired product in an N-alkylation or acylation reaction.	The amino group of o-phenetidine has been oxidized, reducing its nucleophilicity.	Use freshly purified, colorless o-phenetidine. Add a radical scavenger/antioxidant like Butylated Hydroxytoluene (BHT) to the reaction mixture to inhibit oxidation.
Multiple unexpected side products are observed by TLC or LC-MS.	Degradation products of o-phenetidine are participating in side reactions.	In addition to purifying the o-phenetidine, ensure all reactants and reagents are of high purity. Optimize reaction conditions (e.g., lower temperature) to minimize degradation.
Difficulty in purifying the final product.	The presence of colored, polar, high-molecular-weight degradation products from o-phenetidine.	Purify the crude product using column chromatography with a suitable solvent system. It may be necessary to perform multiple purifications or use a different stationary phase to effectively remove all impurities.
Inconsistent reaction outcomes.	Variable quality of the o-phenetidine used in different batches of the reaction.	Standardize the purification and handling procedure for o-phenetidine. Always use freshly purified material for critical reactions.

Data Presentation

Condition	Initial Purity (%)	Purity after 1 week (%)	Purity after 4 weeks (%)	Appearance after 4 weeks
Stored under Nitrogen, in the dark, at 4°C	99.5	99.2	99.0	Colorless to pale yellow
Stored under Air, in the dark, at room temp.	99.5	95.0	85.0	Yellow to light brown
Stored under Air, exposed to ambient light, at room temp.	99.5	80.0	< 60.0	Dark brown

Experimental Protocols

Protocol 1: Purification of o-Phenetidine by Vacuum Distillation

This protocol describes the purification of discolored o-phenetidine to obtain a colorless liquid suitable for use in sensitive reactions.

Materials:

• Discolored o-phenetidine

• Round-bottom flask

• Short-path distillation head

• Receiving flask

• Vacuum pump

• Heating mantle

• Stir bar

• Inert gas source (Nitrogen or Argon)

Procedure:

• Assemble a short-path distillation apparatus. Ensure all glassware is clean and dry.

• Add the discolored o-phenetidine and a magnetic stir bar to the round-bottom flask.

• Connect the apparatus to a vacuum pump.

• Begin stirring and gradually reduce the pressure. The boiling point of o-phenetidine is approximately 105-107 °C at 10 mmHg.

• Gently heat the distillation flask using a heating mantle.

• Collect the colorless o-phenetidine fraction in the receiving flask. Discard any initial lower-boiling fractions and the dark, high-boiling residue.

• Once the distillation is complete, break the vacuum by introducing an inert gas.

• The purified o-phenetidine should be used immediately or stored under an inert atmosphere in a sealed, light-protected container.

Protocol 2: General Procedure for N-Acylation of o-Phenetidine under Inert Atmosphere

This protocol provides a general method for the acylation of o-phenetidine using an acid chloride under inert conditions to minimize degradation.

Materials:

• Freshly purified o-phenetidine

• Anhydrous, deoxygenated solvent (e.g., Dichloromethane or THF)

• Acid chloride (e.g., Acetyl chloride)

• Anhydrous, non-nucleophilic base (e.g., Triethylamine)

• Schlenk flask or three-necked round-bottom flask

• Schlenk line or inert gas manifold

• Syringes and needles

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Assemble a flame-dried Schlenk flask containing a magnetic stir bar under a positive pressure of inert gas.

• Reagent Preparation: In the reaction flask, dissolve the freshly purified o-phenetidine (1.0 eq.) and the anhydrous base (1.1 eq.) in the anhydrous, deoxygenated solvent.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Acylating Agent: Slowly add the acid chloride (1.05 eq.) to the stirred reaction mixture via syringe over a period of 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, or until TLC or LC-MS analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench by adding water.

• Workup: Transfer the mixture to a separatory funnel, and extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Proposed degradation pathway of o-phenetidine via oxidation and light exposure.

Caption: General experimental workflow for a reaction using o-phenetidine under inert conditions.

Caption: A troubleshooting flowchart for reactions involving o-phenetidine.

References

• 1. The oxidation of p-phenetidine by horseradish peroxidase and prostaglandin synthase and the fate of glutathione during such oxidations - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in O-alkylation steps for phenetidine analogs

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the O-alkylation of phenols to synthesize phenetidine analogs.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in the O-alkylation of aminophenols?

Low yields in the O-alkylation of aminophenols can stem from several factors:

• Side Reactions: The primary challenge is the competition between O-alkylation and N-alkylation, as the amino group can also be alkylated. C-alkylation, where the alkyl group attaches to the aromatic ring, is another possibility, though generally less favored with polar aprotic solvents.[1][2]

• Incomplete Deprotonation: The phenolic hydroxyl group must be sufficiently deprotonated to form the more nucleophilic phenoxide ion. An inadequate base or insufficient reaction time can lead to incomplete conversion of the starting material.[3]

• Poor Solubility: The starting aminophenol or the phenoxide salt may have low solubility in the chosen solvent, hindering the reaction rate.[2]

• Steric Hindrance: Bulky alkylating agents or substituents on the aminophenol can slow down the desired SN2 reaction.[4]

• Reaction Conditions: Suboptimal temperature, reaction time, or choice of solvent can all contribute to lower yields.

Q2: How can I selectively achieve O-alkylation over N-alkylation?

Achieving selective O-alkylation is crucial for synthesizing phenetidine analogs. Here are some effective strategies:

• Use of Protecting Groups: The most reliable method is to protect the amino group before the alkylation step. Common protecting groups for amines include acetyl, Boc (tert-butoxycarbonyl), and Cbz (carboxybenzyl).[5][6] After O-alkylation, the protecting group is removed. A particularly efficient method involves the formation of a Schiff base with benzaldehyde (B42025), which can be hydrolyzed after alkylation.[5][7]

• Choice of Base and Solvent: The reaction conditions can be optimized to favor O-alkylation. Using a weaker base and a polar aprotic solvent like DMF or DMSO can favor the formation of the phenoxide ion.[1][3]

• pH Control: Maintaining the reaction at an appropriate pH is important. If the solution is too acidic, the amine will be protonated, preventing N-alkylation, but this can also inhibit the deprotonation of the phenol (B47542). Careful selection of the base is key.

Q3: What are the recommended starting conditions for a typical O-alkylation of p-aminophenol?

For a standard Williamson ether synthesis of a p-aminophenol derivative, a good starting point would be:

• Base: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are commonly used and effective bases.[3]

• Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone (B3395972) is generally preferred to favor O-alkylation.[1][8]

• Alkylating Agent: A primary alkyl halide (e.g., ethyl iodide or ethyl bromide) is typically used.

• Temperature: The reaction is often heated to between 60-80°C to ensure a reasonable reaction rate.[3]

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Troubleshooting Guide

Problem: My O-alkylation reaction shows a low yield, and I have isolated N-alkylated and/or di-alkylated byproducts.

• Potential Cause: Direct alkylation of an unprotected aminophenol often leads to a mixture of products due to the comparable nucleophilicity of the amino and phenoxide groups.[5]

• Troubleshooting Solution:

  • Protect the Amino Group: Implement a protection strategy. The formation of a Schiff base with benzaldehyde is an efficient and cost-effective method.[5][7] After protection, the O-alkylation can be carried out, followed by acidic hydrolysis to remove the protecting group.

  • Optimize Reaction Conditions: If a protection strategy is not feasible, carefully optimize the reaction conditions. Try using a bulkier base which may selectively deprotonate the less hindered phenolic hydroxyl group. Lowering the reaction temperature might also improve selectivity.

Problem: The reaction is very slow or does not proceed to completion, with a significant amount of starting material remaining.

• Potential Cause: The base may not be strong enough to fully deprotonate the phenol, or the reaction temperature may be too low.[3] The reactants may also have poor solubility in the chosen solvent.

• Troubleshooting Solution:

  • Stronger Base: Switch to a stronger base such as sodium hydride (NaH).[2] However, be cautious as stronger bases can also promote side reactions.

  • Increase Temperature: Gradually increase the reaction temperature while monitoring for the formation of byproducts.

  • Solvent Choice: Ensure your starting material is soluble in the chosen solvent. If not, consider a different solvent system. Polar aprotic solvents like DMF and DMSO are often good choices.[3]

  • Phase Transfer Catalyst: For reactions with poor solubility, the addition of a phase transfer catalyst like tetrabutylammonium (B224687) bromide (TBAB) can be beneficial.

Problem: I am observing C-alkylation products in my reaction mixture.

• Potential Cause: The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation) or the aromatic ring (C-alkylation).[1][9] C-alkylation is more likely with less polar or protic solvents.[9][10]

• Troubleshooting Solution:

  • Solvent Selection: Use polar aprotic solvents like DMF, DMSO, or acetonitrile.[3][10] These solvents solvate the cation of the base, leaving the phenoxide oxygen more available for nucleophilic attack and thus favoring O-alkylation.[9]

Data Presentation

Table 1: Effect of Base and Solvent on the O-alkylation of Phenols

Base	Solvent	Temperature (°C)	Typical Yield	Reference(s)
K₂CO₃	DMF	60-80	Good to Excellent	[3]
Cs₂CO₃	DMF	Room Temp - 80	High	[3]
NaH	THF	Room Temp - Reflux	Variable, solubility can be an issue	[2]
KOH	Toluene/Water (PTC)	Reflux	High	[8]
K₂CO₃	Acetone	Reflux	Good	[5][8]

Table 2: Selective O-Alkylation of o-Aminophenol via Schiff Base Protection

Alkyl Halide	Product	Yield (%)	Reference(s)
Benzyl bromide	2-Benzyloxyaniline	93.5	[5][7]
Allyl bromide	2-Allyloxyaniline	82.2	[5][7]
Methyl iodide	2-Methoxyaniline	53.8	[5][7]
n-Pentyl bromide	2-(Pentyloxy)aniline	62.8	[5][7]
n-Dodecyl bromide	2-(Dodecyloxy)aniline	67.4	[5][7]

Experimental Protocols

General Protocol for O-alkylation of a Phenol (Williamson Ether Synthesis)

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the phenol (1.0 eq.).

• Solvent and Base: Add a suitable aprotic solvent (e.g., DMF or acetone) to dissolve the phenol. Then, add the base (e.g., K₂CO₃, 1.5-2.0 eq.).[3]

• Addition of Alkylating Agent: While stirring the mixture, add the alkyl halide (1.1-1.5 eq.) dropwise at room temperature.[3]

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by TLC or GC.[3]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Remove the solvent under reduced pressure.

• Purification: The crude product is then purified, typically by column chromatography, to yield the desired ether.

Protocol for Selective O-alkylation of an Aminophenol via Schiff Base Protection

• Protection (Schiff Base Formation):

  • In a round-bottom flask, dissolve the aminophenol (1.0 eq.) in methanol.

  • Add benzaldehyde (1.0 eq.) and stir the solution at room temperature for 1 hour.[5]

  • Remove the solvent under reduced pressure. The resulting residue, the N-benzylideneaminophenol, can often be used directly in the next step after recrystallization if necessary.[5]

• O-Alkylation:

  • Dissolve the N-benzylideneaminophenol (1.0 eq.) in acetone.

  • Add K₂CO₃ (2.0 eq.) and the desired alkyl halide (1.0 eq.).[5]

  • Reflux the mixture for approximately 20 hours, monitoring the reaction by TLC.[5]

• Deprotection (Hydrolysis):

  • After the alkylation is complete, filter the reaction mixture and concentrate the filtrate.

  • Dissolve the residue in a suitable solvent and add hydrochloric acid to hydrolyze the Schiff base.[5]

  • Neutralize the solution and extract the product with an organic solvent.

  • Dry the organic layer, remove the solvent, and purify the resulting alkoxyaniline by column chromatography.[7]

Visualizations

Caption: A troubleshooting workflow for low yields in O-alkylation reactions.

Caption: The competition between O-alkylation and N-alkylation of aminophenols.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. learninglink.oup.com [learninglink.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. pharmaxchange.info [pharmaxchange.info]
• 10. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Solvent Systems for Reactions Involving o-Phenetidine

Welcome to the technical support center for optimizing reactions with o-phenetidine (B74808). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize solvent systems for key transformations involving this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the most critical handling precautions for o-phenetidine?

A1: o-Phenetidine is sensitive to air and light, which can cause it to darken and degrade, potentially leading to impurities in your reactions. It is crucial to store it in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place. When handling, it is advisable to work under an inert atmosphere as much as possible, especially for reactions sensitive to oxidation.

Q2: What are the common classes of reactions performed with o-phenetidine?

A2: As a primary aromatic amine, o-phenetidine readily undergoes several important transformations, including:

• Acylation: Reaction with acylating agents like acetic anhydride (B1165640) or acetyl chloride to form amides (e.g., N-(2-ethoxyphenyl)acetamide).

• Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

• Diazotization: Reaction with nitrous acid (generated in situ) to form a diazonium salt, which is a versatile intermediate for introducing various functional groups via reactions like the Sandmeyer reaction or azo coupling.[1][2]

Q3: How does the choice of solvent impact reactions with o-phenetidine?

A3: The solvent plays a critical role in influencing reaction rates, yields, and the formation of byproducts. Key factors to consider include:

• Solubility: Ensure that both o-phenetidine and other reagents are sufficiently soluble in the chosen solvent at the reaction temperature. o-Phenetidine is generally soluble in polar organic solvents like ethanol (B145695) and ether but has limited solubility in water.

• Polarity: The polarity of the solvent can significantly affect the reaction rate. For instance, in SN2 reactions like N-alkylation, polar aprotic solvents often accelerate the reaction by stabilizing the transition state.[3]

• Proticity: Protic solvents (e.g., alcohols) can solvate the amine nucleophile through hydrogen bonding, which can sometimes hinder its reactivity compared to aprotic solvents.[3]

Q4: I am observing a low yield in my o-phenetidine reaction. What are the general troubleshooting steps?

A4: Low yields can arise from various factors. A systematic approach to troubleshooting is recommended:[4]

• Reagent Purity: Ensure the o-phenetidine is pure and has not degraded. Consider purification if it appears discolored.

• Reaction Conditions: Verify the reaction temperature, time, and stoichiometry of reagents.

• Atmosphere: For sensitive reactions, ensure an inert atmosphere was maintained to prevent oxidation.

• Solvent Quality: Use dry, high-purity solvents, as water and other impurities can interfere with many reactions.

• Work-up and Purification: Product loss can occur during extraction, washing, and purification steps. Analyze aqueous layers and filter cakes for lost product.

Troubleshooting Guides

Issue 1: Low Yield in Acylation of o-Phenetidine

Problem: The N-acylation of o-phenetidine with acetic anhydride or an acyl halide results in a low yield of the desired amide.

Possible Causes & Solutions:

Cause	Solution
Incomplete Reaction	- Increase reaction time or temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Ensure stoichiometric or a slight excess of the acylating agent is used.
Hydrolysis of Acylating Agent	- Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere to exclude moisture.
Side Reactions (e.g., O-acylation)	- For substrates with hydroxyl groups, O-acylation can be a competing reaction. The use of specific additives can sometimes prevent this.[5] For o-phenetidine itself, this is not a primary concern.
Product Loss During Work-up	- The amide product may have some solubility in the aqueous phase, especially if the pH is not neutral. Ensure proper pH adjustment before extraction.- Use an appropriate extraction solvent in sufficient quantity.

Issue 2: Formation of Byproducts in Diazotization of o-Phenetidine

Problem: The diazotization of o-phenetidine, followed by a subsequent reaction (e.g., azo coupling or Sandmeyer reaction), yields significant byproducts.

Possible Causes & Solutions:

Cause	Solution
Decomposition of Diazonium Salt	- Strictly maintain the reaction temperature between 0-5 °C using an ice-salt bath. Diazonium salts are thermally unstable.[3]
Phenol Formation	- If the temperature rises, the diazonium salt can decompose to form a phenol, which can then undergo azo coupling to form an undesired dye.[3]
Incorrect pH for Coupling	- The pH for the subsequent azo coupling reaction is critical and depends on the coupling partner. For coupling with phenols, mildly alkaline conditions (pH 9-10) are typically used. For coupling with anilines, mildly acidic conditions (pH 4-5) are preferred.[6]
Incomplete Diazotization	- Ensure a slight excess of nitrous acid is present to drive the diazotization to completion. This can be tested with starch-iodide paper (a blue-black color indicates excess nitrous acid).[6]

Data Presentation: Solvent Effects on Reaction Yield

The following tables summarize the impact of different solvent systems on the yield of common reactions involving aromatic amines, providing a basis for solvent selection in o-phenetidine reactions.

Table 1: Effect of Solvent on the Acylation of Anilines with Acetic Anhydride

Solvent	Dielectric Constant (ε)	Yield (%)	Reference
Dichloromethane	8.93	~70%	[7]
Acetonitrile	37.5	~65%	[4]
N,N-Dimethylformamide (DMF)	36.7	>95%
Dimethyl Sulfoxide (DMSO)	46.7	~90%
Solvent-free	-	>95%	[8][9][10]

Note: Yields are representative for the acylation of anilines and may vary for o-phenetidine.

Table 2: Effect of Solvent on the N-Alkylation of Secondary Amines (Representative SN2 Reaction)

Solvent	Dielectric Constant (ε)	Relative Rate	Reference
n-Hexane	1.88	1	[3]
Toluene	2.38	280	[3]
Methanol	32.7	4,200	[3]
Acetonitrile	37.5	29,000	[3]
N,N-Dimethylformamide (DMF)	36.7	44,000	[3]
Dimethyl Sulfoxide (DMSO)	46.7	69,000	[3]

Note: Data is for a representative Menshutkin reaction and illustrates general solvent trends for N-alkylation.

Experimental Protocols

Protocol 1: Synthesis of N-(2-ethoxyphenyl)acetamide (Acylation)

This protocol is adapted from standard procedures for the acetylation of anilines.[11]

Materials:

• o-Phenetidine

• Acetic anhydride

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• In a round-bottom flask, dissolve o-phenetidine (1.0 eq.) in anhydrous DMF.

• While stirring, add acetic anhydride (1.1 eq.) dropwise to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (B1210297) (3x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2x) and then with brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude N-(2-ethoxyphenyl)acetamide by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Diazotization of o-Phenetidine and Subsequent Azo Coupling with 2-Naphthol (B1666908)

This protocol is a general procedure for the synthesis of an azo dye.[3]

Materials:

• o-Phenetidine

• Sodium nitrite (B80452) (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• 2-Naphthol

• Sodium hydroxide (B78521) (NaOH)

• Ice

Procedure: Part A: Diazotization

• In a beaker, dissolve o-phenetidine (1.0 eq.) in a mixture of concentrated HCl and water. Cool the solution to 0-5 °C in an ice-salt bath.

• In a separate beaker, dissolve sodium nitrite (1.05 eq.) in cold water.

• Slowly add the sodium nitrite solution dropwise to the o-phenetidine solution while maintaining the temperature between 0-5 °C and stirring vigorously.

• Keep the resulting diazonium salt solution in the ice bath for immediate use in the next step.

Part B: Azo Coupling

• In another beaker, dissolve 2-naphthol (1.0 eq.) in a cold aqueous solution of sodium hydroxide. Cool this solution to below 5 °C.

• While stirring the 2-naphthol solution vigorously, slowly add the cold diazonium salt solution from Part A.

• A brightly colored precipitate of the azo dye will form immediately.

• Continue stirring the mixture in the ice bath for 15-20 minutes to ensure complete reaction.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Visualizations

Caption: Workflow for the acylation of o-phenetidine.

Caption: A decision tree for troubleshooting low reaction yields.

References

• 1. Sandmeyer Reaction [organic-chemistry.org]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. sketchviz.com [sketchviz.com]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Resolving issues with incomplete conversion in reductive amination

Welcome to the technical support center for reductive amination. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their reductive amination experiments. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of reductive amination?

Reductive amination is a process that converts a carbonyl group (aldehyde or ketone) and an amine into a more substituted amine. The reaction typically proceeds in two steps:

• Imine/Iminium Ion Formation: The amine performs a nucleophilic attack on the carbonyl carbon to form a hemiaminal intermediate. This intermediate then eliminates a water molecule to form an imine (from a primary amine) or an iminium ion (from a secondary amine).[1] This step is usually catalyzed by a mild acid.[2]

• Reduction: A reducing agent is used to selectively reduce the C=N double bond of the imine or iminium ion to yield the final amine product.[1][2]

This entire process can be carried out in a single pot ("direct" reductive amination) or in a stepwise manner where the imine intermediate is formed before the reducing agent is added ("indirect" reductive amination).[1][3]

Q2: My reductive amination reaction shows low or no conversion. What are the most common causes?

Low conversion rates can stem from several factors. The most common issues to investigate are:

• Inefficient Imine/Iminium Ion Formation: The equilibrium between the carbonyl, amine, and the imine intermediate may not be favorable. This can be caused by steric hindrance, unfavorable electronic effects (e.g., with electron-poor aryl amines), or the presence of water, which can hydrolyze the imine back to the starting materials.[4][5]

• Suboptimal pH: The reaction pH is critical. Imine formation is favored under mildly acidic conditions (typically pH 4-7).[1][4] If the pH is too low, the amine starting material will be protonated, rendering it non-nucleophilic.[4][6] If the pH is too high, the carbonyl group is not sufficiently activated for the nucleophilic attack.[4]

• Inactive or Incorrect Reducing Agent: The chosen reducing agent may not be suitable for the specific reaction or may have degraded. Some reducing agents are too reactive and will reduce the starting carbonyl compound before imine formation, while others may not be reactive enough to reduce the imine.[4]

• Poor Solubility: If the reactants are not fully dissolved in the chosen solvent, the reaction rate will be significantly reduced.[4]

• Decomposition of Starting Materials: Aldehydes, in particular, can be prone to side reactions such as aldol (B89426) condensations.[4]

Q3: How do I choose the most appropriate reducing agent for my reaction?

The choice of reducing agent is crucial and depends on the reactivity of your substrates and the desired reaction conditions.[1] The most common choices are borohydride (B1222165) derivatives:

• Sodium Triacetoxyborohydride (B8407120) (NaBH(OAc)₃ or STAB): Often the reagent of choice, STAB is a mild and selective reducing agent effective for a wide range of substrates, including those sensitive to acid.[1][7][8] Its steric bulk makes it slow to reduce aldehydes and ketones, allowing it to preferentially reduce the iminium ion, making it ideal for one-pot reactions.[9]

• Sodium Cyanoborohydride (NaBH₃CN): This is another mild reducing agent that is highly selective for the iminium ion over the carbonyl group at a slightly acidic pH (around 4-5).[1][6] However, it is highly toxic and can generate hazardous hydrogen cyanide (HCN) gas, especially during acidic workup, requiring careful handling.[1][9]

• Sodium Borohydride (NaBH₄): A stronger and less expensive reducing agent, NaBH₄ can reduce both the imine and the starting carbonyl compound.[1][6][7] To prevent the reduction of the starting material, it is typically used in a two-step (indirect) procedure where the imine is allowed to form completely before the NaBH₄ is added.[6][9]

• Catalytic Hydrogenation: Using hydrogen gas with a metal catalyst (e.g., Palladium, Platinum, or Nickel) is another effective method.[3][10] This approach can be very clean but may not be compatible with other reducible functional groups in the molecule.

Troubleshooting Guide: Incomplete Conversion

If you have confirmed that imine formation is occurring (e.g., via TLC, NMR, or LC-MS) but the final amine product is not being formed, consider the following troubleshooting steps for the reduction phase.

Potential Cause	Suggested Solution
Inactive Reducing Agent	Borohydride reagents can degrade over time, especially if exposed to moisture. Test the activity of your reducing agent on a simple, reliable substrate to confirm its effectiveness.[4] If necessary, use a fresh bottle of the reagent.
Insufficient Reducing Agent	Ensure an adequate excess of the reducing agent is used, typically 1.5 to 2.0 equivalents relative to the limiting reagent.[1]
Reaction Time is Too Short	Some reactions, particularly with sterically hindered substrates, may require extended reaction times (e.g., 24 to 72 hours).[11][12] Monitor the reaction progress periodically by TLC or LC-MS to determine the optimal duration.[1]
Low Reaction Temperature	While many reductive aminations proceed efficiently at room temperature, some sluggish reactions may benefit from gentle heating to reach completion.[1]
Steric Hindrance	For sterically hindered ketones or amines, consider switching to a more reactive reducing system or using a Lewis acid catalyst like Ti(OiPr)₄ to facilitate the reaction.[1][10]

Common Side Reactions and Solutions

Side Reaction	Cause	Suggested Solution
Reduction of Starting Carbonyl	The reducing agent is too reactive and reduces the aldehyde/ketone before imine formation.	Switch to a milder, more selective reducing agent like NaBH(OAc)₃ or NaBH₃CN for one-pot procedures.[4][9] Alternatively, use a two-step (indirect) method: form the imine first, then add a stronger reducing agent like NaBH₄.[9]
Over-alkylation of Primary Amines	The secondary amine product is more nucleophilic than the starting primary amine and reacts with another equivalent of the aldehyde, leading to a tertiary amine byproduct.[9]	Use an excess of the primary amine relative to the aldehyde.[9] Alternatively, perform a stepwise (indirect) reductive amination to ensure the aldehyde is consumed before the reduction step.[1][8] Running the reaction under neutral conditions can also suppress this side reaction.[9]
Aldol Condensation	Aldehydes, especially in the presence of a base, can undergo self-condensation.	Run the reaction under neutral or slightly acidic conditions to minimize this side reaction.[4]
Cyanide Adduct Formation	When using NaBH₃CN, cyanide can act as a nucleophile, leading to the formation of cyanated byproducts.[5][9]	If possible, switch to a non-cyanide-based reducing agent like NaBH(OAc)₃.[9] If NaBH₃CN must be used, maintain careful pH control (pH 6-8) and perform the workup under basic conditions to avoid HCN generation.[9]

Comparison of Common Reducing Agents

Reducing Agent	Formula	Selectivity	Optimal pH	Key Advantages	Key Disadvantages
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	High (reduces iminium ions much faster than ketones/aldehydes)	~4-7	Excellent for one-pot reactions; mild; high yields; fewer side products.[1][7][8]	Moisture sensitive; higher cost.[1]
Sodium Cyanoborohydride	NaBH₃CN	High (selective for iminium ions over carbonyls)	~4-5	Excellent for one-pot reactions; stable in acidic solutions.[3][6]	Highly toxic; can generate toxic HCN gas.[1][9]
Sodium Borohydride	NaBH₄	Low (reduces both imines and carbonyls)	Neutral to Basic	Inexpensive; potent reducing agent.[7]	Lack of selectivity often requires a two-step procedure.[7][9]
Catalytic Hydrogenation	H₂ / Catalyst (Pd, Pt, Ni)	High	N/A	Green (byproduct is H₂O); high selectivity.[10]	May reduce other functional groups (e.g., C=C bonds, nitro groups); requires specialized equipment.[10]

Experimental Protocols

Protocol 1: Direct (One-Pot) Reductive Amination using NaBH(OAc)₃

This protocol is a general guideline for the direct reductive amination of aldehydes and ketones and is often the first method to try due to its reliability and safety.[1][8]

• Reaction Setup: To a solution of the aldehyde or ketone (1.0 mmol) and the amine (1.1 mmol) in an anhydrous aprotic solvent like dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE) (10 mL) at room temperature, add acetic acid (1.1-1.2 equiv.).

• Imine Formation: Stir the mixture at room temperature for 20-60 minutes to allow for the initial formation of the iminium ion.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol) portion-wise to the stirring solution. Be cautious of any initial gas evolution.

• Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Indirect (Two-Step) Reductive Amination using NaBH₄

This protocol is particularly useful for preventing the over-alkylation of primary amines or when using the less selective but more economical NaBH₄.[1][8]

Step A: Imine Formation

• Dissolve the aldehyde (1.0 mmol) and the primary amine (1.0 mmol) in methanol (B129727) (10 mL).

• Stir the mixture at room temperature for 1-2 hours. For less reactive substrates, a dehydrating agent like anhydrous magnesium sulfate or molecular sieves can be added to drive the equilibrium.[1][10]

• Monitor imine formation by TLC or NMR until the starting aldehyde is consumed.[1]

• (Optional) The solvent can be removed under reduced pressure to yield the crude imine, which can be used in the next step without further purification.

Step B: Reduction of the Imine

• Dissolve the crude imine from Step A in methanol or ethanol (B145695) (10 mL).

• Cool the solution in an ice bath to 0 °C.

• Slowly add sodium borohydride (NaBH₄) (1.5 mmol) portion-wise, keeping the temperature below 10 °C.[1]

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC or LC-MS).

• Workup: Quench the reaction by the slow addition of water. Extract the product with an organic solvent, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

Visualizations

Caption: General workflow for the two-step reductive amination process.

Caption: Logical workflow for troubleshooting incomplete conversions.

References

• 1. benchchem.com [benchchem.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 11. benchchem.com [benchchem.com]
• 12. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Analysis of o-Phenetidine and p-Phenetidine Toxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of o-phenetidine (B74808) and p-phenetidine (B124905), two isomeric aromatic amines. While structurally similar, their effects on biological systems exhibit notable differences. This analysis is based on available experimental data to assist in risk assessment and inform drug development processes where these compounds may be relevant.

Executive Summary

Both o-phenetidine and p-phenetidine are recognized for their toxicity, with the primary target organs being the blood and kidneys.[1][2][3][4] p-Phenetidine is a known metabolite of the analgesic phenacetin (B1679774) and is largely responsible for the adverse effects that led to the withdrawal of phenacetin from pharmaceutical use.[1] The toxicity of p-phenetidine is characterized by hematotoxic effects, including methemoglobinemia, and significant renal toxicity.[1][2][5][6] o-Phenetidine also induces cyanosis, suggesting hematotoxicity, and is reported to cause nephritis.[4][7] Quantitative data on the toxicity of o-phenetidine is less comprehensive compared to its para-isomer.

Quantitative Toxicity Data

The following tables summarize the available quantitative toxicity data for o-phenetidine and p-phenetidine. It is important to note that the data are derived from various studies and animal models, which should be considered when making direct comparisons.

Table 1: Acute Toxicity Data

Isomer	Test Species	Route of Administration	LD50 (Lethal Dose, 50%)	Reference
o-Phenetidine	Rabbit	Oral	600 mg/kg	[8]
o-Phenetidine	Mouse	Oral	600 mg/kg (LDLo)	[9]
p-Phenetidine	Rat	Oral	540 mg/kg
p-Phenetidine	Rat	Oral	580 mg/kg	[10]

Table 2: Repeated Dose Toxicity Data

Isomer	Test Species	Duration	Route of Administration	NOAEL (No-Observed-Adverse-Effect Level)	Key Findings	Reference
p-Phenetidine	Rat (F344)	28 days	Oral (gavage)	10 mg/kg/day	Decreased erythrocytes, increased reticulocytes, methemoglobinemia, increased spleen weight, hemosiderosis, and extramedullary hemopoiesis at 40 and 160 mg/kg/day.	[5]
p-Phenetidine	Rat (Wistar)	4 weeks	Inhalation	11.1 mg/m³	Erythrocytotoxicity, increased methemoglobin, and reactive changes in bone marrow and spleen at ≥ 86.2 mg/m³.	[6]

Mechanisms of Toxicity

p-Phenetidine

The toxicity of p-phenetidine is relatively well-documented, particularly its effects on the kidneys and blood.

• Renal Toxicity: p-Phenetidine is understood to cause renal papillary necrosis.[11] A key mechanism is the potent inhibition of prostaglandin (B15479496) E2 (PGE2) synthesis through the reduction of cyclooxygenase-2 (COX-2) expression.[11] This disruption of prostaglandin synthesis in the renal medulla is believed to be a critical factor in its nephrotoxic effects.

• Hematotoxicity: p-Phenetidine is known to induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen effectively.[2][5] This is a common toxic effect of many aromatic amines. The metabolic activation of p-phenetidine is thought to lead to the formation of reactive intermediates that cause this oxidative damage to red blood cells. Further metabolism to N-hydroxyphenetidine is hypothesized to be a key step in its hemolytic activity.[12]

o-Phenetidine

The specific mechanisms of o-phenetidine toxicity are less well-defined in the available literature. However, based on its observed effects and analogy to other aromatic amines, the following can be inferred:

• Hematotoxicity: The observation of cyanosis upon exposure to o-phenetidine strongly suggests the induction of methemoglobinemia, similar to its para-isomer.[4][7]

• Nephrotoxicity: o-Phenetidine is reported to cause nephritis, indicating it is also a kidney toxicant.[4][7] The precise mechanism is not well-elucidated but may involve metabolic activation to reactive species that damage renal tissues.

Signaling Pathways and Toxic Mechanisms

The following diagrams illustrate the known and proposed toxic mechanisms of p-phenetidine and the general toxic effects of o-phenetidine.

Caption: Proposed metabolic activation and toxicity pathways of p-phenetidine.

Caption: Overview of o-phenetidine target organs and observed toxic effects.

Experimental Protocols

The following is a representative experimental protocol for an acute oral toxicity study, based on OECD Guideline 423. This can be adapted for the study of phenetidine isomers.

Acute Oral Toxicity Study (Acute Toxic Class Method - OECD 423)

1. Objective: To determine the acute oral toxicity of the test substance.

2. Test Animals:

• Species and Strain: Wistar rats are a commonly used species.[13]

• Sex: Healthy, young adult females are typically used.

• Number of Animals: A stepwise procedure using 3 animals per step is employed.

• Housing: Animals are housed in standard laboratory conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet and drinking water.[13]

3. Test Substance Preparation:

• The test substance (o- or p-phenetidine) is typically administered via oral gavage.

• The substance should be dissolved or suspended in a suitable vehicle, such as corn oil or water.

4. Dosing and Administration:

• Fasting: Animals are fasted overnight (food, but not water, is withheld) prior to dosing.[14]

• Dose Levels: Fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight) are used. The starting dose is selected based on available information.

• Administration: The test substance is administered in a single dose by gavage. The volume administered should not exceed 1-2 mL/100g of body weight.[14]

5. Observation:

• Observation Period: Animals are observed for a total of 14 days post-dosing.[13]

• Clinical Observations: Animals are observed for signs of toxicity shortly after dosing and at least once daily thereafter. Observations include changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and behavior.

• Body Weight: Individual animal weights are recorded shortly before dosing and at least weekly thereafter.[13]

• Mortality: The number of animals that die during the observation period is recorded.

6. Pathological Examination:

• At the end of the observation period, all surviving animals are euthanized.

• A gross necropsy is performed on all animals (those that died during the study and those euthanized at the end). All pathological changes are recorded.

7. Data Analysis and Interpretation:

• The results are interpreted based on the number of mortalities and the observed toxic effects at each dose level to classify the substance for its acute toxicity.

References

• 1. p-Phenetidine - Wikipedia [en.wikipedia.org]
• 2. ICSC 1720 - p-PHENETIDINE [inchem.org]
• 3. P-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. [Twenty-eight-day repeated dose toxicity test of p-phenetidine in F344 rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhalation toxicity of 4-ethoxyaniline (p-phenetidine): critical analysis of results of subacute inhalation exposure studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. o-Phenetidine One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. o-Phenetidine | CAS#:94-70-2 | Chemsrc [chemsrc.com]
• 10. Phenetidine | 156-43-4 [chemicalbook.com]
• 11. Effects of phenacetin and its metabolite p-phenetidine on COX-1 and COX-2 activities and expression in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The role of N-hydroxyphenetidine in phenacetin-induced hemolytic anemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Study of o-, m-, and p-Phenetidine in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Phenetidine isomers—ortho (o-), meta (m-), and para (p-)—are versatile building blocks in chemical synthesis, each offering distinct reactivity profiles and leading to a diverse range of products. Their utility is most prominent in the pharmaceutical and dye industries. This guide provides a comparative analysis of these three isomers, supported by experimental data and detailed protocols, to inform their strategic selection in synthetic applications. The choice of isomer is critical as the position of the ethoxy group significantly influences the amine's basicity, nucleophilicity, and susceptibility to steric hindrance, thereby impacting reaction outcomes, yields, and product characteristics.

Physicochemical Properties

The physical and chemical properties of the phenetidine isomers are foundational to their application in synthesis. The position of the ethoxy group influences boiling and melting points, density, and solubility. These properties are summarized in the table below for easy comparison.

Property	o-Phenetidine (B74808)	m-Phenetidine	p-Phenetidine (B124905)
CAS Number	94-70-2[1]	621-33-0	156-43-4[2]
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO	C₈H₁₁NO
Molecular Weight	137.18 g/mol [1]	137.18 g/mol	137.18 g/mol [2]
Appearance	Reddish-brown oily liquid[1]	Dark red liquid	Colorless to dark red liquid[3]
Boiling Point	231-233 °C	248 °C	254 °C[2]
Melting Point	-20 °C	N/A	3 °C[2]
Density	1.051 g/mL at 25 °C	1.032 g/mL at 25 °C	1.065 g/mL at 25 °C[4]
Solubility in Water	Slightly soluble	Slightly soluble	20 g/L at 20 °C[2]
pKa	4.43 at 28 °C	N/A	5.13

Comparative Reactivity in Chemical Synthesis

The synthetic utility of phenetidine isomers is primarily dictated by the reactivity of the amino group. This reactivity is a function of both electronic and steric effects, which differ depending on the position of the ethoxy substituent.

Electronic Effects: The ethoxy group is an electron-donating group through resonance (+R effect) and an electron-withdrawing group through induction (-I effect).

• p-Phenetidine: The +R effect strongly dominates, increasing the electron density on the amino group and making it more nucleophilic and basic compared to aniline.

• m-Phenetidine: The -I effect is more pronounced than the +R effect at the meta position. This reduces the electron density on the amino group, making it less basic than p-phenetidine and aniline.

• o-Phenetidine: The interplay of +R and -I effects is complicated by the "ortho effect," which includes steric hindrance and potential intramolecular hydrogen bonding.[5][6] Generally, the basicity of o-phenetidine is significantly reduced compared to its para isomer.

Steric Effects: The bulky ethoxy group at the ortho position sterically hinders the approach of reagents to the amino group, which can significantly lower reaction rates and yields compared to the meta and para isomers.[7][8]

Below is a diagram illustrating the factors that influence the reactivity of the phenetidine isomers.

Factors influencing the reactivity of phenetidine isomers.

Key Synthetic Applications and Experimental Protocols

N-Acylation: Synthesis of Phenacetin (B1679774) Derivatives

N-acylation of phenetidines is a crucial reaction, particularly in the pharmaceutical industry for the synthesis of analgesics like phenacetin from p-phenetidine. The reactivity in acylation reactions generally follows the order: p-phenetidine > m-phenetidine > o-phenetidine . This is due to the higher nucleophilicity of the para isomer and the significant steric hindrance in the ortho isomer.

Comparative Performance in Acylation

Isomer	Expected Relative Yield	Rationale
o-Phenetidine	Low	High steric hindrance from the adjacent ethoxy group impedes the approach of the acylating agent.
m-Phenetidine	Moderate	Lower basicity compared to the para isomer due to the dominant inductive effect of the ethoxy group.
p-Phenetidine	High	The amino group is highly nucleophilic due to the strong electron-donating resonance effect of the para-ethoxy group.

The following diagram illustrates a general workflow for the N-acylation of a phenetidine isomer.

General workflow for the N-acylation of phenetidine.

Experimental Protocol: N-Acetylation of p-Phenetidine

This protocol is adapted from the synthesis of phenacetin.

Materials:

• p-Phenetidine

• Concentrated Hydrochloric Acid

• Acetic Anhydride

• Sodium Acetate

• Deionized Water

• Activated Carbon (optional, for decolorization)

• Ethanol (for recrystallization)

Procedure:

• In a suitable flask, dissolve p-phenetidine in deionized water and a catalytic amount of concentrated hydrochloric acid.

• If the solution is colored, add a small amount of activated carbon, heat the mixture gently, and filter to decolorize.

• In a separate beaker, prepare a solution of sodium acetate in water.

• To the warm phenetidine hydrochloride solution, add acetic anhydride.

• Immediately add the sodium acetate solution to the reaction mixture and swirl vigorously.

• Cool the mixture in an ice bath to induce the crystallization of the N-acetylated product.

• Collect the solid product by vacuum filtration and wash with cold deionized water.

• The crude product can be purified by recrystallization from a hot water/ethanol mixture.

Diazotization and Azo Coupling: Synthesis of Azo Dyes

Phenetidines are important precursors in the synthesis of azo dyes.[4] The process involves two main steps: diazotization of the primary amine followed by coupling with an electron-rich aromatic compound (e.g., a phenol (B47542) or another amine). The stability of the resulting diazonium salt and the rate of the coupling reaction are influenced by the position of the ethoxy group.

Comparative Performance in Azo Dye Synthesis

Isomer	Expected Relative Reactivity	Rationale
o-Phenetidine	Low	Steric hindrance around the diazonium group can impede the coupling reaction. The diazonium salt may also be less stable.
m-Phenetidine	Moderate	The electron-withdrawing nature of the meta-ethoxy group can increase the electrophilicity of the diazonium ion, potentially leading to faster coupling, although the initial diazotization may be slower due to lower amine basicity.
p-Phenetidine	High	The electron-donating para-ethoxy group stabilizes the diazonium salt through resonance. The resulting dyes often exhibit desirable chromophoric properties.

The following diagram illustrates the general workflow for the synthesis of an azo dye from a phenetidine isomer.

General workflow for azo dye synthesis from phenetidine.

Experimental Protocol: General Synthesis of an Azo Dye

This protocol provides a general procedure that can be adapted for each phenetidine isomer.

Materials:

• Phenetidine isomer (o-, m-, or p-)

• Concentrated Hydrochloric Acid

• Sodium Nitrite

• Coupling agent (e.g., 2-naphthol)

• Sodium Hydroxide (B78521)

• Deionized Water

• Ice

Procedure:

• Diazotization:

  • Dissolve the chosen phenetidine isomer in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite, keeping the temperature below 5 °C. Stir for 10-15 minutes to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, dissolve the coupling agent (e.g., 2-naphthol) in an aqueous solution of sodium hydroxide and cool to 0-5 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the cold coupling agent solution with vigorous stirring.

  • A brightly colored azo dye should precipitate immediately.

  • Continue stirring the mixture in the ice bath for 30 minutes to ensure complete reaction.

• Isolation:

  • Collect the azo dye by vacuum filtration.

  • Wash the solid with cold deionized water until the filtrate is neutral.

  • Dry the product in a desiccator.

Applications in Industry

The choice of phenetidine isomer directly impacts the properties of the final product, making each isomer suitable for different applications.

• o-Phenetidine: Primarily used in the synthesis of specific dyes and pigments. Its application in pharmaceuticals is less common due to the steric hindrance affecting its reactivity.

• m-Phenetidine: Used in the synthesis of certain azo dyes and as an intermediate in the production of some pharmaceuticals and agrochemicals.

• p-Phenetidine: Widely used as an intermediate in the synthesis of pharmaceuticals, most notably phenacetin and its derivatives.[2][9] It is also a key component in the production of various azo dyes, food preservatives, and antioxidants for rubber.[10]

Conclusion

The o-, m-, and p-phenetidine isomers, while structurally similar, exhibit distinct reactivity profiles that are a direct consequence of the electronic and steric effects imparted by the position of the ethoxy group. p-Phenetidine is generally the most reactive nucleophile due to the strong electron-donating resonance effect of the para-ethoxy group. Conversely, o-phenetidine is the least reactive in many common reactions due to significant steric hindrance from the adjacent ethoxy group. The m-isomer typically displays intermediate reactivity. A thorough understanding of these differences is essential for researchers and chemists to select the appropriate isomer to achieve the desired product with optimal yield and purity in their synthetic endeavors.

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. p-Phenetidine - Wikipedia [en.wikipedia.org]
• 3. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. quora.com [quora.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. asianpubs.org [asianpubs.org]
• 9. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Distinguishing Phenetidine Isomers

For Researchers, Scientists, and Drug Development Professionals

Phenetidine (ethoxyaniline) isomers, specifically ortho (o-), meta (m-), and para (p-phenetidine), are important intermediates in the synthesis of various pharmaceuticals, dyes, and other organic compounds. The positional isomerism of the ethoxy and amino groups on the benzene (B151609) ring results in distinct physicochemical properties, which in turn affects their reactivity, biological activity, and impurity profiles. Consequently, the ability to accurately distinguish between these isomers is crucial for quality control, process optimization, and regulatory compliance in drug development and chemical manufacturing.

This guide provides a comprehensive comparison of key analytical techniques for the separation and identification of o-, m-, and p-phenetidine (B124905). We present a comparative analysis of chromatographic and spectroscopic methods, supported by experimental data and detailed protocols to assist researchers in selecting the most suitable method for their specific application.

Chromatographic Separation of Phenetidine Isomers

Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are powerful techniques for separating the three phenetidine isomers. The choice between these methods often depends on the sample matrix, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high resolution and definitive identification based on both retention time and mass spectral fragmentation patterns. The elution order of the isomers is primarily dependent on their boiling points and interaction with the stationary phase.

Isomer	Predicted Elution Order	Boiling Point (°C)	Key Mass Fragments (m/z)
o-Phenetidine	2	228-230	137 (M+), 109, 94, 80
m-Phenetidine	3	248-250	137 (M+), 109, 80
p-Phenetidine	1	254	137 (M+), 109, 80

Note: The predicted elution order is based on the general trend that for many positional isomers on non-polar columns, the para isomer elutes first, followed by ortho and then meta. Actual retention times will vary based on the specific column and conditions used.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a versatile technique for the separation of phenetidine isomers. The separation is based on the differential partitioning of the isomers between a nonpolar stationary phase and a polar mobile phase. The elution order is influenced by the hydrophobicity of the isomers.

Isomer	Predicted Elution Order (Reversed-Phase)	Relative Polarity
o-Phenetidine	2	Intermediate
m-Phenetidine	3	Least Polar
p-Phenetidine	1	Most Polar

Note: In reversed-phase HPLC, more polar compounds generally elute earlier. The para isomer is typically the most polar due to the symmetrical arrangement of the amino and ethoxy groups, leading to a lower net dipole moment and stronger interaction with the polar mobile phase.

Spectroscopic Analysis of Phenetidine Isomers

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide detailed structural information, allowing for the unambiguous identification of each isomer.

¹H NMR Spectroscopy

Proton NMR spectroscopy is a powerful tool for distinguishing between the phenetidine isomers based on the chemical shifts and splitting patterns of the aromatic protons.

Isomer	Aromatic Protons Chemical Shift (ppm, approximate)
o-Phenetidine	6.7-6.9 (m, 4H)
m-Phenetidine	6.2-7.1 (m, 4H)
p-Phenetidine	6.6-6.8 (d, 2H), 6.8-7.0 (d, 2H)

Note: Spectra are typically recorded in CDCl₃. The splitting patterns for the aromatic protons are most distinct for the p-isomer (two doublets) due to its symmetry.

¹³C NMR Spectroscopy

Carbon NMR provides information on the chemical environment of each carbon atom in the molecule. The chemical shifts of the aromatic carbons are particularly useful for distinguishing the isomers.

Isomer	Aromatic Carbon Chemical Shifts (ppm, approximate)
o-Phenetidine	111.4, 114.8, 118.8, 121.3, 136.5, 147.0
m-Phenetidine	102.7, 106.9, 110.1, 130.1, 148.0, 159.8
p-Phenetidine	114.9, 115.8, 140.0, 152.9

Note: The number of distinct aromatic signals reflects the symmetry of the isomer, with p-phenetidine showing the fewest signals.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the functional groups present and to distinguish between the isomers based on the fingerprint region, particularly the C-H out-of-plane bending vibrations.

Isomer	Key IR Absorptions (cm⁻¹)
o-Phenetidine	3430, 3350 (N-H stretch), 1620 (N-H bend), 1230 (C-O stretch), 740 (ortho-disubstituted C-H bend)
m-Phenetidine	3420, 3340 (N-H stretch), 1625 (N-H bend), 1220 (C-O stretch), 770, 690 (meta-disubstituted C-H bend)
p-Phenetidine	3400, 3320 (N-H stretch), 1630 (N-H bend), 1240 (C-O stretch), 820 (para-disubstituted C-H bend)

Experimental Protocols

GC-MS Analysis

Objective: To separate and identify o-, m-, and p-phenetidine isomers in a sample mixture.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Reagents:

• Helium (carrier gas)

• Methanol or Dichloromethane (solvent)

• o-, m-, and p-phenetidine standards

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of each isomer and a mixed standard solution in methanol. Dilute samples to an appropriate concentration.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (splitless mode)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 40-200

• Data Analysis: Identify the isomers based on their retention times and compare their mass spectra with a reference library.

HPLC Analysis

Objective: To separate and quantify o-, m-, and p-phenetidine isomers.

Instrumentation:

• High-performance liquid chromatograph with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or trifluoroacetic acid (optional, for pH adjustment)

• o-, m-, and p-phenetidine standards

Procedure:

• Sample Preparation: Prepare 1 mg/mL stock solutions of each isomer and a mixed standard solution in the mobile phase. Filter all solutions through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Mobile Phase: Acetonitrile:Water (e.g., 40:60 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection: UV at 240 nm

• Data Analysis: Identify the isomers based on their retention times and quantify using a calibration curve.

NMR Analysis

Objective: To structurally identify the phenetidine isomers.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated chloroform (B151607) (CDCl₃) or Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆)

• Tetramethylsilane (TMS) as an internal standard

• Phenetidine isomer samples

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the phenetidine isomer in approximately 0.6 mL of deuterated solvent in an NMR tube. Add a small amount of TMS.

• NMR Acquisition:

  • Acquire ¹H and ¹³C NMR spectra according to the instrument's standard procedures.

• Data Analysis: Process the spectra (Fourier transform, phase correction, and baseline correction). Identify the chemical shifts, splitting patterns, and integration values to determine the isomeric structure.

Visualized Workflows

Caption: Workflow for the separation and identification of phenetidine isomers using GC-MS.

Caption: Workflow for the separation and quantification of phenetidine isomers using HPLC.

Caption: Logical workflow for distinguishing phenetidine isomers based on NMR spectroscopy.

Comparing the efficiency of different catalysts for phenetidine synthesis

For Researchers, Scientists, and Drug Development Professionals

Phenetidine, a key intermediate in the synthesis of pharmaceuticals such as the analgesic phenacetin, is primarily produced through the catalytic hydrogenation of p-nitrophenetole. The choice of catalyst is a critical factor that significantly influences the efficiency, selectivity, and overall economic viability of this industrial process. This guide provides a comprehensive comparison of commonly employed heterogeneous catalysts—Raney Nickel, Palladium on Carbon (Pd/C), and Platinum on Carbon (Pt/C)—for the synthesis of phenetidine, supported by available experimental data and detailed protocols.

At a Glance: Catalyst Performance Comparison

While direct head-to-head comparative studies under identical conditions are limited in published literature, an analysis of available data for the hydrogenation of p-nitrophenetole and the closely related p-nitrophenol allows for a useful comparison of catalyst performance.

Catalyst	Typical Support	Key Performance Characteristics	Advantages	Disadvantages
Raney Nickel	-	High activity for nitro group reduction.	Cost-effective non-precious metal catalyst, suitable for large-scale industrial processes.[1][2]	Can be pyrophoric and requires careful handling. May exhibit lower selectivity in the presence of other reducible functional groups.[2]
Palladium on Carbon (Pd/C)	Activated Carbon	Generally exhibits high activity, often allowing for milder reaction conditions.	High efficiency and good selectivity for nitro group reduction.[3] Can be used in a variety of solvents.	More expensive than Raney Nickel. Susceptible to poisoning by sulfur and other impurities.
Platinum on Carbon (Pt/C)	Activated Carbon	Effective for the hydrogenation of nitro groups and can be more robust than Pd/C.[4][5]	Less prone to poisoning by certain functional groups compared to Pd/C.[6]	Generally more expensive than both Pd/C and Raney Nickel. May require more forcing reaction conditions in some cases.

Delving into the Data: A Quantitative Look

The following table summarizes performance data from various studies on the catalytic hydrogenation of aromatic nitro compounds. It is important to note that reaction conditions can significantly influence the outcomes, and direct comparison should be made with caution.

Catalyst	Substrate	Solvent	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Conversion (%)	Yield/Selectivity (%)	Reference
Raney Nickel	p-Nitroaniline	Water	50	3.0	-	100	98.9 (Yield)	[2]
5% Ni/Al₂O₃	p-Nitrophenol	Ethanol-Water	-	-	-	>95	-	[1]
1% Pt/C	p-Nitrophenol	Ethanol (B145695)	30	0.101	~1.5	~100	High	[4][5]
Ni-K₂O/AC	p-Nitrophenol	-	-	-	-	97.7	99.3 (Selectivity)	[7]

Note: Data for the direct catalytic hydrogenation of p-nitrophenetole to p-phenetidine (B124905) is sparse in readily available literature. The data presented for p-nitroaniline and p-nitrophenol serves as a relevant proxy for comparing the general activity and selectivity of these catalysts for the reduction of a nitro group on a substituted benzene (B151609) ring.

Experimental Protocols: A Practical Guide

Detailed experimental procedures are crucial for the successful synthesis and comparison of catalyst performance. Below are representative protocols for the preparation of common catalysts and a general procedure for the hydrogenation of an aromatic nitro compound.

Protocol 1: Preparation of W-6 Raney Nickel Catalyst

This protocol is adapted from Organic Syntheses for the preparation of a highly active Raney Nickel catalyst.[8]

Materials:

• Raney nickel-aluminum alloy powder

• Sodium hydroxide (B78521) (c.p. pellets)

• Distilled water

• Absolute ethanol

Procedure:

• In a 2-liter Erlenmeyer flask equipped with a thermometer and a mechanical stirrer, place 600 ml of distilled water and 160 g of sodium hydroxide pellets.

• Cool the rapidly stirred solution to 50°C in an ice bath.

• Gradually add 125 g of Raney nickel-aluminum alloy powder over 25-30 minutes, maintaining the temperature at 50 ± 2°C.

• After the addition is complete, digest the suspension at 50 ± 2°C for 50 minutes with gentle stirring.

• After digestion, wash the catalyst by decantation with three 1-liter portions of distilled water.

• Subsequently, wash the catalyst with absolute ethanol until neutral. The catalyst should be stored under ethanol to prevent oxidation.

Caution: Raney Nickel is pyrophoric and must be handled with care, always keeping it wet with a solvent.[2]

Protocol 2: Preparation of 3% Pt/C Catalyst

This procedure is based on a method described for preparing a platinum on carbon catalyst for hydrogenation reactions.[9]

Materials:

• Hexachloroplatinic acid (H₂PtCl₆)

• Activated carbon (acid-washed and dried)

• Distilled water

• Sodium borohydride (B1222165) (NaBH₄) solution

Procedure:

• Activate the carbon support by treating it with 10% nitric acid for 6-8 hours, followed by washing with distilled water until acid-free, and then drying at 373 K overnight.

• Prepare a solution of hexachloroplatinic acid in distilled water (e.g., 0.796 g in 15 ml of water).

• Impregnate the activated carbon support with the hexachloroplatinic acid solution.

• Reduce the platinum salt to platinum metal by the addition of a reducing agent such as a sodium borohydride solution under controlled pH and temperature.

• Wash the resulting Pt/C catalyst thoroughly with distilled water to remove any residual ions and then dry it under vacuum.

Protocol 3: General Procedure for Catalytic Hydrogenation of p-Nitrophenetole

This is a general laboratory-scale procedure for the hydrogenation of an aromatic nitro compound.

Reactor Setup:

• A laboratory-scale batch-slurry reactor (autoclave) equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature control.

Procedure:

• Charge the reactor with p-nitrophenetole, a suitable solvent (e.g., ethanol, isopropanol, or water), and the chosen catalyst (e.g., Raney Nickel, Pd/C, or Pt/C). The catalyst loading is typically in the range of 1-10% by weight of the substrate.

• Seal the reactor and purge it several times with nitrogen to remove air, followed by purging with hydrogen.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-5 MPa) and heat the mixture to the target temperature (e.g., 50-100°C) with constant agitation.

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture to remove the catalyst.

• The phenetidine product can be isolated from the filtrate by solvent evaporation and subsequent purification, for example, by distillation under reduced pressure.

Visualizing the Process: Workflow and Mechanism

Understanding the experimental workflow and the underlying reaction mechanism is crucial for process optimization and troubleshooting.

Experimental Workflow

The following diagram illustrates the typical workflow for the catalytic hydrogenation of p-nitrophenetole in a batch reactor.

A typical experimental workflow for phenetidine synthesis.

Catalytic Hydrogenation Mechanism

The catalytic hydrogenation of a nitroarene like p-nitrophenetole on a metal surface is a complex process involving several intermediates. The generally accepted mechanism proceeds through the following key steps:

References

• 1. tandfonline.com [tandfonline.com]
• 2. Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 3. Recent Advances of Pd/C-Catalyzed Reactions | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. dspace.ncl.res.in [dspace.ncl.res.in]

A Comparative Spectroscopic Analysis of o-Phenetidine and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

This guide provides a detailed spectroscopic comparison of o-phenetidine (B74808) and its derivatives, offering valuable insights for researchers and professionals in drug development and chemical analysis. By presenting key experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), this document facilitates a deeper understanding of the structural and electronic properties of these compounds.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for o-phenetidine and a selection of its derivatives. These derivatives have been chosen to illustrate the effects of substitution on the spectral properties of the parent molecule.

¹H NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules. The chemical shifts (δ) in ¹H NMR are indicative of the electronic environment of the protons.

Compound	Solvent	Chemical Shifts (δ, ppm)
o-Phenetidine	CDCl₃	6.80-6.71 (m, 4H, Ar-H), 4.02 (q, 2H, -OCH₂-), 3.69 (s, 2H, -NH₂), 1.40 (t, 3H, -CH₃)[1]
p-Phenetidine	CDCl₃	6.72 (d, 2H, Ar-H), 6.62 (d, 2H, Ar-H), 3.94 (q, 2H, -OCH₂-), 3.50 (s, 2H, -NH₂), 1.36 (t, 3H, -CH₃)[2]
o-Phenetidine HCl	-	Data not readily available in searched literature.
4-Chloro-o-phenylenediamine	CDCl₃	6.65-6.50 (m, 3H, Ar-H), 3.55 (s, 4H, -NH₂)[3]
4-Nitro-o-phenylenediamine	-	Data not readily available in searched literature for direct comparison.[4]

¹³C NMR Spectral Data

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule.

Compound	Solvent	Chemical Shifts (δ, ppm)
o-Phenetidine	CD₃CN	147.9, 137.9, 121.8, 119.5, 115.5, 112.4 (Ar-C), 64.1 (-OCH₂-), 15.2 (-CH₃)[5]
p-Phenetidine	CDCl₃	152.0, 139.8, 116.5, 115.8 (Ar-C), 64.2 (-OCH₂-), 15.3 (-CH₃)[6]
o-Phenetidine HCl	-	Data not readily available in searched literature.
4-Chloro-o-phenylenediamine	-	Data not readily available in searched literature.
4-Nitro-o-phenylenediamine	-	Data not readily available in searched literature.

IR Spectral Data

Infrared (IR) spectroscopy is used to identify functional groups within a molecule based on their vibrational frequencies.

Compound	Technique	Key Absorptions (cm⁻¹)
o-Phenetidine	Liquid Film	3440, 3360 (N-H stretch), 3050 (Ar C-H stretch), 2980, 2930 (Aliphatic C-H stretch), 1610 (N-H bend), 1510 (C=C stretch), 1250 (Ar-O stretch), 1040 (C-O stretch)[7][8]
p-Phenetidine	-	Data not readily available in a comparable format in searched literature.
o-Phenetidine HCl	-	Characteristic shifts expected for NH₃⁺ group.[9]
Azo Dyes from o-phenetidine	-	Presence of a characteristic N=N stretching band.[7]
Schiff Bases from o-phenetidine	-	Presence of a characteristic C=N (imine) stretching band around 1640 cm⁻¹.[10]

UV-Vis Spectral Data

Ultraviolet-Visible (UV-Vis) spectroscopy provides information about electronic transitions within a molecule.

Compound	Solvent	λmax (nm)
Aniline (B41778) (for comparison)	NMP	~340-355 (n-π)[8]
Azo Dyes from anilines	Various	400-700, specific λmax depends on the structure and solvent.[11]
Schiff Bases from o-phenylenediamine	Various	~336-350 (π-π of azomethine group)[12]

Mass Spectrometry Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule.

Compound	Ionization Method	Key Fragments (m/z)
o-Phenetidine	GC-MS	137 (M⁺), 108, 94, 80[13]
p-Phenetidine	GC-MS	137 (M⁺), 109, 81, 53[14]
N-(2-thenylidene)-p-phenetidine	GC-MS	Data available, detailed fragments not specified.[15]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of spectroscopic data. Below are generalized procedures for the key analytical techniques discussed.

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the purified o-phenetidine derivative in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[16]

• Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Filter the solution through a glass wool plug in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[17]

• Cap the NMR tube securely.

Data Acquisition (¹H NMR):

• Instrument: 300-600 MHz NMR spectrometer.[16]

• Temperature: 25 °C.[16]

• Number of Scans: 16-32 scans are typically sufficient for good signal-to-noise ratio.

• Relaxation Delay: 1-2 seconds.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

FTIR Spectroscopy

Sample Preparation (Liquid Samples):

• Place a drop of the neat liquid o-phenetidine or its derivative onto a clean, dry salt plate (e.g., NaCl or KBr).[12]

• Place a second salt plate on top of the first to create a thin liquid film.

• Mount the plates in the spectrometer's sample holder.

Sample Preparation (Solid Samples - KBr Pellet):

• Grind a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle.[3]

• Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

• Place the pellet in the sample holder for analysis.

Data Acquisition:

• Instrument: FTIR spectrometer.

• Spectral Range: 4000-400 cm⁻¹.[16]

• Resolution: 4 cm⁻¹.[16]

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.[16]

• A background spectrum of the empty sample holder or clean ATR crystal is recorded and subtracted from the sample spectrum.[16]

UV-Vis Spectrophotometry

Sample Preparation:

• Prepare a stock solution of the o-phenetidine derivative in a suitable UV-transparent solvent (e.g., ethanol, methanol, acetonitrile) of a known concentration.

• From the stock solution, prepare a series of dilutions to a concentration range that gives absorbance values between 0.1 and 1.0.

Data Acquisition:

• Instrument: Double-beam UV-Vis spectrophotometer.

• Wavelength Range: Typically 200-800 nm.

• Blank: Use the same solvent as used for the sample as a blank to zero the instrument.

• Measurement: Record the absorbance spectrum of the sample solution in a quartz cuvette. The wavelength of maximum absorbance (λmax) is determined from the spectrum.

GC-MS Analysis

Sample Preparation:

• Prepare a dilute solution of the o-phenetidine derivative (e.g., 1 mg/mL) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C).

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from a low to high m/z ratio (e.g., 40-500 amu).

  • Ion Source Temperature: 230 °C.

Visualizing Experimental Workflows and Molecular Relationships

The following diagrams, created using the DOT language, illustrate a typical experimental workflow for spectroscopic analysis and the structural relationships between o-phenetidine and its derivatives.

Caption: Experimental workflow for the synthesis and spectroscopic characterization of o-phenetidine derivatives.

Caption: Structural relationships between o-phenetidine and its common derivatives.

Conclusion

The spectroscopic data presented in this guide highlight the distinct features of o-phenetidine and its derivatives. Substituents on the aromatic ring and modifications to the amino group significantly influence the electronic environment, vibrational modes, and fragmentation patterns of the parent molecule. This comparative analysis, supported by detailed experimental protocols, serves as a valuable resource for the identification, characterization, and quality control of these important chemical entities in various scientific and industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. 4-Nitro-o-phenylenediamine(99-56-9) 1H NMR [m.chemicalbook.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Phenetidine(156-43-4) 13C NMR spectrum [chemicalbook.com]
• 7. UV-vis, IR and 1H NMR spectroscopic studies of some mono- and bis-azo-compounds based on 2,7-dihydroxynaphthalene and aniline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The ultraviolet spectra of aniline, 2-, 3-, and 4-aminopyridines and of some of their derivatives in n-hexane, 1,4-dioxan, ethanol, and water solutions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. jbiochemtech.com [jbiochemtech.com]
• 12. researchgate.net [researchgate.net]
• 13. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. GC-MS analysis of eight aminoindanes using three derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Quantitative Determination of o-Phenetidine Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantitative determination of o-phenetidine (B74808) purity, with a primary focus on Gas Chromatography (GC) analysis. O-phenetidine is a key intermediate in the synthesis of various pharmaceuticals and dyes, making accurate purity assessment critical for quality control and regulatory compliance.[1] This document presents experimental data, detailed protocols, and visual workflows to assist researchers in selecting the most appropriate analytical strategy for their needs.

Method Comparison at a Glance

The selection of an analytical method for purity determination depends on various factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. Gas chromatography, particularly with a Flame Ionization Detector (GC-FID), is a widely used and robust technique for this purpose. However, other methods such as High-Performance Liquid Chromatography (HPLC), titration, and melting point analysis offer alternative approaches.

The following table summarizes the key performance characteristics of these methods for the quantitative analysis of o-phenetidine.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC)	Titration	Melting Point Analysis
Principle	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.	Separation based on polarity and interaction with a stationary phase, followed by UV detection.	Neutralization reaction between the basic amine group of o-phenetidine and a standardized acid.[2]	Determination of the temperature range over which the solid sample melts.[3]
Selectivity	High	High	Low to Moderate	Low
Sensitivity	High (ng level)[4]	Moderate to High (µg level)[4]	Low	Not applicable for quantitative impurity profiling
LOD	~0.001 - 0.01 µg/mL	~0.1 - 1 µg/mL	Dependent on indicator and titrant concentration	Not applicable
LOQ	~0.003 - 0.03 µg/mL	~0.3 - 3 µg/mL	Dependent on indicator and titrant concentration	Not applicable
Linearity (R²)	>0.99[5][6]	>0.99[5][7]	Not applicable	Not applicable
Precision (%RSD)	< 2%[6]	< 5%	< 2%	Not applicable
Accuracy (% Recovery)	95 - 105%	95 - 105%	98 - 102%	Not applicable
Sample Throughput	High (with autosampler)	High (with autosampler)	Moderate	Low
Instrumentation Cost	Moderate to High	Moderate to High	Low	Low

Experimental Protocols

Gas Chromatography (GC-FID) Method

This protocol describes a general method for the quantitative determination of o-phenetidine purity using GC-FID.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890N or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: HP-5 (or equivalent), 30 m x 0.32 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Nitrogen or Helium at a constant flow rate of 1.5 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

2. Reagents and Standards:

• Solvent: Methanol or Dichloromethane (HPLC grade).

• o-Phenetidine Reference Standard: Certified purity >99.5%.

• Internal Standard (optional): A stable compound with a retention time distinct from o-phenetidine and potential impurities (e.g., n-dodecane).

3. Sample and Standard Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of o-phenetidine reference standard into a 100 mL volumetric flask and dilute to volume with the solvent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of o-phenetidine in the samples (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Solution: Accurately weigh approximately 100 mg of the o-phenetidine sample into a 100 mL volumetric flask and dilute to volume with the solvent. Further dilute as necessary to fall within the calibration range.

4. Analysis and Calculation:

• Inject the calibration standards and the sample solution into the GC system.

• Record the peak areas for o-phenetidine (and the internal standard, if used).

• Construct a calibration curve by plotting the peak area of o-phenetidine against the concentration of the calibration standards.

• Determine the concentration of o-phenetidine in the sample solution from the calibration curve.

• Calculate the purity of the o-phenetidine sample as a percentage (% w/w).

Alternative Analytical Methods

High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method with UV detection can be employed for o-phenetidine purity analysis.[7]

• Principle: Separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

• General Protocol:

  • Column: C18, 250 mm x 4.6 mm, 5 µm.

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and a buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength of maximum absorbance for o-phenetidine (e.g., 240 nm).

  • Quantification: Based on a calibration curve generated from reference standards.

Titration:

A non-aqueous acid-base titration can be used for the assay of o-phenetidine.

• Principle: The basic amino group of o-phenetidine is titrated with a standardized solution of a strong acid in a non-aqueous solvent.

• General Protocol:

  • Titrant: 0.1 M Perchloric acid in glacial acetic acid.

  • Solvent: Glacial acetic acid.

  • Indicator: Crystal violet.

  • Procedure: Dissolve a known weight of the o-phenetidine sample in glacial acetic acid and titrate with the standardized perchloric acid solution to a color change endpoint of the indicator.

Melting Point Analysis:

Melting point is a useful physical property for assessing the purity of a crystalline solid.

• Principle: Pure crystalline compounds have a sharp melting point range, while impurities tend to depress and broaden the melting range.[8]

• Procedure: A small amount of the dried o-phenetidine sample is packed into a capillary tube and heated in a melting point apparatus. The temperature at which the substance starts to melt and the temperature at which it is completely molten are recorded. A broad melting range suggests the presence of impurities.[8] This method is primarily qualitative for purity assessment.[3]

Visualizing the Workflow: GC Analysis of o-Phenetidine

The following diagrams illustrate the key steps in the quantitative determination of o-phenetidine purity by GC analysis.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. resources.saylor.org [resources.saylor.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jksus.org [jksus.org]
• 7. HPLC Method for Analysis of 4-ethoxyaniline on Primesep 100 Column | SIELC Technologies [sielc.com]
• 8. chem.libretexts.org [chem.libretexts.org]

A Head-to-Head Comparison of Synthetic Methodologies for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. The versatility of this reaction has led to its widespread adoption in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The choice of catalyst system, including the palladium source and associated ligands, is paramount to the success and efficiency of the coupling, influencing reaction rates, yields, and substrate scope. This guide provides a detailed comparison of common synthetic methodologies for the Suzuki-Miyaura reaction, supported by experimental data, to aid researchers in selecting the optimal conditions for their specific synthetic challenges.

Performance Comparison of Palladium Catalyst Systems

The selection of the palladium catalyst and ligand is a critical parameter in optimizing the Suzuki-Miyaura cross-coupling. Below is a comparison of commonly employed catalyst systems for the coupling of an aryl halide with an arylboronic acid. The data illustrates the impact of different ligand types—traditional phosphines, ferrocenylphosphines, and N-heterocyclic carbenes (NHCs)—on reaction performance.

Catalyst System	Ligand Type	Catalyst Loading (mol%)	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	Monodentate Phosphine	2 - 5	Toluene (B28343)/Water	K₂CO₃	90 - 110	12 - 24	75 - 85
Pd(dppf)Cl₂	Bidentate Ferrocenylphosphine	1 - 3	Dioxane/Water	K₃PO₄	80 - 100	4 - 12	85 - 95
PEPPSI-IPr	N-Heterocyclic Carbene (NHC)	0.5 - 2	t-BuOH/Water	K₃PO₄	80 - 100	1 - 6	> 95

Note: Yields are representative and can vary based on specific substrates, reaction conditions, and reagent purity.[1]

Influence of the Halide Leaving Group

The nature of the halide on the electrophilic coupling partner significantly affects the rate of the oxidative addition step in the catalytic cycle. The general reactivity trend is I > Br > OTf >> Cl.[2] While aryl iodides and bromides are highly reactive, the use of more cost-effective and readily available aryl chlorides often requires more specialized and reactive catalyst systems.

Aryl Halide	Catalyst System	Reaction Conditions	Yield (%)
Aryl Iodide	Pd/C	Phenylboronic acid, K₂CO₃, 110 °C	~100
Aryl Bromide	Pd/C	Phenylboronic acid, K₂CO₃, 110 °C	~100 (longer reaction time)
Aryl Chloride	Pd/C	Phenylboronic acid, K₂CO₃, 110 °C	~85 (significantly longer reaction time)

Data adapted from a study on a heterogeneous Pd/C catalyst, illustrating the relative reactivity of aryl halides.[3]

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of synthetic methodologies. Below are representative protocols for three common Suzuki-Miyaura catalyst systems.

Methodology 1: Traditional Phosphine Ligand System

Catalyst System: Tetrakis(triphenylphosphine)palladium(0) - Pd(PPh₃)₄

Reaction: Coupling of 4-bromoanisole (B123540) with 3-tolylboronic acid.

Materials:

• 4-Bromoanisole (1.0 mmol)

• 3-Tolylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a reaction vessel equipped with a magnetic stir bar, add 4-bromoanisole, 3-tolylboronic acid, Pd(PPh₃)₄, and potassium carbonate.

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add toluene and water to the vessel.

• Heat the reaction mixture to 90-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[1]

Methodology 2: Ferrocenylphosphine Ligand System

Catalyst System: [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride - Pd(dppf)Cl₂

Reaction: Coupling of an aryl bromide with an arylboronic acid.

Materials:

• Aryl bromide (1 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

• Potassium carbonate (K₂CO₃) (2.5 mmol)

• 1,4-Dioxane (B91453) (2 mL)

• Water (1 mL)

Procedure:

• In a reaction tube, combine the aryl bromide, arylboronic acid, Pd(dppf)Cl₂·CH₂Cl₂, and potassium carbonate.

• Add 1,4-dioxane and water.

• Seal the tube and heat the mixture to 100 °C for 8-10 hours with stirring.

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by column chromatography on silica (B1680970) gel.[4]

Methodology 3: N-Heterocyclic Carbene (NHC) Ligand System

Catalyst System: (IPr)Pd(cinnamyl)Cl - PEPPSI-IPr

Reaction: Coupling of an aryl chloride with an arylboronic acid.

Materials:

• Aryl chloride (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• PEPPSI-IPr catalyst (0.10 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)

• tert-Butanol (B103910) (t-BuOH)

• Water

Procedure:

• To a vial equipped with a magnetic stir bar, add the aryl chloride, arylboronic acid, PEPPSI-IPr catalyst, and potassium phosphate.

• Purge the vial with an inert gas.

• Add tert-butanol and water.

• Seal the vial and stir the reaction mixture at room temperature.

• Monitor the reaction for the disappearance of the starting material.

• After completion, dilute with water and extract with an appropriate organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash chromatography to afford the desired biaryl product.[1][5][6]

Catalytic Cycle and Experimental Workflow

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a catalytic cycle with a palladium catalyst.[7] The key steps are oxidative addition, transmetalation, and reductive elimination.[8]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The selection of an appropriate synthetic methodology can be guided by a systematic workflow that considers the nature of the substrates and the desired reaction efficiency.

Caption: A decision workflow for selecting a Suzuki-Miyaura coupling methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. mdpi.com [mdpi.com]
• 4. Towards novel tacrine analogues: Pd(dppf)Cl 2 ·CH 2 Cl 2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03225B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Palladium/N-Heterocyclic Carbene-Catalyzed Suzuki–Miyaura Cross-Coupling of Amides by N–C(O) Activation | Semantic Scholar [semanticscholar.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. pubs.acs.org [pubs.acs.org]

Cyclization: A Key Strategy for Enhancing Peptide Stability in Mouse Serum

For researchers, scientists, and drug development professionals, the inherent instability of linear peptides in serum presents a significant hurdle in the development of peptide-based therapeutics. Proteases in the serum rapidly degrade linear peptides, leading to a short half-life and reduced therapeutic efficacy. Cyclization of peptides has emerged as a robust strategy to overcome this limitation. This guide provides a comprehensive comparison of the stability of cyclized versus linear peptides in mouse serum, supported by experimental data and detailed protocols.

Cyclized peptides consistently demonstrate superior stability in serum compared to their linear analogs. This enhanced stability is primarily attributed to the reduced conformational flexibility of the cyclic structure, which hinders recognition and cleavage by proteases. Furthermore, the absence of terminal ends in head-to-tail cyclized peptides protects them from degradation by exopeptidases.

Quantitative Comparison of Peptide Stability

The following table summarizes experimental data from various studies, highlighting the significant improvement in serum stability upon peptide cyclization. While some data is from rat or human serum, it serves as a strong indicator of the expected trend in mouse serum due to the similar enzymatic environment.

Peptide Pair	Modification	Matrix	Half-life (Linear)	Half-life (Cyclized)	Fold Increase in Stability
LR18 / C-LR18	Head-to-tail cyclization	Rat Plasma	62.12 min	209.45 min	3.37
HAV4 / cHAVc3	Side-chain cyclization	Rat Plasma	2.4 h	12.9 h	5.38
Short Antimicrobial Peptide	Disulfide-cyclization	Human Serum	13 min	9 min	0.69
Short Antimicrobial Peptide	Grafted into cyclotide	Human Serum	13 min	7 h 15 min	33.46
RGD Peptide	Disulfide bond linkage	Solution (pH 7)	-	-	30-fold more stable[1]

Mechanism of Enhanced Stability

The enhanced stability of cyclized peptides stems from their constrained conformation, which makes them poor substrates for proteases. Linear peptides are flexible and can readily fit into the active sites of proteases, leading to their rapid degradation. In contrast, the rigid structure of cyclized peptides often prevents this optimal binding.

Enhanced stability of cyclized peptides.

Experimental Protocol: Mouse Serum Stability Assay

This protocol outlines a typical workflow for evaluating the stability of peptides in mouse serum using LC-MS/MS.

Materials

• Test peptide (linear and cyclized versions)

• Mouse serum (pooled)

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• LC-MS/MS system

Procedure

• Peptide Solution Preparation: Prepare stock solutions of the linear and cyclized peptides in an appropriate solvent (e.g., DMSO or water) at a concentration of 1 mg/mL.

• Incubation:

  • Pre-warm mouse serum to 37°C.

  • Spike the test peptide into the mouse serum to a final concentration of 10 µg/mL.

  • Incubate the mixture at 37°C.

  • At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the serum-peptide mixture.

• Protein Precipitation:

  • To the collected aliquot, add an equal volume of cold acetonitrile containing 0.1% TFA to precipitate the serum proteins.

  • Vortex the mixture vigorously for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Sample Analysis:

  • Carefully collect the supernatant.

  • Analyze the supernatant by LC-MS/MS to quantify the amount of intact peptide remaining.

• Data Analysis:

  • Determine the percentage of intact peptide remaining at each time point relative to the amount at time 0.

  • Calculate the half-life (t½) of the peptide in mouse serum.

Mouse serum stability assay workflow.

References

• 1. Solution stability of linear vs. cyclic RGD peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

The Purity Imperative: How Starting Material Quality Dictates Reaction Success

In the precise world of chemical synthesis, particularly within pharmaceutical and fine chemical production, the purity of starting materials is not merely a matter of good practice but a critical determinant of reaction outcome. For researchers, scientists, and drug development professionals, understanding the direct correlation between the purity of reactants and the final reaction yield is fundamental to achieving efficient, reproducible, and cost-effective results. Impurities, even in seemingly negligible amounts, can initiate a cascade of undesirable events, from catalyzing side reactions to inhibiting catalyst activity, ultimately compromising the yield and purity of the final product.

This guide provides an objective comparison of how starting material purity impacts reaction yields, supported by experimental data and detailed methodologies. It aims to equip laboratory professionals with the insights needed to make informed decisions about the quality of materials required for their specific synthetic goals.

The Impact of Impurities: More Than Just Inert Content

Impurities in a starting material can actively interfere with a chemical transformation in several ways:

• Side Reactions: Impurities can react with the primary reactants, solvents, or reagents, leading to the formation of unwanted byproducts. This not only consumes the reactants intended for the desired product but also complicates the purification process, often leading to a lower isolated yield.[1][2]

• Catalyst Inhibition or Poisoning: In catalyzed reactions, such as the widely used Suzuki coupling, impurities can bind to the catalyst's active sites, reducing its efficacy or rendering it completely inactive. This can drastically slow down or halt the reaction, leading to a significant drop in yield.[3]

• Product Contamination: Non-reactive impurities may not interfere with the reaction itself but can co-precipitate or be carried through the work-up process, contaminating the final product. This necessitates additional, often loss-prone, purification steps to meet quality standards, thereby reducing the final isolated yield.[4]

• Inhibition of Reaction Initiation: As is common in Grignard reactions, trace amounts of protic impurities like water can quench the highly reactive Grignard reagent, preventing the reaction from starting or completing, leading to drastically lower yields.

Quantitative Analysis: Purity vs. Yield

While the negative impact of impurities is a well-established principle, quantitative data from direct comparative studies helps to illustrate the tangible effects on reaction yield. The following table summarizes findings from case studies, demonstrating the relationship between the purity of a key starting material and the final product yield.

Reaction Type	Starting Material	Impurity	Starting Material Purity (%)	Final Reaction Yield (%)	Yield Reduction (%)
Crystallization	Paracetamol	Acetanilide	High (control)	~94.5	-
Paracetamol	Acetanilide	Low (5.01 mol% impurity)	79.5	~15
Crystallization	Paracetamol	Metacetamol	High (control)	~94.5	-
Paracetamol	Metacetamol	Low (9.65 mol% impurity)	75.8	~18.7
Grignard Synthesis	Alkyl/Aryl Halide	Water	>99.9 (Anhydrous)	High (Typical)	-
Alkyl/Aryl Halide	Water	Low (Trace moisture)	Very Low to 0	Up to 100
Suzuki Coupling	Phenylboronic Acid	Generic Contaminants	High	92	-
Phenylboronic Acid	Generic Contaminants	Low	72	20

Data synthesized from available case studies. The Paracetamol data is derived from a study on crystallization, where impurities in the feed stream reduced product recovery. Grignard and Suzuki coupling data are illustrative of well-documented qualitative effects.

Experimental Protocols

To quantitatively assess the impact of starting material purity on reaction yield, a systematic approach is required. Below is a detailed methodology for conducting such a study.

General Experimental Protocol for Assessing Purity Impact

1. Objective: To determine the quantitative relationship between the purity of a specific starting material and the yield of the final product in a given chemical reaction.

2. Materials and Reagents:

• Starting Material 'A' of highest available purity (e.g., >99.5%)

• Starting Material 'B' and all other reagents and solvents of consistently high purity.

• Characterized Impurity 'X'.

• Analytical standards for Starting Material 'A', Impurity 'X', and the final product.

3. Equipment:

• Standard laboratory glassware for the specific reaction.

• Analytical balance.

• Reaction monitoring equipment (e.g., TLC, LC-MS, GC-MS).

• Quantitative analysis instrumentation (e.g., HPLC, GC, qNMR).

4. Procedure:

• Purity Analysis of Starting Material:

  • Confirm the purity of the high-purity Starting Material 'A' using a validated analytical method (e.g., GC-FID or qNMR). This will serve as the baseline (e.g., 99.8% pure).

• Preparation of Starting Material Standards of Varying Purity:

  • Prepare a series of samples of Starting Material 'A' with varying, precisely known levels of purity. This is achieved by "spiking" the high-purity material with known quantities of Impurity 'X'.

  • For example, prepare batches of Starting Material 'A' at 99%, 97%, 95%, and 90% purity by adding the calculated mass of Impurity 'X'. Homogenize these mixtures thoroughly.

• Reaction Execution:

  • Set up a series of parallel reactions. Each reaction should be identical in every respect (scale, solvent volume, temperature, reaction time, reagent stoichiometry) except for the purity of Starting Material 'A'.

  • Run a control reaction using the highest purity Starting Material 'A'.

  • Run one reaction for each of the prepared lower-purity batches of Starting Material 'A'.

  • Monitor all reactions to completion using the chosen monitoring technique.

• Work-up and Isolation:

  • Perform an identical work-up and purification procedure for each reaction. The goal is to isolate the final product in a consistently pure form.

• Yield Calculation and Analysis:

  • Carefully measure the mass of the isolated, dry product from each reaction.

  • Calculate the actual yield for each reaction.

  • Calculate the percent yield for each reaction based on the initial amount of pure Starting Material 'A' used in that specific batch.

  • Plot a graph of Starting Material Purity (%) versus Final Reaction Yield (%).

5. Data Presentation:

• Summarize the results in a table, clearly showing the purity level of the starting material and the corresponding reaction yield.

Visualizing the Impact and Workflow

Diagrams created using Graphviz can effectively illustrate the conceptual pathways of impurity interference and the logical workflow for assessing their impact.

Caption: Conceptual flow of impurity interference in a chemical reaction.

Caption: Experimental workflow for assessing purity's impact on yield.

References

• 1. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 2. youtube.com [youtube.com]
• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 6. scllifesciences.com [scllifesciences.com]

A Comparative Guide to Distinguishing o-Phenetidine and p-Phenetidine Using Analytical Techniques

For researchers, scientists, and professionals in drug development, the accurate identification and differentiation of isomeric compounds are critical for ensuring the purity, safety, and efficacy of pharmaceutical products. This guide provides a detailed comparison of analytical techniques for distinguishing between ortho-phenetidine (o-phenetidine) and para-phenetidine (p-phenetidine), two positional isomers with distinct physical and chemical properties.

Introduction

O-phenetidine (B74808) and p-phenetidine (B124905) are aromatic amines that share the same molecular formula (C₈H₁₁NO) and molecular weight. However, the position of the ethoxy and amino groups on the benzene (B151609) ring leads to significant differences in their physicochemical properties and, consequently, their biological activities and impurity profiles. This guide outlines effective analytical methodologies for their differentiation, supported by experimental data and detailed protocols.

Physicochemical Properties

A fundamental approach to distinguishing between o-phenetidine and p-phenetidine is to compare their basic physical properties. These differences can provide a preliminary basis for identification and are crucial for selecting appropriate analytical conditions.

Property	o-Phenetidine	p-Phenetidine	Reference
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO	[1][2]
Molecular Weight	137.18 g/mol	137.18 g/mol	[1][2]
Appearance	Reddish-brown oily liquid	Colorless to dark red liquid	[1][2]
Boiling Point	229-231 °C	253-255 °C	[1][3]
Melting Point	< -20 °C	2-5 °C	[1][4]
Density	1.044 g/mL at 20.8 °C	1.065 g/mL at 25 °C	[1][4]

Spectroscopic Techniques

Spectroscopic methods provide detailed structural information, allowing for unambiguous identification of o-phenetidine and p-phenetidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the substitution pattern on the aromatic ring.[5] The chemical shifts and splitting patterns of the aromatic protons are distinct for each isomer.

Key Distinguishing Features in ¹H NMR:

• o-Phenetidine: The aromatic region of the ¹H NMR spectrum of o-phenetidine will show a more complex multiplet pattern due to the adjacent amino and ethoxy groups, resulting in four distinct aromatic proton signals.[6][7]

• p-Phenetidine: Due to the symmetry of the para-substituted ring, the ¹H NMR spectrum of p-phenetidine will exhibit a simpler pattern, typically two doublets (an AA'BB' system).[8]

Isomer	Aromatic Protons Chemical Shift (ppm)	Ethoxy Group (CH₂) Chemical Shift (ppm)	Ethoxy Group (CH₃) Chemical Shift (ppm)
o-Phenetidine	~6.7-6.9 (multiplet, 4H)	~4.0 (quartet)	~1.4 (triplet)
p-Phenetidine	~6.6-6.8 (two doublets, 4H)	~3.9 (quartet)	~1.3 (triplet)

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the phenetidine sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument: A standard NMR spectrometer (e.g., 300 MHz or higher) is suitable.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Number of Scans: 16-64 scans for a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A range covering 0-10 ppm is typically sufficient.

• Data Processing: Perform Fourier transformation, phase correction, and baseline correction of the acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Analysis: Integrate the peaks to determine the relative number of protons and analyze the chemical shifts and coupling patterns to identify the isomeric structure.

NMR Experimental Workflow

Infrared (IR) Spectroscopy

The substitution pattern on the benzene ring also influences the vibrational modes of the molecule, which can be observed in the IR spectrum. The key differences are typically found in the "fingerprint region" (below 1500 cm⁻¹), particularly the C-H out-of-plane bending vibrations.

Key Distinguishing Features in IR:

• o-Phenetidine: The IR spectrum will show characteristic bands for ortho-disubstituted benzene.[9]

• p-Phenetidine: The IR spectrum will exhibit strong absorption bands characteristic of para-disubstituted benzene.[10]

Isomer	N-H Stretching (cm⁻¹)	C-H Aromatic Stretching (cm⁻¹)	C-O Stretching (cm⁻¹)	C-H Out-of-Plane Bending (cm⁻¹)
o-Phenetidine	~3300-3500 (two bands)	~3000-3100	~1200-1250	~730-770 (strong)
p-Phenetidine	~3300-3500 (two bands)	~3000-3100	~1200-1250	~810-840 (strong)

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Liquid Samples: A drop of the liquid sample can be placed between two KBr or NaCl plates to form a thin film.

  • Solid Samples (for p-phenetidine below its melting point): Prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with minimal sample preparation.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Scan Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹ is generally sufficient.

  • Number of Scans: Accumulate 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: Perform a background scan and ratio the sample spectrum against the background.

• Analysis: Identify the characteristic absorption bands and compare them to reference spectra to determine the substitution pattern.

Chromatographic Techniques

Chromatographic methods are highly effective for separating isomeric mixtures and quantifying the individual components.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation of aromatic isomers.[11][12] A reversed-phase method can effectively separate o-phenetidine and p-phenetidine based on their slight differences in polarity.

Experimental Protocol: HPLC

• Instrumentation: An HPLC system equipped with a UV detector, a C18 reversed-phase column, a pump, and an injector.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 40:60 v/v) with a buffer such as 0.1% formic acid or sulfuric acid.[13] The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where both isomers have significant absorbance (e.g., 200 nm or 240 nm).[13]

  • Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL) and filter through a 0.45 µm syringe filter.

• Analysis: Inject the sample and record the chromatogram. The two isomers will elute at different retention times, allowing for their separation and quantification.

HPLC Experimental Workflow

Gas Chromatography (GC)

GC, particularly when coupled with a mass spectrometer (GC-MS), is another excellent method for separating and identifying these volatile isomers.

Experimental Protocol: GC-MS

• Instrumentation: A GC system with a flame ionization detector (FID) or a mass spectrometer (MS), a suitable capillary column, and an autosampler.

• Chromatographic Conditions:

  • Column: A non-polar or moderately polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 250 °C) at a rate of 10-15 °C/min.

  • Injector Temperature: 250 °C.

  • Detector Temperature (FID): 280 °C.

  • MS Parameters (if used): Electron ionization (EI) at 70 eV, with a scan range of m/z 40-300.

• Sample Preparation: Dilute the sample in a suitable solvent like dichloromethane (B109758) or methanol.

• Analysis: The isomers will have different retention times due to their different boiling points and interactions with the stationary phase. The mass spectra, while potentially similar, can be used for confirmation.

Conclusion

The differentiation of o-phenetidine and p-phenetidine can be reliably achieved through a combination of analytical techniques. While physical properties offer initial clues, spectroscopic methods like NMR and IR provide definitive structural confirmation. For mixture analysis and quantification, chromatographic techniques such as HPLC and GC are indispensable. The choice of method will depend on the specific requirements of the analysis, including the need for qualitative identification, quantitative determination, and the available instrumentation. The experimental protocols provided in this guide offer a robust starting point for developing and validating methods for the analysis of these important isomers.

References

• 1. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. p-Phenetidine [drugfuture.com]
• 4. Phenetidine | 156-43-4 [chemicalbook.com]
• 5. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy [nmr.oxinst.com]
• 6. o-Phenetidine(94-70-2) 1H NMR spectrum [chemicalbook.com]
• 7. Solved On the proton spectrum, interpret 1H-NMR data, | Chegg.com [chegg.com]
• 8. Phenetidine(156-43-4) 1H NMR [m.chemicalbook.com]
• 9. o-Phenetidine(94-70-2) IR Spectrum [chemicalbook.com]
• 10. Phenetidine(156-43-4) IR Spectrum [chemicalbook.com]
• 11. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
• 12. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 13. HPLC Method for Analysis of 4-ethoxyaniline on Primesep 100 Column | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Proper Disposal of o-Phenetidine: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of o-Phenetidine, ensuring operational integrity and regulatory compliance.

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical waste are paramount to maintaining a safe laboratory environment and adhering to environmental regulations. o-Phenetidine, a combustible and toxic liquid, requires specific procedures for its disposal to mitigate risks. This guide provides a comprehensive, step-by-step approach to the safe disposal of o-Phenetidine waste.

Immediate Safety Precautions and Spill Response

In the event of a small spill, immediate action is necessary to contain and manage the substance safely.

Experimental Protocol for Small Spill Cleanup:

• Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the area.[1]

• Absorb the Spill: Use an inert absorbent material, such as absorbent paper, sand, or silica (B1680970) gel, to pick up the spilled liquid.[1][2]

• Contain Contaminated Materials: Seal the contaminated absorbent paper and any contaminated clothing in a vapor-tight plastic bag for eventual disposal.[1][3][4]

• Decontaminate Surfaces: Wash the contaminated surfaces first with ethanol (B145695) and then with a soap and water solution.[1][3][4]

• Area Ventilation and Re-entry: Do not re-enter the contaminated area until a safety officer or other responsible person has verified that the area has been properly cleaned.[1][3][4]

For larger spills, it is crucial to isolate the spill or leak area in all directions for at least 50 meters (150 feet) for liquids.[1]

Waste Disposal Procedures

The primary method for o-Phenetidine disposal is through an approved hazardous waste management program. It is crucial to adhere to all local, regional, national, and international regulations.[5]

Step-by-Step Disposal Plan:

• Containerization:

  • Leave o-Phenetidine waste in its original container if possible. Do not mix it with other waste.

  • If transferring to a new container, use a sturdy, chemically resistant container.

  • For liquid waste, collect it in a designated "Organic solvent carboy," which may be color-coded (e.g., white) depending on the institution's waste management plan.[6]

  • Ensure containers are suitable and closed for disposal.[2][7]

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste" and the chemical name "o-Phenetidine."

  • Store the waste in a cool, well-ventilated, and locked-up area, away from heat, sparks, open flames, and direct sunlight.[5][7] o-Phenetidine is sensitive to light and air.[1][3]

  • Keep the container tightly closed, preferably under an inert atmosphere.[1][3][4]

• Arranging for Disposal:

  • Entrust the disposal to a licensed and approved waste disposal company.[5][8]

  • Dispose of the contents and the container at an approved waste disposal plant.[2][5][7]

  • Never dispose of o-Phenetidine by evaporation, down the sewer, or in regular trash.[9]

• Disposal of Empty Containers:

  • Handle uncleaned, empty containers in the same manner as the product itself.

  • Before disposing of a used container, ensure it is completely empty.[5]

  • The first rinse of a container that held a highly toxic chemical must be collected and disposed of as hazardous waste.[9]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling of o-Phenetidine.

Property	Value	Source
UN Number	2311
Flash Point	> 200°F (> 93.3°C)	[1]
Small Spill Isolation Distance	At least 50 meters (150 feet) for liquids	[1]
Fire Isolation Distance	800 meters (1/2 mile) in all directions	[1]

Logical Workflow for o-Phenetidine Disposal

The following diagram illustrates the decision-making process for the proper disposal of o-Phenetidine waste in a laboratory setting.

Caption: Decision workflow for the safe disposal of o-Phenetidine waste.

References

• 1. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. fishersci.com [fishersci.com]
• 3. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. fishersci.com [fishersci.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling o-Phenetidine

Essential Safety and Handling Guide for o-Phenetidine

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling o-Phenetidine. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Summary

o-Phenetidine is a toxic substance that can be harmful if swallowed, inhaled, or in contact with skin.[1] It may cause damage to organs through prolonged or repeated exposure.[1] Symptoms of exposure can include cyanosis, hypothermia, headache, drowsiness, and vomiting.[2] It is a combustible liquid and is sensitive to light and air.[2][3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure risk. The following table summarizes the recommended equipment.

Body Part	Protection	Specification
Eyes/Face	Safety Glasses/Goggles	Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).
Skin	Protective Gloves	Butyl-rubber gloves with a minimum layer thickness of 0.7 mm are recommended for full contact.
Protective Clothing	Wear appropriate protective clothing to prevent skin exposure.[4][5]
Respiratory	Respirator	A NIOSH-approved half-face respirator with an organic vapor cartridge is recommended where the chemical is handled.[2] Use a filter respirator for organic gases and vapors adapted to the airborne concentration of the substance.[6]

Operational Plan: Handling and Storage

Handling:

• Work in a well-ventilated area or under a chemical fume hood.[7]

• Avoid breathing vapors or mists.

• Prevent contact with skin and eyes.[7]

• Wash hands and face thoroughly after handling.[8]

• Do not eat, drink, or smoke in the handling area.

• Open and handle containers with care.[1]

Storage:

• Store in a tightly closed container.[1]

• Keep in a cool, dry, and well-ventilated place.[5][7]

• Protect from light and air.[2]

• Store under an inert atmosphere.[4]

• Keep away from incompatible materials such as acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[4]

• Store in a locked-up area accessible only to authorized personnel.[1]

Emergency Procedures

Immediate action is crucial in case of exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][9][10]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water.[1][4][10] Seek medical attention if irritation persists.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[4] Consult a doctor.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical attention.[1][9]

In case of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of ignition.[2] Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[2][4][5]

Disposal Plan

All waste materials should be handled as hazardous waste.

• Chemical Waste: Dispose of o-Phenetidine and any contaminated materials through a licensed professional waste disposal service.[7] It may be collected in an organic solvent carboy.[11] Do not allow the chemical to enter drains or waterways.

• Contaminated PPE: Contaminated clothing and absorbent paper should be sealed in a vapor-tight plastic bag for eventual disposal.[2][12]

Disposal must be in accordance with all applicable local, regional, national, and international regulations.[1]

Workflow for Handling o-Phenetidine

Caption: Workflow for the safe handling and disposal of o-Phenetidine.

References

• 1. cpachem.com [cpachem.com]
• 2. O-PHENETIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. o-Phenetidine CAS#: 94-70-2 [m.chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. ICSC 1720 - p-PHENETIDINE [inchem.org]
• 7. pfaltzandbauer.com [pfaltzandbauer.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]
• 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 11. ehs.wisc.edu [ehs.wisc.edu]
• 12. o-Phenetidine | C8H11NO | CID 7203 - PubChem [pubchem.ncbi.nlm.nih.gov]